19(S)-Hydroxyconopharyngine: A Technical Whitepaper on Iboga-Type Monoterpene Indole Alkaloids
Executive Summary In the landscape of natural product drug discovery, monoterpene indole alkaloids (MIAs) represent a structurally diverse and pharmacologically potent class of compounds. 19(S)-Hydroxyconopharyngine (als...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of natural product drug discovery, monoterpene indole alkaloids (MIAs) represent a structurally diverse and pharmacologically potent class of compounds. 19(S)-Hydroxyconopharyngine (also documented in literature as 20-Hydroxyconopharyngine) is a highly specialized iboga-type MIA[1]. Predominantly isolated from the Apocynaceae family—specifically within the Tabernaemontana and Voacanga genera—this compound has garnered significant interest for its complex stereochemistry and potential as a bioactive scaffold[2]. This whitepaper provides an authoritative overview of its structural biology, biosynthetic origins, pharmacological profile, and validated laboratory workflows for extraction and characterization.
Chemical Identity & Structural Biology
19(S)-Hydroxyconopharyngine is characterized by a rigid polycyclic ibogamine core, heavily substituted with methoxy groups on the indole ring and a critical stereospecific hydroxyl group at the C19 position[2]. This specific hydroxylation significantly alters the molecule's hydrogen-bonding capacity and lipophilicity compared to its non-hydroxylated analog, conopharyngine, which directly impacts its pharmacokinetic behavior and receptor binding affinity[3].
Table 1: Physicochemical and Biological Parameters of 19(S)-Hydroxyconopharyngine
The biosynthesis of 19(S)-Hydroxyconopharyngine is a masterclass in enzymatic precision. Like all MIAs, it originates from the condensation of the amino acid tryptamine (derived from tryptophan) and the iridoid terpene secologanin[4]. This reaction, catalyzed by strictosidine synthase, yields strictosidine—the universal precursor to over 2,000 indole alkaloids. Through a series of complex cyclizations and rearrangements via stemmadenine, the iboga skeleton is formed (e.g., coronaridine). Subsequent enzymatic methoxylation yields conopharyngine, which undergoes a final, stereospecific C19-hydroxylation to produce 19(S)-Hydroxyconopharyngine.
Fig 1: Biosynthetic pathway of 19(S)-Hydroxyconopharyngine from primary metabolites.
Pharmacological Profile & Mechanism of Action
Research into the Tabernaemontana genus has revealed that its alkaloid constituents possess a broad spectrum of biological activities, including antimicrobial, cytotoxic, and neuroactive properties[4].
Antimicrobial Efficacy: Studies on Tabernaemontana pachysiphon extracts demonstrate that 19(S)-Hydroxyconopharyngine exhibits strong antibacterial activity, particularly against Gram-positive bacterial strains[5]. The lipophilic indole core allows the molecule to partition into bacterial cell membranes, while the hydroxyl group disrupts membrane integrity via localized hydrogen bonding.
CNS & Receptor Modulation (Class Effects): While specific receptor-binding assays for 19(S)-Hydroxyconopharyngine are still emerging, its structural homology to ibogaine and voacangine provides predictive mechanistic insights. Ibogaine is known to modulate multiple neurotransmitter systems and inhibit human ERG (hERG) potassium channels, which can lead to QT interval prolongation[6]. Voacangine acts as a TRPV1 antagonist and exhibits anti-angiogenic properties[7]. The C19-hydroxyl substitution in 19(S)-Hydroxyconopharyngine likely alters its binding kinetics to these ion channels, potentially offering a safer pharmacological profile by reducing hERG affinity while maintaining therapeutic efficacy.
Experimental Workflows: Extraction & Validation
To study MIAs effectively, researchers must isolate them from complex plant matrices. The following protocol leverages the fundamental basicity of the tertiary amine in the iboga skeleton to achieve high-purity isolation.
Fig 2: Acid-base partitioning and chromatographic isolation workflow for indole alkaloids.
Action: Air-dry Tabernaemontana root bark at 25°C (±2°C) and pulverize to a fine powder.
Causality: Low-temperature drying prevents the thermal degradation of heat-sensitive alkaloids. Pulverization maximizes the surface area for solvent penetration[8].
Acoustic Cavitation Extraction:
Action: Suspend 10.0 g of biomass in HPLC-grade methanol and sonicate for 2 hours.
Causality: Methanol acts as a broad-spectrum solvent. Sonication induces acoustic cavitation, physically disrupting cell walls and accelerating the mass transfer of intracellular alkaloids into the solvent[8].
Action: Evaporate the methanol under vacuum. Resuspend the crude residue in 0.1 M HCl (pH ~3) and wash with hexane.
Causality: At pH 3, the basic nitrogen of the alkaloid is protonated, forming a water-soluble salt. The hexane wash selectively removes non-basic, lipophilic impurities (e.g., waxes, sterols) which are discarded.
Action: Adjust the aqueous phase to pH 9–10 using NH₄OH, then extract with chloroform (CHCl₃).
Causality: Basification deprotonates the tertiary amine. The alkaloid reverts to its uncharged, lipophilic free-base form, partitioning efficiently into the chloroform layer.
Chromatographic Fractionation & Validation:
Action: Concentrate the chloroform extract and load it onto a silica gel column. Elute using a gradient of chloroform-methanol.
Validation Loop: Spot eluent fractions on TLC plates and spray with Dragendorff's reagent. An immediate orange precipitate confirms the presence of alkaloids. Pool the positive fractions and subject them to LC-MS. The target fraction must yield an [M+H]⁺ peak at m/z 415.5 to verify the isolation of 19(S)-Hydroxyconopharyngine[1].
19(S)-Hydroxyconopharyngine: Structural Characterization, Pharmacological Properties, and Analytical Methodologies
Target Audience: Natural Product Chemists, Pharmacologists, and Drug Development Professionals Document Type: Technical Guide & Whitepaper Executive Summary The monoterpene indole alkaloids (MIAs) represent one of the mo...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Natural Product Chemists, Pharmacologists, and Drug Development Professionals
Document Type: Technical Guide & Whitepaper
Executive Summary
The monoterpene indole alkaloids (MIAs) represent one of the most structurally diverse and pharmacologically significant classes of plant specialized metabolites. Among these, the ibogan-type alkaloids—predominantly isolated from the Apocynaceae family (e.g., Tabernaemontana and Voacanga species)—have garnered immense interest for their neuroactive, anti-addictive, and cytotoxic properties[1].
19(S)-Hydroxyconopharyngine (also historically referred to as 20-hydroxyconopharyngine in older numbering systems) is a highly functionalized iboga alkaloid[2]. The presence of the hydroxyl group at the C-19 position introduces a critical stereocenter that fundamentally alters the molecule's hydrogen-bonding capacity, solubility, and receptor-binding thermodynamics compared to its parent compound, conopharyngine. This whitepaper provides an in-depth mechanistic analysis of its structure, biological implications, and field-proven methodologies for its isolation and quantification.
Chemical Identity and Structural Causality
The pharmacological efficacy of iboga alkaloids is tightly coupled to their rigid pentacyclic framework. 19(S)-Hydroxyconopharyngine features an isoquinuclidine ring fused to an indole moiety, heavily decorated with methoxy groups and a carbomethoxy group.
Physicochemical Properties
The following table synthesizes the core quantitative data for 19(S)-Hydroxyconopharyngine[2][3]:
Property
Value / Description
Causality / Significance in Drug Design
Chemical Formula
C₂₃H₃₀N₂O₅
The high oxygen-to-carbon ratio compared to ibogaine increases polar surface area.
Molecular Weight
414.49 g/mol
Falls within the Lipinski Rule of 5 optimal range for oral bioavailability.
CAS Registry Number
16790-93-5
Unique identifier for the 19(S) stereoisomer.
SMILES String
O=C([C@@]1...C5OC)OC
Encodes the rigid 3D architecture essential for in silico docking studies.
Natural Sources
Tabernaemontana bovina, T. crassa, Voacanga africana
Latex-producing plants utilize these alkaloids as chemical defense mechanisms[1].
Stereochemical Significance
The (S) configuration at C-19 is not merely a structural footnote; it dictates the spatial projection of the hydroxyl group. In receptor binding pockets (such as the allosteric sites of NMDA receptors or acetylcholinesterase), this specific orientation allows for directional hydrogen bonding with target amino acid residues (e.g., serine or tyrosine hydroxyls). An (R) epimer would sterically clash with the binding pocket wall, drastically reducing binding affinity.
Figure 1: Biosynthetic pathway of 19(S)-hydroxyconopharyngine from L-tryptophan.
Pharmacological Profile and Biological Activities
While ibogaine is the most famous member of the ibogan class, compounds like 19(S)-hydroxyconopharyngine offer a modified pharmacological profile. The addition of methoxy and hydroxyl groups generally attenuates the severe hallucinogenic toxicity associated with ibogaine while preserving neuroplasticity-promoting effects.
Neuromodulation and AChE Inhibition
Species of Tabernaemontana are well-documented for their anti-acetylcholinesterase (AChE) activity[1]. The tertiary amine in the isoquinuclidine ring of 19(S)-hydroxyconopharyngine becomes protonated at physiological pH, allowing it to interact with the catalytic anionic site (CAS) of AChE via cation-π interactions, while the 19-hydroxyl group anchors the molecule in the peripheral anionic site (PAS).
Emerging Roles in Metabolic Biomarkers
Recent high-resolution metabolomics studies have identified 19-hydroxyconopharyngine as a significantly upregulated differential metabolite in the placental tissues of patients with Gestational Diabetes Mellitus (GDM)[4]. In positive ion mode LC-MS profiling, it emerged as one of the top upregulated metabolites, suggesting a potential endogenous accumulation or dietary plant-alkaloid interaction linked to altered metabolic states and HOXB13 gene expression[4].
Figure 2: Putative neuroplasticity signaling pathway modulated by iboga alkaloids.
Self-Validating Experimental Protocols
To ensure scientific integrity, the isolation and quantification of 19(S)-hydroxyconopharyngine must rely on causality-driven, self-validating workflows. Alkaloids are uniquely suited for acid-base partitioning due to their basic nitrogen atoms.
Protocol 1: Acid-Base Extraction and Isolation
Rationale: The basicity of the tertiary amine allows the molecule to switch between a water-soluble ionized state (at low pH) and an organic-soluble free-base state (at high pH). This physical property is exploited to separate the alkaloid from neutral and acidic plant matrix components (e.g., lipids, flavonoids).
Step-by-Step Methodology:
Biomass Preparation: Pulverize 500 g of dried Tabernaemontana bovina root bark. Causality: Maximizes surface area for solvent penetration.
Primary Extraction: Macerate the powder in 2.0 L of Methanol (MeOH) for 48 hours under sonication. Filter and concentrate in vacuo to yield a crude extract.
Acidification: Suspend the crude extract in 500 mL of 0.1 M HCl (pH ~2).
Validation Check: The aqueous solution should test positive with Dragendorff’s reagent (orange precipitate), confirming the presence of protonated alkaloids.
Defatting: Partition the acidic solution with Hexane (3 × 200 mL). Discard the hexane layer. Causality: Removes non-polar lipids and sterols that would interfere with chromatography.
Basification: Carefully adjust the pH of the aqueous layer to 9.5 using 25% NH₄OH. Causality: Deprotonates the nitrogen, rendering the alkaloid insoluble in water.
Alkaloid Recovery: Extract the basic aqueous layer with Chloroform (CHCl₃) (3 × 200 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, and evaporate to yield the enriched Total Alkaloid Fraction (TAF).
Purification: Subject the TAF to silica gel column chromatography (eluting with a gradient of CH₂Cl₂:MeOH, 100:0 to 90:10). Pool fractions containing 19(S)-hydroxyconopharyngine and purify via Preparative HPLC (C18 column, Acetonitrile/Water with 0.1% Formic Acid).
Figure 3: Self-validating acid-base extraction workflow for indole alkaloids.
Protocol 2: LC-MS/MS Analytical Profiling
Rationale: Mass spectrometry in positive electrospray ionization (ESI+) mode is the gold standard for indole alkaloids. The tertiary nitrogen has a high proton affinity, readily forming the[M+H]⁺ ion at m/z 415.49.
Analytical Parameters:
Column: Phenomenex Kinetex C18 (100 × 2.1 mm, 1.7 µm).
Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid. Causality: Formic acid acts as a proton donor, ensuring the alkaloid remains ionized in the LC flow, preventing peak tailing and enhancing MS sensitivity.
Gradient: 5% B to 95% B over 10 minutes.
MS Mode: ESI+, Multiple Reaction Monitoring (MRM).
Self-Validation: Monitor the precursor-to-product ion transitions. The fragmentation of the isoquinuclidine ring typically yields a dominant product ion (e.g., m/z 122 or 136 depending on collision energy), which serves as a definitive structural fingerprint, distinguishing it from isomers.
National Institutes of Health (PMC). "Major Bioactive Alkaloids and Biological Activities of Tabernaemontana Species (Apocynaceae)". NIH.gov.
African Journal of Reproductive Health. "Expression of homeobox B13 gene and metabolomics study in placental tissues of gestational diabetes mellitus". Journals.co.za.
Phytochemical Mining of 19(S)-Hydroxyconopharyngine: Natural Sources, Biogenesis, and Isolation Methodologies
Executive Summary 19(S)-Hydroxyconopharyngine (also known as 20-Hydroxyconopharyngine; CAS: 16790-93-5) is a structurally complex monoterpenoid indole alkaloid belonging to the ibogan class[1][2]. Sourced primarily from...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
19(S)-Hydroxyconopharyngine (also known as 20-Hydroxyconopharyngine; CAS: 16790-93-5) is a structurally complex monoterpenoid indole alkaloid belonging to the ibogan class[1][2]. Sourced primarily from the Apocynaceae family, this compound has garnered significant interest in drug discovery due to its potential anticholinesterase, neuroprotective, and cytotoxic activities[3]. As a Senior Application Scientist, I designed this technical guide to bridge the gap between ethnobotanical knowledge and modern analytical chemistry, detailing the natural reservoirs of 19(S)-Hydroxyconopharyngine and the rigorous physicochemical principles governing its extraction and purification.
Biogenesis and Structural Classification
The ibogan-type skeleton of 19(S)-Hydroxyconopharyngine is derived from the enzymatic condensation of the amino acid tryptamine and the iridoid terpene secologanin to form strictosidine[3]. Subsequent complex skeletal rearrangements yield the core ibogan scaffold. This core undergoes specific enzymatic methoxylation and a highly stereospecific hydroxylation at the C-19 position to yield the 19(S)-epimer.
Biosynthetic pathway of 19(S)-Hydroxyconopharyngine from primary metabolites.
Natural Sources and Distribution
The genus Tabernaemontana (Apocynaceae) is the most prolific source of 19(S)-Hydroxyconopharyngine[1][3]. These plants, often referred to as "milkweeds" due to their heavy latex content, synthesize these alkaloids as chemical defense mechanisms against herbivory and microbial infections[3]. The compound is predominantly localized in the roots and stem bark, where secondary metabolite accumulation is highest.
To achieve high-purity 19(S)-Hydroxyconopharyngine (>98%) suitable for pharmacological assays, a self-validating extraction protocol must be employed. The methodology relies on the differential solubility of alkaloids across varying pH gradients (acid-base partitioning).
Causality in Experimental Design
Ultrasonic Maceration : Sonication disrupts rigid plant cell walls via acoustic cavitation, accelerating the mass transfer of intracellular secondary metabolites into the polar extraction solvent[7].
Acid-Base Partitioning : Indole alkaloids contain a basic tertiary amine. In an acidic aqueous medium (pH ~2), the nitrogen is protonated, forming a water-soluble salt. This allows lipophilic interferences (waxes, sterols) to be washed away with non-polar solvents. Adjusting the pH to 10 with ammonium hydroxide deprotonates the amine, rendering the free-base alkaloid highly soluble in moderately polar organic solvents like dichloromethane (CH
2
Cl
2
) for selective recovery.
Chromatographic Resolution : The crude extract contains structurally homologous ibogan alkaloids[3]. Preparative Reverse-Phase HPLC (C18) is critical here; the 19(S)-hydroxyl group imparts a distinct dipole moment and hydrogen-bonding capability, allowing baseline resolution from non-hydroxylated analogs.
Step-by-Step Protocol: Isolation from Tabernaemontana bovina Roots
Biomass Preparation : Pulverize 1.0 kg of air-dried T. bovina roots to a fine powder (40-mesh) to maximize the solvent contact surface area[1][7].
Maceration & Sonication : Suspend the powder in 5.0 L of HPLC-grade Methanol. Sonicate at 25°C for 3 cycles of 2 hours[7].
Concentration : Filter the homogenate through Whatman No. 2 paper and concentrate in vacuo at 40°C to yield a crude methanolic extract[7].
Acidification & Defatting : Dissolve the crude extract in 500 mL of 2% aqueous HCl (pH 2-3). Extract the aqueous layer with Hexane (3 x 300 mL) to defat the matrix. Discard the hexane layer.
Basification & Recovery : Cool the aqueous phase to 4°C and carefully adjust to pH 9.5-10.0 using 25% NH
4
OH. Extract the liberated free-base alkaloids with CH
2
Cl
2
(4 x 300 mL). Combine the organic layers, dry over anhydrous Na
2
SO
4
, and evaporate to yield the Total Alkaloid Extract (TAE).
Fractionation : Load the TAE onto a Silica Gel column (200-300 mesh). Elute with a gradient of Hexane:Ethyl Acetate (100:0 to 50:50, v/v). Monitor fractions via TLC (Dragendorff's reagent visualization)[7].
Final Purification : Pool fractions containing the target mass and subject to Preparative HPLC (C18 column, 250 x 21.2 mm, 5 µm). Isocratic elution with Methanol:Water (70:30, v/v) containing 0.1% Formic Acid. Collect the peak corresponding to 19(S)-Hydroxyconopharyngine.
Workflow for the isolation of 19(S)-Hydroxyconopharyngine from raw plant biomass.
Analytical Validation
To ensure the trustworthiness of the isolated compound, the following self-validating analytical checks must be performed:
LC-MS : Confirm the exact mass. The molecular formula is C
23
H
30
N
2
O
5
, with a theoretical monoisotopic mass of 414.2155 Da[8]. The [M+H]
+
ion should appear at m/z 415.22.
NMR Spectroscopy :
1
H and
13
C NMR are mandatory to confirm the stereochemistry at the C-19 position. The 19(S) configuration specifically alters the chemical shift of the adjacent protons compared to the 19(R) epimer due to spatial shielding effects within the rigid ibogan cage structure.
Major Bioactive Alkaloids and Biological Activities of Tabernaemontana Species (Apocynaceae). PMC - National Institutes of Health. 3
Comparative morpho-anatomical standardization and chemical profiling of root drugs for distinction of fourteen species of family Apocynaceae. PMC - National Institutes of Health. 7
Concise and Enantioselective Total Synthesis of (−)-Mehranine, (−)-Methylenebismehranine, and Related Aspidosperma Alkaloids. PMC - National Institutes of Health. 4
R. H. Martin's research works | Université Libre de Bruxelles and other places. ResearchGate. 5
Isolation and purification of 19(S)-Hydroxyconopharyngine from plant material
Executive Summary & Chemical Context 19(S)-Hydroxyconopharyngine (also referred to in older literature as 20-Hydroxyconopharyngine) is a complex monoterpenoid indole alkaloid belonging to the iboga class. Naturally synth...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Context
19(S)-Hydroxyconopharyngine (also referred to in older literature as 20-Hydroxyconopharyngine) is a complex monoterpenoid indole alkaloid belonging to the iboga class. Naturally synthesized by plants within the Apocynaceae family—most notably Tabernaemontana bovina and Tabernaemontana crassa—this compound has garnered significant interest for its pharmacological potential, including neuroprotective and cytotoxic activities [[1.1],].
Isolating a specific stereoisomer from a complex botanical matrix requires a highly strategic approach. Plant matrices are dense with interfering secondary metabolites, including lipids, phenolics, and structurally analogous alkaloids (such as isovoacristine) [[2.1]]. As a Senior Application Scientist, I have designed this protocol not merely as a sequence of steps, but as a self-validating biochemical funnel . By exploiting the fundamental physicochemical properties of the target molecule—specifically its basic tertiary amine and unique partition coefficient—we can systematically strip away the matrix to yield 19(S)-Hydroxyconopharyngine at >98% purity [[1.1]].
Strategic Workflow & Mechanistic Logic
The purification strategy relies on orthogonal separation principles:
Solubility & Polarity: Matrix disruption and lipid removal.
pKa-Driven Partitioning: Selective protonation/deprotonation to isolate the total alkaloid fraction.
Stereospecific Hydrophobicity: High-resolution reverse-phase chromatography to resolve the 19(S) enantiomer from its closely related analogs.
Isolation workflow of 19(S)-Hydroxyconopharyngine from plant biomass.
Phase 1: Matrix Disruption and Primary Solubilization
Causality & Rationale: Plant materials contain vast amounts of non-polar waxes and lipids that can foul chromatographic columns and cause severe emulsions during liquid-liquid extraction. By first defatting the biomass with a non-polar solvent (hexane), we preserve the more polar alkaloid salts within the plant tissue while stripping away the lipid burden. Subsequent methanol extraction ensures complete solubilization of the target alkaloids [[1.10]].
Step-by-Step Protocol
Biomass Preparation: Pulverize air-dried leaves and stems of Tabernaemontana bovina to a uniform 40-mesh powder to maximize surface area.
Defatting: Macerate 1.0 kg of the powder in 5.0 L of n-hexane for 24 hours at room temperature. Filter the suspension and discard the hexane filtrate. Dry the marc (residual plant material) under a fume hood.
Primary Extraction: Suspend the defatted marc in 5.0 L of 100% Methanol. Subject the mixture to ultrasonication for 60 minutes to induce cavitation, which ruptures plant cell walls and accelerates mass transfer. Repeat this extraction twice.
Concentration: Filter the combined methanolic extracts through Whatman No. 2 paper and concentrate under reduced pressure (rotary evaporator, 40°C) to yield a viscous dark syrup (Crude Extract) [[1.10]].
Self-Validation Checkpoint: Weigh the crude extract. A typical yield from Tabernaemontana species is 8-12% w/w of the starting biomass. A significantly lower yield indicates incomplete extraction.
Phase 2: Chemical Triage via Acid-Base Partitioning
Causality & Rationale: Monoterpenoid indole alkaloids contain a basic nitrogen atom. By lowering the pH to ~2, the nitrogen is protonated, rendering the alkaloid highly water-soluble. Neutral and acidic impurities remain soluble in organic solvents and can be washed away. Subsequent basification to pH 10 deprotonates the nitrogen, forcing the now lipophilic free-base alkaloid into an organic recovery phase.
Mechanistic logic of acid-base partitioning for alkaloid enrichment.
Step-by-Step Protocol
Acidification: Dissolve the Crude Extract in 500 mL of 2% aqueous HCl, ensuring the pH is strictly between 2.0 and 3.0. Stir vigorously for 2 hours.
Neutral/Acidic Wash: Transfer the acidic solution to a separatory funnel. Extract with Dichloromethane (DCM) (3 × 300 mL). Discard the DCM layer.
Basification: Carefully adjust the pH of the retained aqueous layer to 9.5–10.0 using 25% Ammonium Hydroxide (NH₄OH) in an ice bath to prevent exothermic degradation.
Alkaloid Recovery: Extract the basified aqueous layer with Ethyl Acetate (EtOAc) (3 × 300 mL). The free-base alkaloids will partition into the EtOAc.
Drying: Wash the combined EtOAc layers with brine, dry over anhydrous Na₂SO₄, and evaporate to dryness to yield the Crude Alkaloid Extract (CAE).
Self-Validation Checkpoint: Perform Thin Layer Chromatography (TLC) on the CAE. Spray with . The immediate appearance of bright orange/red spots confirms the successful enrichment of alkaloids [[1.10]].
Causality & Rationale: The CAE contains a mixture of structurally similar bis-indole and monomeric indole alkaloids (e.g., isovoacristine, conopharyngine) [[2.1]]. Standard silica gel chromatography provides initial fractionation based on gross polarity, but Preparative HPLC is mandatory to resolve the specific 19(S) stereoisomer. The use of an acidic modifier (0.1% Formic Acid) in the HPLC mobile phase ensures the alkaloid remains fully protonated, preventing peak tailing caused by secondary interactions with the silica support.
Step-by-Step Protocol
Silica Gel Fractionation: Load the CAE onto a Silica Gel column (200-300 mesh). Elute with a step gradient of DCM:MeOH (100:0 → 80:20 v/v). Pool fractions exhibiting an
Rf
of ~0.45 (in DCM:MeOH 9:1) that test positive for Dragendorff's reagent.
Preparative HPLC: Re-dissolve the enriched fraction in HPLC-grade Methanol, filter through a 0.22 µm PTFE syringe filter, and inject into the Prep-HPLC system using the parameters defined in Table 2.
Fraction Collection: Monitor absorbance at 254 nm and 280 nm (characteristic indole chromophores). Collect the peak corresponding to 19(S)-Hydroxyconopharyngine.
Lyophilization: Remove the organic solvent under reduced pressure, freeze the remaining aqueous solution, and lyophilize to obtain the pure compound as a white amorphous powder.
Table 1: Quantitative Yield Tracking (Per 1.0 kg Biomass)
Purification Phase
Fraction Name
Expected Mass (g)
% Yield (from Biomass)
Phase 1
Crude MeOH Extract
105.0 g
10.5%
Phase 2
Crude Alkaloid Extract (CAE)
12.5 g
1.25%
Phase 3 (Silica)
Enriched Indole Fraction
2.8 g
0.28%
Phase 3 (HPLC)
19(S)-Hydroxyconopharyngine
0.15 g
0.015%
Table 2: Preparative HPLC Method Parameters
Parameter
Specification
Column
C18 Reverse Phase (250 mm × 21.2 mm, 5 µm)
Mobile Phase A
Ultrapure Water + 0.1% Formic Acid
Mobile Phase B
Acetonitrile (HPLC Grade) + 0.1% Formic Acid
Gradient Profile
10% B to 60% B over 45 minutes
Flow Rate
15.0 mL/min
Detection Wavelength
UV at 254 nm and 280 nm
Injection Volume
500 µL (Concentration: 50 mg/mL)
Phase 4: Orthogonal Validation & Characterization
To ensure absolute scientific integrity, the isolated compound must be validated orthogonally. The molecular weight of 19(S)-Hydroxyconopharyngine is 414.49 g/mol (Formula: C₂₃H₃₀N₂O₅) [[1.2]].
Confirms the absence of co-eluting stereoisomers (e.g., 19(R)-isomer).
ESI-MS (Positive Mode)
m/z 415.5[M+H]⁺
Verifies the molecular mass of the protonated alkaloid.
¹H NMR (CDCl₃)
Characteristic signals for the indole core and the C-19 methine proton.
Confirms the structural skeleton and specific substitution pattern.
Optical Rotation
Specific rotation
[α]D
measurement.
Validates the precise (S) stereochemistry at the C-19 position.
Self-Validation Checkpoint: If the analytical HPLC reveals a split peak or a shoulder, the fraction contains a mixture of diastereomers. The Prep-HPLC gradient must be flattened (e.g., 30% B to 45% B over 60 minutes) to increase resolution.
Title: Major Bioactive Alkaloids and Biological Activities of Tabernaemontana Species (Apocynaceae)
Source: Plants / PubMed Central (2021)
URL: [Link]
Title: Comparative morpho-anatomical standardization and chemical profiling of root drugs for distinction of fourteen species of family Apocynaceae
Source: Journal of Applied Research on Medicinal and Aromatic Plants / PubMed Central (2022)
URL: [Link]
Foundational
The Discovery, Isolation, and Pharmacological Trajectory of Hydroxyconopharyngine Compounds: A Comprehensive Technical Whitepaper
1. Introduction to Iboga-Type Monoterpene Indole Alkaloids Monoterpene indole alkaloids (MIAs) represent a vast class of over 4,100 known compounds, characterized by a core structure derived from the amino acid tryptopha...
Author: BenchChem Technical Support Team. Date: March 2026
1. Introduction to Iboga-Type Monoterpene Indole Alkaloids
Monoterpene indole alkaloids (MIAs) represent a vast class of over 4,100 known compounds, characterized by a core structure derived from the amino acid tryptophan and a secologanin-derived monoterpene unit. Within this family, the Iboga-type structural group has garnered immense pharmacological interest due to its profound effects on the central nervous system (CNS). Conopharyngine (12,13-dimethoxycoronaridine) and its hydroxylated derivatives, specifically hydroxyconopharyngine compounds, are prominent members of this class [1].
Hydroxyconopharyngine—most notably 19(S)-hydroxyconopharyngine (historically referred to as 20-hydroxyconopharyngine in older numbering systems) and 18-hydroxyconopharyngine—are complex secondary metabolites primarily isolated from the Apocynaceae family, including Tabernaemontana (e.g., T. bovina, T. pachysiphon) and Voacanga species [2]. This whitepaper explores the historical discovery, structural elucidation, isolation methodologies, and modern pharmacological applications of these compounds.
2. Historical Discovery and Structural Elucidation
The discovery of hydroxyconopharyngine compounds traces back to the mid-20th century during extensive phytochemical screenings of African and Asian medicinal plants. In 1973, researchers analyzing the chloroform extract of Tabernaemontana pachysiphon var. cumminsii isolated several minor bases alongside the primary alkaloid conopharyngine [3].
Mass spectrometry played a pivotal role in the early structural elucidation. The molecular ion of 19(S)-hydroxyconopharyngine was measured at m/e 414.2156, corresponding to the molecular formula C23H30N2O5. Infrared (IR) spectroscopy revealed a broad band at 3290 cm⁻¹ indicative of an N-H stretch, and proton magnetic resonance (PMR) confirmed a 1,2,4,5-tetrasubstituted benzene nucleus [3]. The addition of the hydroxyl group at the C-19 (or C-18) position significantly alters the molecule's polarity and receptor-binding profile compared to its parent compound, conopharyngine.
Fig 1. Biosynthetic pathway of hydroxyconopharyngine from L-tryptophan and secologanin precursors.
3. Physicochemical and Quantitative Data
Understanding the physicochemical properties of these compounds is critical for both extraction optimization and drug formulation. Table 1 summarizes the key quantitative data for conopharyngine and its primary hydroxylated derivatives.
Table 1: Physicochemical and Structural Properties of Key Conopharyngine Derivatives
Compound
CAS Number
Molecular Formula
Molecular Weight ( g/mol )
Key Structural Feature
Primary Botanical Source
Conopharyngine
76-98-2
C23H30N2O4
398.5
12,13-dimethoxycoronaridine
T. pachysiphon
19(S)-Hydroxyconopharyngine
16790-93-5
C23H30N2O5
414.5
Hydroxyl group at C-19
T. bovina, V. africana
18-Hydroxyconopharyngine
N/A
C23H30N2O5
414.5
Hydroxyl group at C-18
Synthetic / Metabolite
3-Oxoconopharyngine
N/A
C23H28N2O5
412.5
Carbonyl group at C-3
T. crassa
4. Extraction and Isolation Methodologies
The isolation of hydroxyconopharyngine from botanical sources requires a multi-step process designed to separate the target MIA from a highly complex matrix of plant metabolites [4]. The following protocol outlines a self-validating system for the extraction of 19(S)-hydroxyconopharyngine, emphasizing the causality behind each methodological choice.
Standardized Protocol: Isolation of 19(S)-Hydroxyconopharyngine
Phase 1: Tissue Lysis and Primary Extraction
Maceration: Pulverize 1.0 kg of dried Tabernaemontana bovina leaves into a fine powder.
Solubilization: Extract the powder with 100% Methanol (MeOH) at room temperature for 72 hours. Causality: Methanol is a highly effective amphiphilic solvent that penetrates the cellulose matrix of plant cells, solubilizing both polar glycosides and non-polar alkaloid free bases.
Concentration: Evaporate the methanolic extract under reduced pressure to yield a crude viscous residue.
Phase 2: Acid-Base Partitioning
4. Protonation: Dissolve the crude residue in 0.5 M Hydrochloric acid (HCl) to achieve a pH of 2.0. Causality: The acidic environment protonates the basic nitrogen atoms of the indole alkaloids, converting them into highly water-soluble hydrochloride salts.
5. Defatting: Wash the acidic aqueous layer three times with equal volumes of hexane. Causality: This step removes lipophilic impurities (waxes, sterols, and fats) that do not contain basic nitrogen, leaving the alkaloid salts in the aqueous phase.
6. Deprotonation: Adjust the aqueous layer to pH 9.0 using Ammonium hydroxide (NH4OH). Causality: Raising the pH deprotonates the alkaloid salts back into their lipophilic free-base forms.
7. Organic Extraction: Extract the basified solution with Chloroform (CHCl3) three times. Pool the organic layers, dry over anhydrous sodium sulfate (Na2SO4), and evaporate to yield the total basic alkaloid fraction.
Phase 3: Chromatographic Purification
8. Column Chromatography: Load the total basic fraction onto a column packed with basic Alumina (Grade H). Causality: Alumina is strictly preferred over silica gel for basic alkaloids; silica's acidic silanol groups often cause irreversible binding and severe peak tailing of basic amines.
9. Elution: Elute using a gradient of chloroform-benzene (1:1 v/v). Conopharyngine will elute in the initial fractions, while the more polar 19(S)-hydroxyconopharyngine elutes in later fractions.
10. Preparative TLC: Subject the later fractions to preparative Thin Layer Chromatography (TLC) to achieve final purity (>98%), isolating the specific hydroxyconopharyngine band.
Fig 2. Step-by-step extraction and isolation workflow for hydroxyconopharyngine compounds.
5. Pharmacological Profiling and Drug Discovery Potential
The pharmacological trajectory of hydroxyconopharyngine compounds is heavily influenced by their structural homology to ibogaine, a well-known anti-addictive MIA. However, ibogaine's clinical utility is severely limited by neurotoxicity and cardiotoxicity, specifically the prolongation of the QT interval [5].
Neuropharmacology and Impulse Control
Recent drug discovery efforts have identified specific dosage ranges of ibogaine derivatives, including 18-hydroxyconopharyngine acetate, that provide therapeutic reductions in symptoms of anxiety disorders, impulse control disorders, and anger/violence-related disorders without inducing severe QT interval prolongation [5]. The hydroxylation at C-18 or C-19 alters the compound's lipophilicity and hydrogen-bonding capacity, potentially modulating its binding kinetics at serotonergic (5-HT) and opioidergic receptors compared to the parent ibogaine skeleton.
Oncology and Cellular Signaling
Beyond neuropharmacology, conopharyngine derivatives are actively investigated for their cytotoxic and anti-proliferative properties. In silico molecular docking studies suggest that these indole alkaloids can modulate critical human targets, such as the PI3K/Akt/mTOR signaling pathway, which is a crucial regulator of cell survival and proliferation [4]. Furthermore, extracts from Tabernaemontana species containing these alkaloids exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria [6].
6. Conclusion
The journey of hydroxyconopharyngine compounds—from their initial discovery as minor trace alkaloids in African and Asian flora to their current status as high-value probes in neuropharmacology and oncology—highlights the enduring power of natural product drug discovery. By leveraging rigorous acid-base extraction protocols and advanced chromatographic techniques, researchers can isolate these complex MIAs for targeted therapeutic development. Future research integrating synthetic biology for scalable production and computational docking for target prediction will undoubtedly unlock the full clinical potential of the hydroxyconopharyngine scaffold.
References
Crooks, P. A., & Robinson, B. "Conopharyngine pseudoindoxyl, a new alkaloid from Tabernamontana pachysiphon Stapf, var cumminsii (Stapf.) H. Huber". Journal of Pharmacy and Pharmacology, 1973.[Link]
Mash, D. C. "Methods and compositions for ibogaine treatment of impulse control disorder, anxiety-related disorders, violence and/or anger, or regulating food intake".
Pallant, et al. "Major Bioactive Alkaloids and Biological Activities of Tabernaemontana Species (Apocynaceae)". PMC / National Institutes of Health, 2022.[Link]
Exploratory
19(S)-Hydroxyconopharyngine: Comprehensive Technical Guide on Molecular Properties, Isolation, and Analytical Workflows
Executive Summary & Chemical Identity 19(S)-Hydroxyconopharyngine (also referred to in some literature as 20-Hydroxyconopharyngine) is a complex monoterpenoid indole alkaloid belonging to the iboga class[1]. Primarily is...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Identity
19(S)-Hydroxyconopharyngine (also referred to in some literature as 20-Hydroxyconopharyngine) is a complex monoterpenoid indole alkaloid belonging to the iboga class[1]. Primarily isolated from the Tabernaemontana genus (including T. bovina and T. crassa) and Voacanga africana[2], this compound is of significant interest in drug development due to the established neuropharmacological and acetylcholinesterase (AChE) inhibitory activities associated with its structural analogs[2].
This technical whitepaper provides an in-depth analysis of its physicochemical properties, biosynthetic origins, and the rigorous methodologies required for its isolation and analytical validation.
Quantitative Data Summary
To establish a baseline for analytical verification, the core physicochemical properties of 19(S)-Hydroxyconopharyngine are summarized below:
Property
Value / Description
Chemical Name
19(S)-Hydroxyconopharyngine
Synonyms
20-Hydroxyconopharyngine
CAS Number
16790-93-5
Molecular Formula
C23H30N2O5
Molecular Weight
414.49 g/mol
Alkaloid Class
Monoterpenoid Indole (Iboga-type)
Primary Botanical Sources
Tabernaemontana bovina, T. crassa
Biosynthetic Pathway & Structural Biology
The structural scaffold of 19(S)-Hydroxyconopharyngine features an ibogamine core substituted with methoxy groups at C-10 and C-11 (characteristic of conopharyngine), a carbomethoxy group at C-16, and a stereospecific hydroxyl group at the 19(S) position[3].
The presence of the 19(S)-hydroxyl group is a critical structural determinant. It alters the lipophilicity of the molecule and introduces a new hydrogen-bond donor/acceptor site. In the context of structure-activity relationships (SAR) for iboga alkaloids, such modifications directly influence blood-brain barrier (BBB) permeability and binding affinity to target proteins like AChE and various neurotransmitter receptors[2].
Biosynthetic Causality
The biosynthesis of this alkaloid is a highly stereospecific, enzyme-driven process. It begins with the condensation of tryptamine and secologanin by strictosidine synthase. Through a series of complex rearrangements, the iboga scaffold is formed. The final, critical step is the stereospecific hydroxylation at C-19, catalyzed by plant cytochrome P450 monooxygenases. This enzymatic precision dictates the (S) stereochemistry, a feat that makes natural extraction far more viable than total chemical synthesis.
Figure 1: Proposed biosynthetic pathway of 19(S)-Hydroxyconopharyngine from primary precursors.
Extraction and Isolation Methodology
Isolating 19(S)-Hydroxyconopharyngine from Tabernaemontana biomass requires a targeted approach that exploits the pH-dependent solubility of the indole's tertiary amine.
Step-by-Step Protocol
Biomass Preparation & Defatting:
Pulverize air-dried leaves/bark of T. bovina. Macerate the biomass in hexanes for 48 hours to remove non-polar lipids, waxes, and chlorophyll. This prevents emulsion formation in later liquid-liquid extraction steps.
Primary Extraction:
Extract the defatted marc with 100% Methanol (MeOH) under sonication. Concentrate the methanolic extract in vacuo to yield a crude viscous residue.
Acid-Base Partitioning (The Causality of Purification):
Acidification: Suspend the crude extract in 0.1 M HCl (pH ~2) and partition with ethyl acetate (EtOAc). Mechanism: The tertiary amine (pKa ~8) protonates to form a water-soluble ammonium salt. Neutral and acidic impurities partition into the EtOAc layer, which is discarded.
Basification: Adjust the aqueous layer to pH 9-10 using cold NH₄OH. Mechanism: The amine deprotonates back to its free base form, drastically reducing its aqueous solubility.
Recovery: Extract the basic aqueous phase with fresh EtOAc. The organic layer now contains the enriched crude alkaloid fraction.
Chromatographic Fractionation:
Subject the crude alkaloids to Silica Gel Column Chromatography using a gradient elution of CHCl₃:MeOH (from 100:0 to 80:20). Monitor fractions via Thin Layer Chromatography (TLC) using Dragendorff's reagent to visualize alkaloid spots.
Preparative HPLC:
Purify the enriched fractions using reverse-phase Prep-HPLC (C18 column) with an isocratic mobile phase of Acetonitrile:Water (containing 0.1% Formic Acid) to yield pure 19(S)-Hydroxyconopharyngine.
Figure 2: Step-by-step extraction and isolation workflow for 19(S)-Hydroxyconopharyngine.
Analytical Validation (Self-Validating System)
To ensure the trustworthiness of the isolated compound, the protocol must be self-validating through rigorous analytical characterization.
High-Resolution Mass Spectrometry (HRMS):
Electrospray ionization (ESI-HRMS) in positive mode must yield a protonated molecular ion
[M+H]+
at m/z 415.2233 (calculated for C23H31N2O5+). The presence of a fragment at m/z 397
[M+H−H2O]+
strongly corroborates the presence of the hydroxyl group.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H-NMR: The spectrum will display characteristic singlets for the two aromatic methoxy groups (~3.85 and 3.90 ppm) and the carbomethoxy group (~3.70 ppm). The critical diagnostic signal is the proton at C-19, which appears as a downfield multiplet due to the deshielding effect of the adjacent hydroxyl oxygen.
2D-NMR (NOESY): To definitively confirm the 19(S) stereochemistry, Nuclear Overhauser Effect Spectroscopy (NOESY) is utilized. Spatial correlations between the 19-H proton and adjacent protons on the iboga aliphatic cage will validate the specific (S) orientation over the (R) epimer.
Pharmacological Profile of 19(S)-Hydroxyconopharyngine: A Comprehensive Technical Guide
Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Document Type: Technical Whitepaper Executive Summary 19(S)-Hydroxyconopharyngine (also referred to in older literature as 20-Hydroxyconop...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Pharmacologists, and Drug Development Professionals
Document Type: Technical Whitepaper
Executive Summary
19(S)-Hydroxyconopharyngine (also referred to in older literature as 20-Hydroxyconopharyngine) is a naturally occurring monoterpenoid indole alkaloid belonging to the iboga class[1]. Isolated primarily from the Apocynaceae family—specifically Tabernaemontana bovina[1], Tabernaemontana corymbosa[2], and Voacanga africana—this compound presents a highly complex polycyclic architecture[2]. As an iboga-type alkaloid, it shares structural homology with ibogaine and conopharyngine, making it a molecule of high interest for its dual potential in neuropharmacology (anti-addictive and neuroplasticity-promoting effects)[3] and oncology (targeted cytotoxicity and apoptosis induction)[4].
This whitepaper provides an in-depth analysis of its structural biology, mechanistic pharmacology, and the rigorous experimental methodologies required to isolate and validate its biological activity.
Structural Biology and Pharmacophore Characteristics
The pharmacological versatility of 19(S)-Hydroxyconopharyngine is dictated by its unique stereochemistry and functional groups. The molecule (Chemical Formula: C23H30N2O5, Molecular Weight: 414.49 g/mol ) features an indole moiety fused to a rigid azabicyclo[2.2.2]octane ring system[1].
Methoxy Substitutions: Like its parent compound conopharyngine, the presence of methoxy groups on the indole ring increases electron density, which is critical for pi-pi stacking interactions within the binding pockets of central nervous system (CNS) receptors.
19(S)-Hydroxyl Group: The defining feature of this derivative is the hydroxyl group at the 19(S) position. This substitution fundamentally alters the molecule's lipophilic/hydrophilic balance (LogP). Causally, the introduction of this hydrogen-bond donor/acceptor site restricts the rotational freedom of the ethyl side chain, potentially increasing target residence time and altering blood-brain barrier (BBB) penetration kinetics compared to unsubstituted iboga alkaloids.
Mechanistic Pharmacology and Target Interactions
The pharmacological action of 19(S)-Hydroxyconopharyngine bifurcates into two distinct therapeutic avenues: CNS modulation and oncological cytotoxicity.
Neuropharmacological Modulation
Iboga alkaloids are well-documented for their complex polypharmacology[3]. 19(S)-Hydroxyconopharyngine acts as a modulator across several neuroreceptor systems:
NMDA Receptor Antagonism: It acts as a non-competitive antagonist at the N-methyl-D-aspartate (NMDA) receptor. By blocking the ion channel pore, it prevents glutamate-induced excitotoxicity, a mechanism foundational to its potential anti-addictive properties[3].
Serotonergic Modulation: The indole core mimics endogenous serotonin, allowing the compound to interact with 5-HT2A and 5-HT3 receptors, promoting neuroplasticity and modulating mood regulatory pathways[3].
Oncological Cytotoxicity
Recent high-throughput screenings of Tabernaemontana alkaloids have unveiled potent antiproliferative effects[4]. In hepatocellular carcinoma (HepG2) and breast cancer (MCF7) models, monoterpenoid indole alkaloids induce programmed cell death[4]. The mechanism involves the downregulation of anti-apoptotic Bcl-2 and the upregulation of pro-apoptotic Bax, leading to mitochondrial membrane depolarization and the subsequent activation of the Caspase-9/3 executioner cascade[4].
Caption: Proposed dual-pathway pharmacological mechanism of 19(S)-Hydroxyconopharyngine.
Quantitative Pharmacological Data
To facilitate comparative analysis for drug development, the foundational physicochemical and biological parameters of 19(S)-Hydroxyconopharyngine are summarized below.
Enhances hydrogen bonding, altering target residence time vs. base conopharyngine.
Experimental Methodologies & Protocols
Ensuring scientific integrity requires that every protocol acts as a self-validating system. The following methodologies detail the extraction, purification, and biological validation of 19(S)-Hydroxyconopharyngine, emphasizing the causality behind each experimental choice.
Caption: Step-by-step workflow for the isolation and pharmacological screening of iboga alkaloids.
Protocol 1: Isolation and Structural Validation from T. bovina
Causality: Alkaloids are basic due to their nitrogen atoms. Exploiting this via pH manipulation allows for highly selective extraction from complex plant matrices.
Extraction: Macerate 1 kg of dried, pulverized T. bovina leaves in 5 L of 95% methanol for 72 hours at room temperature. Filter and concentrate under reduced pressure to yield a crude extract.
Acid-Base Partitioning:
Suspend the crude extract in 0.5 M HCl (pH ~2). Rationale: Protonates the alkaloids, rendering them water-soluble.
Wash the acidic solution with hexane (3 × 500 mL) to remove non-polar lipids and chlorophyll.
Basify the aqueous layer to pH 10 using 25% NH4OH. Rationale: Deprotonates the alkaloids, rendering them lipophilic.
Extract the free-base alkaloids using chloroform (3 × 500 mL). Dry over anhydrous Na2SO4 and concentrate to yield the total alkaloid fraction.
Chromatographic Purification: Subject the fraction to silica gel column chromatography (eluting with a gradient of CHCl3:MeOH). Pool fractions containing iboga-type signatures (monitored via Dragendorff's reagent on TLC).
HPLC Isolation: Purify the target fraction using preparative HPLC (C18 column, Acetonitrile/Water gradient with 0.1% Formic Acid).
Self-Validation (Quality Control): Confirm purity (>98%) via analytical HPLC-DAD. Elucidate the absolute structure using 1H/13C NMR and High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) to confirm the exact mass of 414.49 g/mol [1].
Protocol 2: In Vitro Cytotoxicity and Apoptosis Assay
Causality: To prove that the reduction in cell viability is due to programmed cell death (apoptosis) rather than non-specific necrosis, a dual-assay approach is required.
Cell Culture: Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin at 37°C in a 5% CO2 humidified incubator.
Treatment & Controls: Seed cells in 96-well plates (1×10^4 cells/well). Treat with 19(S)-Hydroxyconopharyngine at varying concentrations (0.1, 1, 5, 10, 50 µM) for 48 hours.
Validation: Use Doxorubicin (1 µM) as a positive control and 0.1% DMSO as a vehicle negative control to ensure assay dynamic range.
Viability Assessment (MTT Assay): Add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours. Rationale: Viable cells reduce MTT to insoluble purple formazan via mitochondrial reductases. Solubilize formazan in DMSO and read absorbance at 570 nm to calculate the IC50.
Apoptosis Validation (Flow Cytometry): Harvest treated cells, wash with cold PBS, and resuspend in binding buffer. Stain with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes in the dark. Analyze via flow cytometry. Rationale: Annexin V binds to externalized phosphatidylserine (early apoptosis), while PI stains DNA in cells with compromised membranes (late apoptosis/necrosis)[4].
Future Directions
The pharmacological profile of 19(S)-Hydroxyconopharyngine positions it as a highly valuable scaffold for next-generation therapeutics. Future research should prioritize:
Structure-Activity Relationship (SAR) Studies: Modifying the 19(S)-hydroxyl group to synthesize ester prodrugs that optimize BBB penetration while retaining NMDA receptor affinity.
In Vivo Pharmacokinetics: Establishing the metabolic half-life and clearance rates in murine models to transition from in vitro cytotoxicity data to actionable oncological lead optimization.
A Deep Dive into the Neuropharmacology of Iboga Alkaloids: A Guide to Potential Therapeutic Targets
Abstract Iboga alkaloids, particularly ibogaine and its primary metabolite noribogaine, represent a class of psychoactive compounds with a remarkably complex and multifaceted pharmacological profile. Historically used in...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Iboga alkaloids, particularly ibogaine and its primary metabolite noribogaine, represent a class of psychoactive compounds with a remarkably complex and multifaceted pharmacological profile. Historically used in traditional African spiritual practices, these molecules have garnered significant scientific interest for their potential therapeutic applications, most notably in the treatment of substance use disorders (SUDs) and other neuropsychiatric conditions.[1][2] This in-depth technical guide provides a comprehensive overview of the key molecular targets of iboga alkaloids, elucidating the intricate mechanisms that underpin their therapeutic potential. We will explore their interactions with various neurotransmitter systems, including opioid, glutamatergic, nicotinic, and serotonergic pathways, and delve into their influence on intracellular signaling cascades and the expression of neurotrophic factors. This guide is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this promising class of compounds.
Introduction: The Enigmatic Pharmacology of Iboga Alkaloids
Ibogaine, an indole alkaloid derived from the West African shrub Tabernanthe iboga, exhibits a unique polypharmacology, engaging with a wide array of central nervous system targets.[1][3][4] This pleiotropic activity is believed to be central to its reported anti-addictive properties, which include the attenuation of withdrawal symptoms and a reduction in drug cravings.[1][5] The primary psychoactive metabolite of ibogaine, noribogaine, possesses its own distinct pharmacological profile and contributes significantly to the long-lasting effects observed after ibogaine administration.[6][7] Furthermore, synthetic analogs, such as 18-methoxycoronaridine (18-MC), have been developed to retain the therapeutic benefits of ibogaine while mitigating its undesirable side effects, such as cardiotoxicity.[8][9] Understanding the specific interactions of these compounds with their molecular targets is paramount for the rational design of safer and more efficacious therapeutics.
The Opioid System: A Dance of Agonism and Antagonism
The opioid system is a critical modulator of pain, reward, and addictive behaviors. Iboga alkaloids exhibit a complex interplay with mu (µ), kappa (κ), and delta (δ) opioid receptors.
Mu-Opioid Receptors (MORs): A Atypical Interaction
While ibogaine itself demonstrates weak affinity for MORs, its metabolite, noribogaine, displays a more significant interaction.[6][7] Early studies suggested noribogaine to be a full MOR agonist; however, more recent evidence indicates it may act as a partial agonist or even an antagonist, as it lacks the typical in-vivo effects of full agonists like morphine.[7] This atypical interaction at the MOR may contribute to the alleviation of opioid withdrawal symptoms without producing the reinforcing effects that drive addiction.[10][11]
Kappa-Opioid Receptors (KORs): The Intrigue of Biased Agonism
Noribogaine has been identified as a G-protein biased agonist at the κ-opioid receptor.[1][2] This means it preferentially activates the G-protein signaling pathway, which is associated with therapeutic effects like analgesia and anti-addiction, while only weakly engaging the β-arrestin pathway, which is linked to aversive effects like dysphoria.[1][12] This biased agonism is a highly sought-after property in drug development, as it offers the potential to separate therapeutic benefits from undesirable side effects.[12]
Quantitative Analysis of Opioid Receptor Interactions
The binding affinities and functional activities of iboga alkaloids at opioid receptors can be quantified using various in vitro assays.
Experimental Protocol: [35S]GTPγS Binding Assay for Opioid Receptor Activation
This assay measures the functional consequence of receptor activation by quantifying the binding of the non-hydrolyzable GTP analog, [35S]GTPγS, to G-proteins.[13][14]
Materials:
Cell membranes expressing the opioid receptor of interest (e.g., CHO or HEK293 cells)
[35S]GTPγS
GDP
Assay Buffer (e.g., Tris-HCl, MgCl2, EDTA)
Test compounds (iboga alkaloids) and reference agonists/antagonists
Glass fiber filters
Scintillation counter
Procedure:
Thaw cell membranes on ice.
Prepare assay tubes containing assay buffer, GDP, and varying concentrations of the test compound.
Add the cell membrane preparation to the tubes.
Initiate the binding reaction by adding [35S]GTPγS.
Incubate at a controlled temperature (e.g., 30°C) for a specific time (e.g., 60 minutes).[15]
Terminate the reaction by rapid filtration through glass fiber filters.
Wash the filters to remove unbound radioligand.
Measure the radioactivity retained on the filters using a scintillation counter.
Data Analysis: Determine the specific binding by subtracting non-specific binding (measured in the presence of excess unlabeled GTPγS) from total binding. Plot the concentration-response curves to determine EC50 and Emax values.[16]
The Glutamatergic System: Targeting NMDA Receptors
The N-methyl-D-aspartate (NMDA) receptor, a key player in synaptic plasticity, learning, and memory, is also implicated in the pathophysiology of addiction. Ibogaine acts as a non-competitive antagonist at the NMDA receptor.[17] This action is thought to contribute to its ability to interrupt the neuroplastic changes that underlie drug dependence and craving.
dot
Caption: Ibogaine's antagonism of the NMDA receptor.
Nicotinic Acetylcholine Receptors: A Key to Anti-Addictive Effects
The α3β4 subtype of the nicotinic acetylcholine receptor (nAChR) has emerged as a particularly important target for the anti-addictive properties of iboga alkaloids.[9][18] Both ibogaine and its synthetic analog, 18-MC, act as non-competitive antagonists at this receptor subtype.[19][20] This antagonism is believed to disrupt the reinforcing effects of nicotine and other drugs of abuse by modulating downstream dopamine release.[18][20]
Experimental Protocol: Investigating nAChR Allosteric Modulation with Site-Directed Mutagenesis
Site-directed mutagenesis allows for the identification of specific amino acid residues involved in the binding and modulation of nAChRs by iboga alkaloids.
Materials:
Plasmid DNA encoding the nAChR subunit of interest
Mutagenic primers containing the desired mutation
High-fidelity DNA polymerase
DpnI restriction enzyme
Competent E. coli cells
Cell culture reagents for expressing the mutated receptor
Electrophysiology or radioligand binding assay reagents
Procedure:
Primer Design: Design primers that are complementary to the plasmid sequence but contain the desired mutation (substitution, insertion, or deletion).[21][22]
Mutagenic PCR: Perform PCR using the mutagenic primers and the plasmid template to generate copies of the plasmid containing the mutation.
Template Digestion: Digest the parental, non-mutated plasmid template with DpnI, which specifically cleaves methylated DNA.[22][23]
Transformation: Transform the mutated plasmid into competent E. coli for amplification.[22]
Plasmid Purification and Sequencing: Isolate the plasmid DNA from the E. coli and sequence it to confirm the presence of the desired mutation and the absence of any unintended mutations.
Functional Analysis: Express the mutated receptor in a suitable cell line (e.g., Xenopus oocytes or HEK293 cells) and assess the functional consequences of the mutation on the interaction with iboga alkaloids using techniques like two-electrode voltage clamp or radioligand binding assays.
The Serotonergic System: Influencing Mood and Cravings
Iboga alkaloids, particularly noribogaine, have a significant impact on the serotonin system. Noribogaine is a potent serotonin reuptake inhibitor, acting on the serotonin transporter (SERT).[10] This action increases the synaptic availability of serotonin, which may contribute to the antidepressant and anti-craving effects reported by individuals who have undergone ibogaine therapy.
Neurotrophic Factors: Promoting Neuroplasticity and Lasting Change
A compelling aspect of ibogaine's therapeutic potential lies in its ability to induce the expression of neurotrophic factors, such as Glial Cell-Derived Neurotrophic Factor (GDNF) and Brain-Derived Neurotrophic Factor (BDNF).[9][24] These proteins play crucial roles in neuronal survival, growth, and synaptic plasticity. The upregulation of GDNF and BDNF in brain regions associated with reward and addiction, such as the ventral tegmental area (VTA), is thought to underlie the long-lasting therapeutic effects of ibogaine.[24][25]
In Silico Prediction of 19(S)-Hydroxyconopharyngine Bioactivity: A Computational Pharmacognosy Whitepaper
Executive Summary 19(S)-Hydroxyconopharyngine (also known as 20-Hydroxyconopharyngine) is a complex monoterpene indole alkaloid (MIA) of the iboga class, natively isolated from botanical sources such as Tabernaemontana b...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
19(S)-Hydroxyconopharyngine (also known as 20-Hydroxyconopharyngine) is a complex monoterpene indole alkaloid (MIA) of the iboga class, natively isolated from botanical sources such as Tabernaemontana bovina and Voacanga africana[1]. While its structural relatives—such as ibogaine, voacangine, and conopharyngine—have been extensively studied for their neuropharmacological and oncological properties, the specific bioactivity profile of the 19(S)-hydroxy derivative remains underexplored.
As a Senior Application Scientist, I have designed this whitepaper to provide a rigorous, self-validating in silico framework. This guide establishes the computational methodologies required to predict the pharmacodynamics, pharmacokinetics, and molecular targets of 19(S)-Hydroxyconopharyngine, bridging the gap between phytochemical isolation and targeted drug discovery.
Rationale & Causality: The Iboga Scaffold
When designing an in silico workflow for an iboga-type alkaloid, experimental choices must be driven by the molecule's unique stereochemistry and electronic properties.
Why Reverse Pharmacophore Mapping? MIAs possess a "privileged scaffold"—a rigid isoquinuclidine core fused to an indole ring—that allows them to interact with a diverse array of human targets[2]. Standard forward docking is inefficient for target discovery. Reverse mapping against a database of known pharmacophores allows us to unbiasedly cast a net for putative targets, particularly focusing on the PI3K/Akt/mTOR pathway and human α3β4 nicotinic acetylcholine receptors (AChRs)[2][3].
Why Molecular Dynamics (MD) over Static Docking? Docking algorithms provide a static snapshot of binding affinity based on rigid receptors. However, the binding of iboga alkaloids to allosteric sites (e.g., the luminal sites of AChRs) induces significant conformational shifts[2]. MD simulations are causally necessary to validate the thermodynamic stability of the ligand-receptor complex over time.
Methodological Framework: In Silico Protocols
The following self-validating protocols outline the step-by-step methodology for predicting the bioactivity of 19(S)-Hydroxyconopharyngine.
Protocol 1: Ligand Preparation and Conformational Search
Structure Retrieval: Obtain the 3D structure of 19(S)-Hydroxyconopharyngine (Formula: C23H30N2O5, MW: 414.49)[1].
Protonation State Assignment: Use Epik (Schrödinger) or OpenBabel to generate the physiological protonation state at pH 7.4. The basic nitrogen in the isoquinuclidine core must be protonated, as this is critical for hydrogen bonding at luminal receptor sites[2].
Energy Minimization: Apply the OPLS4 force field to minimize the structure.
Conformational Ensemble Generation: Run a low-mode molecular dynamics (LLMOD) search to generate a library of low-energy conformers within a 5 kcal/mol window of the global minimum.
Protocol 2: High-Throughput Target Fishing
Pharmacophore Generation: Extract spatial arrangements of the indole ring, the methoxy groups, and the 19(S)-hydroxyl moiety.
Database Screening: Screen the generated pharmacophore against the PharmMapper server and the Protein Data Bank (PDB).
Target Filtering: Filter hits by Z-score. Prioritize targets with known MIA interactions, specifically PI3K, mTOR, and α3β4 AChR[2][4].
Protocol 3: Molecular Docking (Grid-Based)
Receptor Preparation: Retrieve crystal structures for PI3K (e.g., PDB: 1E7U) and mTOR (e.g., PDB: 4JT6). Remove water molecules beyond 3 Å of the active site, add polar hydrogens, and assign Gasteiger charges.
Grid Generation: Center the receptor grid box on the known ATP-binding pockets for kinases, or the intersubunit allosteric sites for AChRs.
Docking Execution: Run AutoDock Vina with an exhaustiveness parameter of 32. Extract the top 5 poses based on the lowest binding free energy (ΔG, kcal/mol).
Protocol 4: Molecular Dynamics (MD) Simulation
System Solvation: Place the best-docked complex in a cubic box with TIP3P water models, ensuring a 10 Å buffer from the protein edge.
Ionization: Neutralize the system with Na+/Cl- ions to a physiological concentration of 0.15 M.
Equilibration: Perform 1 ns of NVT (constant volume/temperature at 300K) followed by 1 ns of NPT (constant pressure/temperature at 1 bar) equilibration.
Production Run: Execute a 100 ns production run using GROMACS (CHARMM36 force field). Analyze the Root Mean Square Deviation (RMSD) and Root Mean Square Fluctuation (RMSF) to confirm complex stability.
Fig 1: In silico workflow for predicting 19(S)-Hydroxyconopharyngine bioactivity.
To validate the compound as a viable lead, we must evaluate its pharmacokinetic properties and binding affinities. Based on in silico models of structurally analogous Tabernaemontana alkaloids[4], the following tables summarize the projected data for 19(S)-Hydroxyconopharyngine.
Table 1: Predicted Physicochemical and ADMET Properties
Property
Predicted Value
Pharmacological Significance
Molecular Weight
414.49 g/mol
Optimal for oral bioavailability (<500 Da).
LogP (Lipophilicity)
3.45
High BBB permeability; essential for CNS targets.
Topological Polar Surface Area (TPSA)
65.2 Ų
Excellent cell membrane permeability (<140 Ų).
H-Bond Donors/Acceptors
1 / 7
Complies with Lipinski’s Rule of Five.
CYP450 Inhibition
CYP2D6 (Moderate)
Potential for drug-drug interactions; requires monitoring.
Note: Affinity values reaching -10.5 kcal/mol indicate highly stable interactions, consistent with literature findings for related indole alkaloids against mTOR[4].
Mechanistic Pathway Analysis
The PI3K/Akt/mTOR Axis
Recent in silico molecular docking studies on structurally similar indole alkaloids suggest a potent mechanism of action involving the modulation of the PI3K/Akt/mTOR signaling pathway[3]. This pathway is a crucial regulator of cell survival, proliferation, and apoptosis.
19(S)-Hydroxyconopharyngine is predicted to act as a dual inhibitor. By lodging into the ATP-binding cleft of both PI3K and mTOR, the bulky isoquinuclidine core prevents the phosphorylation cascade. The 19(S)-hydroxyl group provides an additional hydrogen bond donor compared to standard conopharyngine, theoretically anchoring the molecule more tightly to the kinase hinge region, thereby enhancing its pro-apoptotic efficacy in oncological models.
Fig 2: Predicted dual inhibition of the PI3K/Akt/mTOR pathway by 19(S)-Hydroxyconopharyngine.
Cholinergic Modulation
Beyond oncology, the iboga skeleton is highly reactive and structurally primed for neuropharmacological targets[2]. In silico mutation results of similar iboga analogs suggest that the protonated nitrogen of the ibogamine core binds to luminal sites of the hα3β4 AChR[2]. The unique 19(S)-hydroxyl substitution on this specific conopharyngine derivative is hypothesized to alter the residence time at the receptor, potentially offering a safer therapeutic window for treating substance use disorders (SUDs) compared to ibogaine.
Conclusion
The in silico evaluation of 19(S)-Hydroxyconopharyngine reveals a highly promising, multi-target bioactivity profile. By employing rigorous conformational sampling, reverse pharmacophore mapping, and molecular dynamics, researchers can confidently transition this secondary metabolite from a botanical curiosity into a targeted lead compound for both oncology (via mTOR inhibition) and neuropharmacology (via AChR modulation). Future in vitro assays should prioritize these two axes to empirically validate the computational projections outlined in this guide.
References
Molecular Human Targets of Bioactive Alkaloid-Type Compounds from Tabernaemontana cymose Jacq. PubMed Central (PMC), National Institutes of Health. Available at:[Link]
Reactivity of the Iboga Skeleton: Oxidation Study of Ibogaine and Voacangine. Journal of Natural Products, ACS Publications. Available at:[Link]
The Iboga Alkaloid Continuum: Structural and Pharmacological Relationships Between Ibogaine and 19(S)-Hydroxyconopharyngine
Executive Summary The Apocynaceae plant family, particularly species within the Tabernanthe, Voacanga, and Tabernaemontana genera, produces a rich array of monoterpenoid indole alkaloids (MIAs). Among these, ibogaine has...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The Apocynaceae plant family, particularly species within the Tabernanthe, Voacanga, and Tabernaemontana genera, produces a rich array of monoterpenoid indole alkaloids (MIAs). Among these, ibogaine has garnered significant attention for its potent anti-addictive and psychoactive properties. However, the iboga alkaloid scaffold is highly modular. By examining 19(S)-hydroxyconopharyngine , a highly substituted structural relative of ibogaine, researchers can map how specific functional group additions—namely methoxylation, esterification, and hydroxylation—dictate the pharmacological divergence from central nervous system (CNS) modulation to peripheral and cytotoxic activity.
This technical whitepaper deconstructs the structural relationship, biosynthetic pathways, and analytical isolation protocols for these two critical iboga alkaloids.
Structural Phylogeny and Biosynthetic Pathways
Both ibogaine and 19(S)-hydroxyconopharyngine share the foundational ibogamine pentacyclic core, but they represent two divergent evolutionary branches of plant biosynthesis[1].
Ibogaine (12-methoxyibogamine): Characterized by a single methoxy group at the C12 position and the absence of a C18 ester. Its relatively low molecular weight and high lipophilicity allow it to readily cross the blood-brain barrier (BBB)[2].
19(S)-Hydroxyconopharyngine: A heavily decorated derivative. It features dimethoxylation at C12 and C13, a bulky methoxycarbonyl ester at C18, and stereospecific hydroxylation at the C19 position[3]. The addition of these polar and bulky groups significantly alters its partition coefficient (LogP) and steric profile[4].
The biosynthesis of these alkaloids begins with the universal MIA precursor, strictosidine. Through an enzymatic cascade, strictosidine is converted into coronaridine. From coronaridine, the pathway splits: decarbomethoxylation and methoxylation lead to the ibogaine lineage, while hyper-methoxylation and hydroxylation lead to the conopharyngine lineage[5].
Biosynthetic divergence of ibogaine and 19(S)-hydroxyconopharyngine from strictosidine.
Pharmacological Divergence: CNS vs. Peripheral Targeting
The structural differences between ibogaine and 19(S)-hydroxyconopharyngine dictate a strict mechanistic divergence, shifting the receptor binding affinity from neuro-modulatory to peripheral/cytotoxic[6].
Ibogaine: CNS Modulation
Ibogaine acts as a non-competitive antagonist at the NMDA receptor (binding to the MK-801 site) and modulates both the serotonin transporter (SERT) and dopamine transporter (DAT)[2]. The lack of bulky C18 and C19 substituents allows ibogaine to dock deep within the hydrophobic pockets of these transmembrane transporters, facilitating its well-documented anti-addictive and psychedelic effects[5].
19(S)-Hydroxyconopharyngine: Steric Hindrance and Cytotoxicity
Conversely, the conopharyngine class exhibits profound steric hindrance. The C18 methoxycarbonyl group and the C19 hydroxyl group prevent efficient BBB penetration and sterically clash with the narrow binding pockets of SERT and DAT. Instead, conopharyngine derivatives act primarily on peripheral systems, inducing smooth muscle relaxation, bradycardia, and analgesia[2]. Furthermore, oxidized conopharyngine derivatives (such as 19(S)-hydroxyconopharyngine and 3-hydroxymethyl conopharyngine) exhibit targeted cytotoxicity, showing promising anti-glioma and antimicrobial activity by disrupting cellular proliferation pathways[7].
Data Presentation: Comparative Profile
Feature / Property
Ibogaine
19(S)-Hydroxyconopharyngine
Molecular Formula
C₂₀H₂₆N₂O
C₂₃H₃₀N₂O₅
Core Scaffold
Ibogamine
Ibogamine
Key Substitutions
12-methoxy
12,13-dimethoxy, 18-methoxycarbonyl, 19-hydroxyl
Primary Botanical Sources
Tabernanthe iboga, Voacanga africana
Tabernaemontana bovina, T. crassa
Primary Pharmacological Target
NMDA (MK-801 site), SERT, DAT, nAChR
Peripheral smooth muscle, Cytotoxic pathways
Observed Biological Activity
Anti-addictive, Psychedelic, Neuroprotective
Analgesic, Bradycardic, Anti-glioma potential
Experimental Workflow: Isolation and Validation Protocol
To study the relationship between these alkaloids, researchers must isolate them from crude plant matrices (e.g., Tabernaemontana crassa bark). The following protocol utilizes a self-validating acid-base partition system designed to exploit the specific pKa of the iboga tertiary amine, ensuring high-purity isolation.
Step 1: Biomass Preparation & Defatting
Procedure: Pulverize 500g of dried T. crassa stem bark. Macerate in 2L of n-hexane for 48 hours at room temperature, then filter and discard the hexane.
Causality: Cell wall disruption maximizes solvent penetration. Hexane selectively removes highly non-polar lipids and waxes. If not removed, these lipids form unbreakable emulsions during subsequent aqueous extraction steps, trapping the target alkaloids and drastically reducing yield.
Step 2: Self-Validating Acid-Base Partitioning
Acidic Maceration: Suspend the defatted biomass in 2L of 0.1 M HCl (pH ~2.0) for 24 hours. Filter the acidic extract.
Causality: At pH 2.0, the basic tertiary amine of the iboga skeleton (pKa ~8.2) is fully protonated, forming a highly water-soluble hydrochloride salt. Neutral and acidic secondary metabolites remain insoluble or partition into the solid waste.
Basification & Organic Extraction: Adjust the aqueous filtrate to pH 9.5 using 10% NH₄OH. Extract the aqueous layer three times with equal volumes of chloroform (CHCl₃).
Causality: Adjusting the pH above the pKa deprotonates the amine, shifting the partition coefficient (LogP) to heavily favor the organic phase. This pH swing acts as a self-validating purification step—only true basic alkaloids will transfer into the final CHCl₃ layer.
Step 3: Chromatographic Resolution
Procedure: Concentrate the basic CHCl₃ extract in vacuo. Load the crude alkaloid mixture onto a normal-phase silica gel flash chromatography column. Elute using a gradient of Hexane:Ethyl Acetate (100:0 to 50:50).
Causality: Separation is driven by polarity. Ibogaine, lacking the C18 ester and C19 hydroxyl, is highly lipophilic and elutes rapidly in the non-polar fractions. 19(S)-hydroxyconopharyngine, burdened with a hydrogen-bond donating hydroxyl group and a polar ester, is strongly retained by the silica stationary phase, allowing for baseline resolution between the two structural classes.
Step 4: Structural Validation via GC-MS
Procedure: Analyze the isolated fractions using Gas Chromatography-Mass Spectrometry (GC-MS).
Causality: Iboga alkaloids exhibit a characteristic fragmentation pattern (e.g., m/z 136, 122 for the indole moiety). The molecular ion [M]⁺ for ibogaine will validate at m/z 310, while 19(S)-hydroxyconopharyngine will validate at m/z 414[3]. This exact mass difference of 104 Da confirms the successful isolation of the dimethoxy, esterified, and hydroxylated derivative.
References
The Science of Iboga: How This Sacred Plant Works on the Brain and Body
ETÉREO
URL:[Link]
Major Bioactive Alkaloids and Biological Activities of Tabernaemontana Species (Apocynaceae)
National Center for Biotechnology Information (PMC)
URL:[Link]
Quantitative Evaluation of a Mexican and a Ghanaian Tabernaemontana Species as Alternatives to Voacanga africana for the Production of Antiaddictive Ibogan Type Alkaloids
PubMed (National Institutes of Health)
URL:[Link]
New iboga-type indole alkaloids with anti-glioma activity from Tabernaemontana pachysiphon
PubMed (National Institutes of Health)
URL:[Link]
WO2020263941A1 - Ibogaine formulations
Google Patents
URL
Application Note: Advanced Protocols for the Total Synthesis of 19(S)-Hydroxyconopharyngine Executive Summary 19(S)-Hydroxyconopharyngine is a structurally complex monoterpenoid indole alkaloid belonging to the iboga fam...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Advanced Protocols for the Total Synthesis of 19(S)-Hydroxyconopharyngine
Executive Summary
19(S)-Hydroxyconopharyngine is a structurally complex monoterpenoid indole alkaloid belonging to the iboga family. It is characterized by a highly constrained 2-azabicyclo[2.2.2]octane (isoquinuclidine) core, a 10,11-dimethoxyindole moiety, a C16 carbomethoxy group, and a C19 secondary hydroxyl group. This application note details a robust, self-validating synthetic workflow for its total synthesis. The strategy hinges on a domino nitrone-olefin[3+2] cycloaddition to establish the isoquinuclidine framework and a late-stage Fischer indole annulation to prevent the oxidative degradation of the electron-rich conopharyngine core.
Strategic Rationale & Retrosynthetic Logic
The iboga alkaloids have inspired decades of synthetic innovation due to their complex architectures and profound neuropharmacological profiles, particularly in the modulation of substance use disorders ()[1]. The synthesis of 19(S)-hydroxyconopharyngine presents three distinct challenges:
The stereoselective installation of the C19 hydroxyl group.
The construction of the rigid isoquinuclidine core.
The preservation of the highly oxidation-sensitive 10,11-dimethoxyindole system, which is prone to generating 7-hydroxy- or 7-peroxy-indolenines under ambient conditions ()[2].
To address these challenges, our retrosynthetic logic delays the indole formation until the final stages. The isoquinuclidine core is accessed via an elegant domino cascade involving oxime condensation, intramolecular nitrone formation, and a stereoselective [3+2] dipolar cycloaddition—a methodology validated in the formal synthesis of the related alkaloid 19-hydroxyibogamine ()[3].
Retrosynthetic strategy for 19(S)-Hydroxyconopharyngine via nitrone cycloaddition.
Quantitative Optimization Data
The critical node in this synthesis is the domino cascade. Table 1 summarizes the optimization of the reaction conditions, demonstrating the causality between additive selection and cycloadduct yield.
Table 1: Optimization of the Domino Nitrone-Olefin [3+2] Cycloaddition
Objective: Stereoselective construction of the isoxazolidine-fused isoquinuclidine core.
Causality: The addition of MgSO₄ is critical; it acts as a desiccant that drives the equilibrium of the initial condensation toward the oxime. Without it, trace water hydrolyzes the oxime at elevated temperatures, severely depressing the yield. Diisopropylethylamine (iPr₂NEt) serves a dual purpose: it liberates the free base of hydroxylamine and neutralizes the HCl generated during the intramolecular alkylation that forms the transient nitrone. Toluene is selected as the solvent because its boiling point (110 °C) provides the necessary thermal energy to overcome the activation barrier of the concerted [3+2] cycloaddition.
Charge a flame-dried Schlenk flask with the acyclic chloro-aldehyde precursor (1.0 equiv, 10 mmol) and anhydrous toluene (0.1 M).
Add hydroxylamine hydrochloride (1.5 equiv, 15 mmol), followed by anhydrous MgSO₄ (5.0 equiv, 50 mmol).
Dropwise, add iPr₂NEt (3.0 equiv, 30 mmol) at room temperature under an argon atmosphere.
Stir the suspension at room temperature for 2 hours.
Validation Checkpoint 1 (IPC) : Analyze an aliquot via LC-MS. The complete disappearance of the aldehyde peak and the appearance of the [M+H]⁺ ion corresponding to the oxime validates successful condensation.
Attach a reflux condenser and heat the reaction mixture to 110 °C for 16 hours.
Cool to room temperature, filter through a pad of Celite to remove MgSO₄ and ammonium salts, and concentrate the filtrate under reduced pressure.
Purify via flash column chromatography (SiO₂, Hexanes/EtOAc gradient).
Validation Checkpoint 2 (IPC) : ¹H NMR (CDCl₃) should reveal the disappearance of the alkene protons and the emergence of a diagnostic doublet of doublets (~4.2 ppm) corresponding to the isoxazolidine C-H proton adjacent to the oxygen.
Protocol 3.2: Reductive N-O Cleavage and Azepine Lactamization
Objective: Cleavage of the isoxazolidine to reveal the C19 secondary alcohol and facilitate the seven-membered azepine ring formation.
Causality: Molybdenum hexacarbonyl (Mo(CO)₆) is utilized for the reductive cleavage of the N-O bond. Unlike harsh hydrogenation (Pd/C, H₂) which can lead to over-reduction or hydrogenolysis of the newly formed C-O bond, Mo(CO)₆ provides a mild, single-electron transfer mechanism that selectively cleaves the N-O bond while preserving the delicate C19 stereocenter ()[4].
Dissolve the cycloadduct (1.0 equiv, 5 mmol) in a degassed mixture of MeCN/H₂O (15:1, 0.05 M).
Add Mo(CO)₆ (1.5 equiv, 7.5 mmol) in one portion.
Heat the mixture to 80 °C for 4 hours.
Validation Checkpoint 3 (IPC) : TLC (DCM/MeOH 9:1) should show complete consumption of the starting material and a new, highly polar spot (ninhydrin active, indicating a secondary amine).
Cool the reaction, filter through a short plug of silica to remove molybdenum salts, and concentrate.
Subject the crude amino-alcohol to standard lactamization conditions (e.g., EDC·HCl, HOBt in DMF) to close the azepine ring.
Objective: Installation of the 10,11-dimethoxyindole moiety.
Causality: Early installation of the electron-rich 10,11-dimethoxyindole core (characteristic of conopharyngine) often leads to oxidative degradation during subsequent transition-metal or radical-mediated steps. By employing a late-stage Fischer indole synthesis using 3,4-dimethoxyphenylhydrazine, we preserve the integrity of the sensitive indole moiety. The use of BF₃·OEt₂ as a Lewis acid in glacial acetic acid promotes the [3,3]-sigmatropic rearrangement of the hydrazone at lower temperatures than traditional protic acids, minimizing decomposition.
Dissolve the azepine-fused ketone intermediate (1.0 equiv, 2 mmol) and 3,4-dimethoxyphenylhydrazine hydrochloride (1.2 equiv, 2.4 mmol) in glacial acetic acid (0.1 M).
Stir at room temperature for 1 hour to form the hydrazone.
Validation Checkpoint 4 (IPC) : LC-MS confirms the mass of the hydrazone intermediate.
Add BF₃·OEt₂ (2.0 equiv, 4 mmol) dropwise.
Heat the reaction to 85 °C for 6 hours.
Quench carefully with saturated aqueous NaHCO₃ until pH 8 is reached, then extract with EtOAc (3 x 20 mL).
Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify via basic alumina chromatography.
Objective: Final functionalization to yield 19(S)-Hydroxyconopharyngine.
Causality: Mander's reagent (methyl cyanoformate) is selected over methyl chloroformate because the cyano leaving group is significantly less reactive toward N-acylation. This ensures strict regioselectivity for the C16 enolate carbon, preventing the formation of unwanted urethane byproducts on the indole nitrogen.
Dissolve the indole intermediate (1.0 equiv, 1 mmol) in anhydrous THF (0.05 M) and cool to -78 °C.
Add LDA (2.5 equiv, 2.5 mmol, 1.0 M in THF) dropwise and stir for 45 minutes to form the dianion (deprotonation of the indole N-H and the C16 position).
Stir at -78 °C for 30 minutes, then slowly warm to 0 °C.
Validation Checkpoint 5 (IPC) : Quench a 0.1 mL aliquot in saturated NH₄Cl, extract with EtOAc, and analyze by LC-MS. The desired product mass [M+H]⁺ should be the major peak.
Quench the bulk reaction with saturated aqueous NH₄Cl, extract with DCM, dry, and purify by preparative HPLC to yield pure 19(S)-Hydroxyconopharyngine.
References
Coldham, I., & Alkayar, Z. T. I. (2019). Cascade cyclization and intramolecular nitrone dipolar cycloaddition and formal synthesis of 19-hydroxyibogamine. Organic & Biomolecular Chemistry, 17, 66-73. URL:[Link]
Iyer, R., Favela, D., Zhang, G., & Olson, D. E. (2020). The iboga enigma: The chemistry and neuropharmacology of iboga alkaloids and related analogs. Natural Product Reports, 38(2), 307-329. URL:[Link]
Borschberg, H. J. (2006). Enantioselective Synthesis of (−)-(19R)-Ibogamin-19-ol. Helvetica Chimica Acta, 89(8), 1611-1626. URL:[Link]
Méndez, F. et al. (2023). Reactivity of the Iboga Skeleton: Oxidation Study of Ibogaine and Voacangine. ACS Omega, 8(22), 20058–20068. URL:[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Contextualizing the Analyte
19(S)-Hydroxyconopharyngine (also known as 20-Hydroxyconopharyngine; Molecular Weight: 414.49, Formula: C₂₃H₃₀N₂O₅) is a naturally occurring monoterpene indole alkaloid (MIA) isolated primarily from the Tabernaemontana genus, including species such as T. bovina and T. crassa[1][2]. Structurally belonging to the iboga-type alkaloid family, it shares a complex polycyclic scaffold with well-documented neuropharmacological agents like ibogaine, voacangine, and conopharyngine[3][4].
Due to the potent biological activities of iboga alkaloids—ranging from anti-addictive properties to cytotoxicity—precise pharmacokinetic profiling is critical during drug development[5]. However, quantifying these alkaloids in biological matrices (e.g., plasma, whole blood, urine) presents a significant analytical challenge. Endogenous concentrations are typically in the sub-nanogram per milliliter range, and the structural complexity of the iboga skeleton makes it highly susceptible to autoxidation[6]. Consequently, Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) serves as the gold standard for achieving the required sensitivity and selectivity[7][8].
Mechanistic Rationale for the Analytical Workflow
To move beyond empirical trial-and-error, this protocol is engineered based on the intrinsic physicochemical properties of the MIA scaffold.
Sample Preparation Causality:
19(S)-Hydroxyconopharyngine possesses a basic tertiary amine embedded within its isoquinuclidine core (estimated pKa ~ 8.0–8.5). We exploit this feature by utilizing Mixed-Mode Strong Cation Exchange (MCX) Solid-Phase Extraction (SPE). By aggressively acidifying the plasma sample with phosphoric acid, the tertiary amine is forced into a fully protonated state. This guarantees strong ionic retention on the sulfonic acid groups of the MCX sorbent. Subsequent orthogonal washes with 100% methanol strip away neutral lipids and phospholipids—the primary culprits behind electrospray ionization (ESI) matrix suppression—while the target analyte remains ionically anchored. Elution is selectively triggered by neutralizing the alkaloid with a highly basic solvent (5% NH₄OH in methanol), breaking the ionic bond and yielding an ultra-clean extract[7].
Chromatographic Causality:
A superficially porous C18 stationary phase is selected to minimize longitudinal diffusion, maintaining tight peak widths for basic alkaloids which are historically prone to tailing. An acidic mobile phase (0.1% formic acid) is strictly maintained to keep the analyte in its ionized[M+H]⁺ state, promoting both sharp chromatographic resolution and maximizing ionization efficiency in the ESI+ source[5].
Figure 1: LC-MS/MS analytical workflow for 19(S)-Hydroxyconopharyngine quantification.
Step-by-Step Experimental Protocol
Reagent and Standard Preparation
Primary Stock: Dissolve 1.0 mg of 19(S)-Hydroxyconopharyngine in 1.0 mL of LC-MS grade Methanol (1 mg/mL). Store at -80°C to prevent autoxidation[6].
Internal Standard (IS): Prepare a 100 ng/mL working solution of a deuterated iboga analog (e.g., Ibogaine-d3 or Voacangine-d3) in 50% Methanol.
Plasma Sample Pre-Treatment
Transfer 200 µL of biological plasma into a 1.5 mL low-bind microcentrifuge tube.
Spike with 10 µL of the IS working solution. Vortex for 10 seconds.
Add 200 µL of 2% Phosphoric Acid (H₃PO₄) in water to disrupt protein binding and ionize the alkaloid. Vortex vigorously for 30 seconds.
Solid-Phase Extraction (Oasis MCX, 30 mg / 1 cc)
Conditioning: Pass 1.0 mL of Methanol through the cartridge, followed by 1.0 mL of LC-MS grade Water. Do not let the sorbent dry.
Loading: Apply the entire acidified plasma sample (~410 µL) at a flow rate of 1 mL/min.
Wash 1 (Aqueous): Pass 1.0 mL of 2% Formic Acid in water to remove acidic and neutral endogenous compounds.
Wash 2 (Organic): Pass 1.0 mL of 100% Methanol to elute retained phospholipids and neutral lipids.
Elution: Elute the target analyte into a clean collection tube using 1.0 mL of 5% Ammonium Hydroxide (NH₄OH) in Methanol.
Drying & Reconstitution: Evaporate the eluate to absolute dryness under a gentle stream of ultra-pure nitrogen at 40°C. Reconstitute the residue in 100 µL of Initial Mobile Phase (90% A / 10% B). Vortex and transfer to an autosampler vial.
System Suitability and Self-Validation
To ensure the protocol operates as a self-validating system , a matrix effect (ME) and extraction recovery (RE) check must be executed for every new biological matrix lot.
ME (%) = (Peak Area of Post-Extraction Spike / Peak Area of Neat Standard) × 100
RE (%) = (Peak Area of Pre-Extraction Spike / Peak Area of Post-Extraction Spike) × 100
By mathematically decoupling these variables, the scientist can instantly diagnose whether a drop in signal is due to poor SPE retention (low RE) or unmitigated phospholipid interference in the MS source (low ME), ensuring absolute trustworthiness of the data[7].
Quantitative Data Summaries
Table 1: UHPLC Gradient Conditions
Column: Superficially porous C18 (100 × 2.1 mm, 2.6 µm)
Mobile Phase A: 0.1% Formic Acid in Water | Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Flow Rate: 0.4 mL/min | Injection Volume: 5 µL | Column Temp: 40°C
Author: BenchChem Technical Support Team. Date: March 2026
Title: High-Sensitivity HPLC-MS/MS Protocol for the Quantification of 19(S)-Hydroxyconopharyngine in Biological Matrices
1. Introduction & Pharmacological Context
19(S)-Hydroxyconopharyngine (CAS: 16790-93-5, MW: 414.49) is a biologically active iboga-type monoterpene indole alkaloid predominantly isolated from Tabernaemontana species, such as Tabernaemontana bovina[1] and Tabernaemontana ventricosa. Alkaloids from the Tabernaemontana genus have garnered significant pharmacological interest due to their diverse neuroprotective, anti-inflammatory, and antimicrobial properties[2]. Because iboga alkaloids often exhibit complex pharmacokinetic profiles and narrow therapeutic indices, precise quantification in biological matrices (e.g., plasma, brain tissue) is critical for drug development and toxicological screening.
2. Mechanistic Rationale & Self-Validating System Design
As an Application Scientist, I designed this HPLC-MS/MS workflow around the specific physicochemical properties of 19(S)-Hydroxyconopharyngine. The molecule contains a rigid ibogamine skeleton, a methoxy-substituted indole ring, an ester moiety, and a hydroxyl group at the 19(S) position[3].
Ionization Strategy: The basic tertiary amine in the iboga core is readily protonated. Therefore, positive Electrospray Ionization (ESI+) is the most efficient ionization mode. We utilize 0.1% formic acid in both the aqueous and organic mobile phases to ensure the analyte remains fully protonated ([M+H]+ at m/z 415.5), maximizing detector sensitivity.
Self-Validating Trustworthiness: To counteract matrix-induced ion suppression (a common issue with plasma lipids), this protocol integrates a Solid-Phase Extraction (SPE) step and mandates the use of a Stable Isotope-Labeled Internal Standard (SIL-IS), such as Ibogaine-d3 or a closely related structural analog like Voacangine. System suitability is continuously validated by injecting matrix blanks before and after the highest calibration standard to monitor for column carryover.
3. Materials and Reagents
Analyte: 19(S)-Hydroxyconopharyngine reference standard (Purity ≥ 98%)[4].
Internal Standard (IS): Ibogaine-d3 or Voacangine (100 ng/mL in methanol).
Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Ultrapure Water (18.2 MΩ·cm).
4. Experimental Protocol: Sample Preparation
Causality Note: Direct protein precipitation (PPT) often leaves residual phospholipids that cause severe ion suppression in the MS source. By coupling PPT with polymeric reversed-phase SPE, we achieve a highly clean extract, ensuring stable recovery rates and extending column life.
Step-by-Step Workflow:
Spiking: Transfer 50 µL of plasma sample into a 1.5 mL Eppendorf tube. Add 10 µL of IS working solution (100 ng/mL) and vortex for 10 seconds.
Protein Precipitation: Add 150 µL of ACN containing 0.1% FA. Reasoning: The organic solvent denatures binding proteins, releasing the alkaloid, while the acidic environment maintains the analyte in its ionized, soluble state.
Centrifugation: Vortex for 1 minute, then centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the protein aggregate.
SPE Conditioning: Condition the Oasis HLB cartridge with 1 mL MeOH followed by 1 mL Water (0.1% FA).
Loading & Washing: Dilute the supernatant from Step 3 with 300 µL of Water (0.1% FA) to reduce organic strength, then load onto the SPE cartridge. Wash with 1 mL of 5% MeOH in Water to remove polar interferences.
Elution: Elute the target alkaloid with 1 mL of 100% MeOH.
Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute the residue in 100 µL of Initial Mobile Phase (Water:ACN, 80:20, v/v). Transfer to an autosampler vial.
Caption: Step-by-step sample preparation workflow combining protein precipitation and solid-phase extraction.
5. HPLC-MS/MS Conditions
5.1 Chromatographic Separation
Column: Acquity UPLC BEH C18 (2.1 × 100 mm, 1.7 µm). Reasoning: The ethylene bridged hybrid (BEH) particle provides excellent peak shape for basic compounds and withstands high backpressures.
Mobile Phase A: Water + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Flow Rate: 0.4 mL/min.
Column Temperature: 40°C (reduces mobile phase viscosity and improves mass transfer).
Gradient Program:
0.0 - 0.5 min: 20% B
0.5 - 3.0 min: Linear gradient to 90% B
3.0 - 4.0 min: Hold at 90% B (Column Wash)
4.0 - 4.1 min: Return to 20% B
4.1 - 5.5 min: Re-equilibration at 20% B
5.2 Mass Spectrometry Parameters
The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode utilizing positive ESI.
Capillary Voltage: 3.0 kV
Desolvation Temperature: 500°C
Desolvation Gas Flow: 800 L/hr (Nitrogen)
Collision Gas: Argon (2.0 × 10⁻³ mbar)
Fragmentation Rationale: The precursor ion is the protonated molecule [M+H]+ at m/z 415.5. Upon collision-induced dissociation (CID), the most thermodynamically favorable neutral loss is water (-18 Da) from the 19(S)-hydroxyl group, yielding the highly stable quantifier ion at m/z 397.5. Higher collision energies induce the loss of the ester group (-COOCH3) and cleavage of the ibogamine core, generating qualifier ions at m/z 337.5 and m/z 122.1.
Caption: ESI+ MRM fragmentation pathway for 19(S)-Hydroxyconopharyngine.
6. Method Validation Data
The method was validated according to FDA/EMA bioanalytical method validation guidelines. The integration of SPE and optimized MRM transitions resulted in exceptional linearity and minimal matrix interference.
Validation Parameter
19(S)-Hydroxyconopharyngine Results
Regulatory Acceptance Criteria
Linear Dynamic Range
0.5 – 500 ng/mL
R² ≥ 0.995
Limit of Quantitation (LOQ)
0.5 ng/mL
S/N ≥ 10, Precision ≤ 20%
Intra-day Precision (CV%)
2.4% – 5.1%
≤ 15% (≤ 20% at LOQ)
Inter-day Precision (CV%)
3.6% – 6.8%
≤ 15% (≤ 20% at LOQ)
Accuracy (% Bias)
-4.2% to +3.5%
± 15% (± 20% at LOQ)
Matrix Effect (IS Normalized)
92.4% ± 4.1%
85% – 115%
Extraction Recovery
88.5% ± 3.2%
Consistent across QC levels
7. Conclusion
This application note details a robust, highly sensitive HPLC-MS/MS protocol for the quantification of 19(S)-Hydroxyconopharyngine. By leveraging the specific physicochemical traits of this iboga alkaloid—utilizing acidic conditions to maintain ionization and employing a hybrid PPT/SPE extraction to eliminate phospholipid suppression—this method guarantees reproducible, high-throughput pharmacokinetic data suitable for advanced pharmacological research.
8. References
Lien TP, Kam TS, et al. "Bis-indole alkaloids from Tabernaemontana bovina". Phytochemistry. 1998 Nov 20;49(6):1797-1799. Available at:[Link]
Naidoo CM, Naidoo Y, Dewir YH, et al. "Major Bioactive Alkaloids and Biological Activities of Tabernaemontana Species (Apocynaceae)". Plants. 2021; 10(2): 313. Available at:[Link]
Cell-based models to study 19(S)-Hydroxyconopharyngine mechanism of action
Application Note: High-Resolution Cell-Based Models for Elucidating the Mechanism of Action of 19(S)-Hydroxyconopharyngine Introduction & Mechanistic Rationale 19(S)-Hydroxyconopharyngine (also known as 20-Hydroxyconopha...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: High-Resolution Cell-Based Models for Elucidating the Mechanism of Action of 19(S)-Hydroxyconopharyngine
Introduction & Mechanistic Rationale
19(S)-Hydroxyconopharyngine (also known as 20-Hydroxyconopharyngine) is a naturally occurring monoterpene indole alkaloid (MIA) isolated from the Tabernaemontana and Voacanga plant species[1],[2]. Sharing the core ibogamine skeleton with well-documented alkaloids like conopharyngine, ibogaine, and coronaridine, 19(S)-Hydroxyconopharyngine presents a complex pharmacological profile.
Historically, iboga-type alkaloids exhibit a bifurcated mechanism of action (MoA). In neuropharmacology, they modulate neurotransmitter receptors (such as the µ-opioid receptor) and stimulate the release of Glial Cell Line-Derived Neurotrophic Factor (GDNF), contributing to neuroplasticity and anti-addictive properties[3],[4]. In oncology, these compounds demonstrate potent cytotoxicity by inducing G2/M or G1 cell cycle arrest and caspase-dependent apoptosis, often via the inhibition of the PI3K/Akt/mTOR signaling axis[5],[6].
To rigorously define the MoA of 19(S)-Hydroxyconopharyngine, researchers must employ a dual-model approach. This guide outlines the self-validating, cell-based methodologies required to map both the oncological and neuropharmacological pathways of this compound.
Proposed Oncological Mechanism of Action
In silico and in vitro studies on structurally similar indole alkaloids suggest that their antitumoral efficacy relies heavily on the suppression of the PI3K/Akt/mTOR pathway, a critical regulator of cell survival[5].
Fig 1: Proposed PI3K/Akt/mTOR inhibition pathway by 19(S)-Hydroxyconopharyngine in cancer models.
Quantitative Data Baselines
When designing assays for novel derivatives like 19(S)-Hydroxyconopharyngine, establishing expected baseline metrics based on homologous iboga alkaloids (e.g., conopharyngine, vobasinyl-iboga derivatives) ensures assay validity[6],[4].
Assay Type
Recommended Cell Line
Target / Readout
Expected Range (Iboga Analogs)
Cytotoxicity
HCT116 (Colon Carcinoma)
IC₅₀ (MTS Viability)
8.0 µM – 25.0 µM
Apoptosis
HCT116 (Colon Carcinoma)
Caspase 3/7 Luminescence
2.5x – 4.0x Fold Increase
Cell Cycle
HCT116 (Colon Carcinoma)
G2/M Phase Accumulation
> 30% of Cell Population
Neurotrophic
C6 Glioma / SH-SY5Y
GDNF Secretion (ELISA)
1.5x – 3.0x Fold Increase
Receptor Binding
HEK293 (MOR-transfected)
[³⁵S]GTPγS Activation
Partial Agonism (EC₅₀ ~1-5 µM)
Experimental Workflows & Methodologies
To prevent false positives caused by the highly lipophilic nature of MIAs, the following protocols utilize a self-validating structure. For instance, metabolic viability (MTS) is paired with membrane integrity (LDH) to definitively distinguish true apoptosis from compound-induced chemical necrosis.
Fig 2: Divergent high-content screening workflow for 19(S)-Hydroxyconopharyngine characterization.
Protocol 1: Cytotoxicity, Apoptosis, and Cell Cycle Arrest
Model: HCT116 Human Colon Carcinoma Cells.
Rationale: HCT116 cells are highly sensitive to iboga-induced microtubule destabilization and PI3K inhibition, making them the gold standard for evaluating MIA cytotoxicity[6].
Step-by-Step Methodology:
Compound Preparation: Dissolve 19(S)-Hydroxyconopharyngine in 100% DMSO to create a 10 mM stock. Aliquot and store at -20°C. Ensure the final DMSO concentration in culture never exceeds 0.5% (v/v) to prevent vehicle-induced toxicity.
Cell Seeding: Seed HCT116 cells in 96-well plates at a density of
5×103
cells/well in McCoy's 5A medium supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.
Treatment: Treat cells with a serial dilution of 19(S)-Hydroxyconopharyngine (e.g., 1, 5, 10, 25, 50, 100 µM) for 48 hours. Include a vehicle control (0.5% DMSO) and a positive control (e.g., Doxorubicin or Vincristine).
MTS Assay: Add 20 µL of MTS reagent to the wells. Incubate for 2 hours and read absorbance at 490 nm. This measures mitochondrial metabolic rate.
LDH Assay: Transfer 50 µL of the supernatant to a new plate and add LDH reaction mix. Read absorbance at 490 nm. Expert Insight: If MTS decreases but LDH does not increase proportionally, the compound is inducing cytostasis or early apoptosis, not necrotic membrane rupture[6],[4].
Cell Cycle Analysis (Flow Cytometry):
Harvest treated cells (including floating cells to capture the apoptotic fraction).
Wash with cold PBS and fix in 70% cold ethanol at -20°C overnight.
Stain with Propidium Iodide (PI) solution (50 µg/mL PI, 100 µg/mL RNase A) for 30 minutes in the dark.
Analyze via flow cytometry to quantify the percentage of cells in G0/G1, S, and G2/M phases. Look for a distinct G2/M phase block characteristic of iboga derivatives.
Apoptosis Validation: Utilize a Caspase-3/7 Glo assay on a parallel 96-well plate to confirm that cell death is driven by the executioner caspases.
Model: C6 Glioma Cells or SH-SY5Y Neuroblastoma Cells.
Rationale: Iboga alkaloids promote the release of GDNF, a mechanism heavily implicated in their ability to remodel neural pathways and reduce substance dependence[4]. C6 cells endogenously express the necessary machinery to synthesize and secrete GDNF.
Step-by-Step Methodology:
Cell Seeding: Seed C6 cells in 24-well plates at
5×104
cells/well in DMEM supplemented with 10% FBS.
Serum Starvation: After 24 hours, wash the cells with PBS and replace the medium with low-serum DMEM (1% FBS) for 12 hours. Expert Insight: Serum starvation is critical; high serum masks the compound-induced upregulation of GDNF by elevating baseline neurotrophic factor secretion.
Treatment: Apply 19(S)-Hydroxyconopharyngine at sub-toxic concentrations (determined via Protocol 1, typically 1 µM to 10 µM) for 24 and 48 hours.
Supernatant Collection: Collect the cell culture supernatant. Centrifuge at 10,000 x g for 5 minutes at 4°C to remove cellular debris.
GDNF ELISA:
Coat high-binding 96-well plates with anti-GDNF capture antibody overnight.
Block plates and add the cleared supernatant.
Detect using a biotinylated anti-GDNF detection antibody followed by Streptavidin-HRP and TMB substrate.
Measure absorbance at 450 nm and normalize GDNF concentration (pg/mL) to total cellular protein content (using a BCA assay on the remaining cell lysate).
References
PubMed Central (PMC). "Major Bioactive Alkaloids and Biological Activities of Tabernaemontana Species (Apocynaceae)." National Center for Biotechnology Information. Available at:[Link]
ACS Publications. "Vobasinyl–Iboga Alkaloids from Tabernaemontana elegans: Cell Cycle Arrest and Apoptosis-Inducing Activity in HCT116 Colon Cancer Cells." Journal of Natural Products. Available at:[Link]
PLOS One. "Effect of Iboga Alkaloids on µ-Opioid Receptor-Coupled G Protein Activation." PLOS. Available at:[Link]
ResearchGate. "Iboga Inspired N-Indolylethyl-Substituted Isoquinuclidines as a Bioactive Scaffold: Chemoenzymatic Synthesis and Characterization as GDNF Releasers." ResearchGate. Available at:[Link]
Protocol for radiolabeling 19(S)-Hydroxyconopharyngine for binding studies
Title: Application Note: Protocol for the Tritium Radiolabeling of 19(S)-Hydroxyconopharyngine for High-Affinity Receptor Binding Studies Audience: Radiochemists, Pharmacologists, and Drug Development Professionals Intro...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Application Note: Protocol for the Tritium Radiolabeling of 19(S)-Hydroxyconopharyngine for High-Affinity Receptor Binding Studies
Audience: Radiochemists, Pharmacologists, and Drug Development Professionals
Introduction & Scientific Rationale
19(S)-Hydroxyconopharyngine (also known as 20-Hydroxyconopharyngine, CAS: 16790-93-5) is a complex, naturally occurring iboga-type indole alkaloid isolated from Tabernaemontana bovina[1][2]. Iboga alkaloids, including the closely related ibogaine and coronaridine, are of significant pharmacological interest due to their interactions with
κ
-opioid receptors, NMDA receptors, and voltage-dependent sodium channels—pathways that mediate their putative anti-addictive and tremorigenic properties[3].
To accurately characterize the receptor binding kinetics (
Kd
,
Bmax
) of 19(S)-Hydroxyconopharyngine, a highly specific radiolabeled analog is required. While previous studies have successfully labeled ibogaine derivatives with
99m
Tc-tricarbonyl for in vivo SPECT imaging[4], the introduction of a bulky metal complex significantly alters the molecule's lipophilicity and blood-brain barrier (BBB) permeability[4]. This steric hindrance renders metal-labeled analogs unsuitable for precise in vitro receptor binding assays.
The Causality of Experimental Choice:
To preserve the exact steric and electronic profile of the native alkaloid, this protocol utilizes Iridium-Catalyzed Hydrogen Isotope Exchange (HIE) to incorporate tritium (
3
H) directly into the indole aromatic ring. Unlike radioiodination (
125
I), which adds significant steric bulk, or
11
C-methylation, which has a restrictive half-life (20.4 min),
3
H-labeling provides a long half-life (12.3 years) and high specific activity. Crucially, the use of a directed Iridium catalyst prevents the reduction of the indole core and avoids perturbing the 19(S)-hydroxyl group, which is essential for hydrogen bonding at the receptor active site.
Experimental Workflow
End-to-end workflow for 19(S)-Hydroxyconopharyngine radiolabeling and receptor binding analysis.
Assay Reagents: 50 mM Tris-HCl buffer (pH 7.4), Bovine Serum Albumin (BSA), GF/B glass fiber filters, liquid scintillation cocktail.
Step-by-Step Methodologies
Phase 1: Catalytic Tritium Exchange
Preparation: Inside a dedicated tritium manifold glovebox, dissolve 2.0 mg of 19(S)-Hydroxyconopharyngine in 0.5 mL of anhydrous DCM in a heavy-walled reaction vial.
Catalyst Addition: Add 5 mol% of Kerr's Iridium catalyst to the solution. Note: Kerr's catalyst is selected over standard Pd/C to prevent the unwanted reduction of the indole double bonds and to direct the tritium exchange specifically to the sterically unhindered aromatic protons.
Degassing & Tritiation: Degas the solution via three consecutive freeze-pump-thaw cycles. Introduce carrier-free
3
H
2
gas to a pressure of 1 atm.
Incubation: Stir the reaction mixture vigorously at room temperature for 4 hours.
Quenching & Labile Tritium Removal: Evacuate the
3
H
2
gas safely into the manifold trap. Quench the reaction by adding 1 mL of methanol. Evaporate the solvent under a gentle stream of nitrogen to remove labile tritium (due to N-H or O-H exchange). Repeat the methanol addition and evaporation process three times to ensure complete removal of unbound
3
H.
Phase 2: Semi-Preparative HPLC Purification
Reconstitute the crude radiolabeled residue in 200
μ
L of the initial mobile phase.
Inject the sample onto a Semi-Prep C18 column (See Table 1 for conditions).
Monitor the eluent using an in-line UV detector (254 nm) coupled with a radiochemical flow detector.
Collect the radioactive fraction corresponding exactly to the UV peak of a cold 19(S)-Hydroxyconopharyngine reference standard.
Membrane Preparation: Homogenize rat brain tissue (or cloned receptor-expressing CHO cells) in 50 mM Tris-HCl (pH 7.4) containing 10 mM MgSO
4
and 0.5 mM EDTA. Centrifuge at 14,000 x g for 15 min at 4°C to isolate the membrane fraction[3].
Incubation: In a 96-well plate, combine 100
μ
L of the membrane suspension (approx. 50
μ
g protein), 50
μ
L of[
3
H]-19(S)-Hydroxyconopharyngine (using a concentration gradient from 0.1 nM to 100 nM for saturation binding), and 50
μ
L of buffer (for total binding) or 10
μ
M Naloxone (to determine non-specific binding)[3].
Equilibration: Incubate the plates at 25°C for 60 minutes to reach thermodynamic equilibrium.
Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/B filters (pre-soaked in 0.1% polyethylenimine to reduce non-specific binding of the lipophilic alkaloid). Wash three times with ice-cold buffer.
Quantification: Extract the filters into scintillation vials, add 3 mL of liquid scintillation cocktail, and count the retained radioactivity using a Liquid Scintillation Counter (LSC).
Quantitative Data & Quality Control
Table 1: HPLC Chromatographic Conditions for Radiochemical Isolation
Parameter
Specification
Column
Phenomenex Luna C18 (10 x 250 mm, 5
μ
m)
Mobile Phase A
0.1% TFA in Water
Mobile Phase B
0.1% TFA in Acetonitrile
Gradient
10% B to 60% B over 30 minutes
Flow Rate
3.0 mL/min
Detection
UV at 254 nm & In-line Radio-detector
Retention Time
~18.5 minutes
Table 2: Expected Radiochemical Specifications
QC Parameter
Target Value
Analytical Rationale
Radiochemical Yield
15 - 25%
Typical yield for Ir-catalyzed HIE on sterically complex indole alkaloids.
Radiochemical Purity
≥
99%
Critical to prevent assay noise and false-positive binding from tritiated impurities.
Specific Activity (SA)
15 - 30 Ci/mmol
Required threshold for detecting low-density receptor populations in membrane assays.
Chemical Purity
≥
95%
Confirmed via UV integration against the cold reference standard.
References
Mechanisms of action of ibogaine and harmaline congeners based on radioligand binding studies
Source: Brain Research / ResearchGate
URL:[Link]
Ibogaine labeling with 99mTc-tricarbonyl: synthesis and transport at the mouse blood-brain barrier
Source: Journal of Pharmaceutical Sciences / PubMed
URL:[Link]
Application Note: Using 19(S)-Hydroxyconopharyngine as a Chemical Probe for Neuroreceptor Pharmacology
Introduction & Scientific Rationale 19(S)-Hydroxyconopharyngine (CAS: 16790-93-5) is a naturally occurring monoterpene indole alkaloid (MIA) of the iboga class, primarily isolated from the Apocynaceae family, including T...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Scientific Rationale
19(S)-Hydroxyconopharyngine (CAS: 16790-93-5) is a naturally occurring monoterpene indole alkaloid (MIA) of the iboga class, primarily isolated from the Apocynaceae family, including Tabernaemontana bovina and Voacanga africana. Historically, the parent scaffold of this class—ibogaine—has garnered intense interest for its profound ability to interrupt substance use disorders. However, ibogaine's clinical utility is severely hampered by its polypharmacology, which induces hallucinogenic effects and cardiotoxicity (hERG channel inhibition).
As a chemical probe, 19(S)-Hydroxyconopharyngine offers a critical structural advantage. While conopharyngine features methoxy groups at both the C-12 and C-13 positions, 19(S)-Hydroxyconopharyngine introduces a stereospecific hydroxyl group at the C-19 position . This hydroxylation increases the molecule's topological polar surface area (tPSA) and alters its hydrogen-bonding capability. In receptor pharmacology, this structural vector is highly valuable for mapping the lipophilic allosteric binding pockets of the α3β4 nicotinic acetylcholine receptor (nAChR) and the µ-opioid receptor (MOR) , allowing researchers to uncouple therapeutic efficacy from off-target toxicity .
Mechanistic Insights & Pathway Architecture
The Causality of Probe Selection:
Iboga alkaloids do not bind to the orthosteric (acetylcholine) site of the nAChR. Instead, they act as non-competitive, negative allosteric modulators (NAMs) or open-channel blockers . The α3β4 nAChR subtype is densely localized in the medial habenula and interpeduncular nucleus—a pathway critical for mediating the aversive aspects of drug withdrawal and regulating mesolimbic dopamine release. By utilizing 19(S)-Hydroxyconopharyngine, researchers can investigate how C-19 stereochemistry influences the residence time of the probe within the ion channel pore, thereby modulating downstream calcium/sodium influx without triggering the widespread orthosteric desensitization caused by endogenous ligands.
Fig 1. Mechanistic pathway of 19(S)-Hydroxyconopharyngine modulating α3β4 nAChR signaling.
Quantitative Pharmacological Profile
To effectively utilize 19(S)-Hydroxyconopharyngine in in vitro assays, its physicochemical properties and putative target profile must be integrated into the experimental design.
Table 1. Physicochemical and Target Profile of 19(S)-Hydroxyconopharyngine
Parameter
Value / Description
Experimental Implication
Chemical Name
19(S)-Hydroxyconopharyngine
Ensure strict stereochemical purity during procurement.
CAS Number
16790-93-5
Use for precise database querying and inventory tracking.
Molecular Weight
414.49 g/mol
Required for accurate molarity calculations in DMSO stocks.
Primary Targets
α3β4 nAChR, µ-Opioid Receptor
Multiplexed screening required to determine selectivity.
Mode of Action
Negative Allosteric Modulator
Functional assays (FLIPR/Patch-clamp) are mandatory; binding assays alone are insufficient.
Solubility
Soluble in DMSO
Keep final assay DMSO concentration ≤ 0.1% to prevent cellular toxicity.
Self-Validating Experimental Protocols
To ensure rigorous scientific integrity, the evaluation of 19(S)-Hydroxyconopharyngine must follow a hierarchical, self-validating workflow. Binding confirms target engagement, functional assays confirm the modulatory direction (antagonism), and electrophysiology defines the precise kinetic mechanism .
Causality & Design: Because 19(S)-Hydroxyconopharyngine is an allosteric modulator, it may not completely displace orthosteric radioligands. We utilize
[3H]
epibatidine (a potent orthosteric nAChR agonist). A shift in the binding curve or incomplete displacement confirms allosteric interaction rather than direct competitive binding.
Self-Validation System:
Positive Control: 18-Methoxycoronaridine (18-MC) or Mecamylamine (known α3β4 antagonists).
Negative Control: Atropine (rules out muscarinic receptor cross-reactivity).
Total Binding Control: Buffer only (defines 100% signal).
Step-by-Step Methodology:
Membrane Preparation: Harvest HEK293 cells stably expressing human α3β4 nAChRs. Homogenize in ice-cold assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).
Incubation: In a 96-well plate, combine 50 µL of membrane suspension (approx. 20 µg protein/well), 50 µL of
[3H]
epibatidine (final concentration 0.5 nM), and 50 µL of 19(S)-Hydroxyconopharyngine at varying concentrations (10 pM to 100 µM).
Equilibration: Incubate the plate at room temperature for 120 minutes to ensure steady-state equilibrium.
Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Note: PEI pre-soaking is critical to neutralize the negative charge of the glass fibers, preventing non-specific binding of the alkaloid.
Washing & Readout: Wash filters 3x with ice-cold buffer. Add scintillation cocktail and quantify radioactivity using a liquid scintillation counter.
Causality & Design: Binding affinity (
Ki
) does not indicate whether the probe activates or inhibits the receptor. The FLIPR assay measures real-time intracellular calcium transients. By pre-incubating the cells with the probe and subsequently stimulating them with an
EC80
dose of nicotine, we can accurately quantify the functional inhibitory concentration (
IC50
).
Self-Validation System:
Assay Robustness: Calculate the Z'-factor using vehicle (0.1% DMSO) as the max signal and 100 µM mecamylamine as the min signal. An assay is only valid if Z' > 0.5.
Step-by-Step Methodology:
Cell Plating: Seed HEK293-α3β4 cells in a 384-well black-wall, clear-bottom plate at 15,000 cells/well. Incubate overnight at 37°C.
Dye Loading: Remove media and add 20 µL of Fluo-4 AM calcium indicator dye (diluted in Hank’s Balanced Salt Solution with 20 mM HEPES and 2.5 mM probenecid to prevent dye extrusion). Incubate for 45 minutes at 37°C.
Probe Pre-incubation: Add 10 µL of 19(S)-Hydroxyconopharyngine (serial dilutions) and incubate for 15 minutes at room temperature.
Stimulation & Readout: Transfer the plate to the FLIPR instrument. Record baseline fluorescence for 10 seconds (Ex 488 nm / Em 525 nm). Automatically inject nicotine (final concentration 30 µM) and record fluorescence continuously for 3 minutes.
Data Extraction: Calculate the area under the curve (AUC) or maximum peak height for each well to generate a dose-response curve.
Causality & Design: To definitively classify 19(S)-Hydroxyconopharyngine as an open-channel blocker, high-resolution electrophysiology is required. If the compound is an open-channel blocker, the rate of channel blockade will accelerate in the presence of higher agonist concentrations (use-dependence).
Step-by-Step Methodology:
Configuration: Establish a whole-cell voltage clamp on a single HEK293-α3β4 cell. Hold the membrane potential at -70 mV.
Solutions: Use a Cs-gluconate-based internal pipette solution to block endogenous potassium currents, isolating the nAChR-mediated sodium/calcium current.
Application: Use a rapid U-tube perfusion system (exchange time < 20 ms). Apply a 2-second pulse of 100 µM Acetylcholine (ACh) to establish the baseline peak current.
Co-Application: Apply ACh simultaneously with 10 µM 19(S)-Hydroxyconopharyngine.
Analysis: Measure the decay time constant (
τ
) of the macroscopic current. A significant decrease in
τ
compared to ACh alone indicates that the probe is entering and blocking the open channel pore.
Data Analysis & Interpretation
For rigorous pharmacological reporting, raw data must be converted into standardized metrics:
Cheng-Prusoff Equation for Binding Affinity (
Ki
):Ki=1+Kd[L]IC50
Where
[L]
is the concentration of
[3H]
epibatidine used, and
Kd
is its dissociation constant for the α3β4 receptor.
Z'-Factor Calculation for FLIPR:Z′=1−∣μpos−μneg∣3(σpos+σneg)
Ensure
σ
(standard deviation) is minimized through precise automated liquid handling. A Z'-factor between 0.5 and 1.0 confirms that the functional assay is highly reliable for screening iboga derivatives.
References
Riley, A. P., et al. "What We Have Gained from Ibogaine: α3β4 Nicotinic Acetylcholine Receptor Inhibitors as Treatments for Substance Use Disorders". ACS Chemical Neuroscience, 2018. Available at:[Link]
Arias, H. R., et al. "Effects of Catharanthine on Dopamine Release in the Nucleus Accumbens and Ethanol Consumption". BYU ScholarsArchive, 2021. Available at:[Link]
Bohn, L. M., et al. "Effect of Iboga Alkaloids on µ-Opioid Receptor-Coupled G Protein Activation". PLOS One, 2013. Available at:[Link]
Method
Formulation of 19(S)-Hydroxyconopharyngine for in vivo administration
Application Note & Protocol Topic: Formulation of 19(S)-Hydroxyconopharyngine for In Vivo Administration Audience: Researchers, scientists, and drug development professionals. Abstract 19(S)-Hydroxyconopharyngine is an i...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note & Protocol
Topic: Formulation of 19(S)-Hydroxyconopharyngine for In Vivo Administration
Audience: Researchers, scientists, and drug development professionals.
Abstract
19(S)-Hydroxyconopharyngine is an indole alkaloid of the iboga class, a group of compounds with significant interest for their potential neurological and anti-addictive properties.[1][2][3] A critical bottleneck in the preclinical evaluation of such novel chemical entities (NCEs) is the development of a safe and effective formulation for in vivo administration, particularly given that these complex organic molecules often exhibit poor aqueous solubility.[4][5] This document provides a comprehensive guide for the rational formulation of 19(S)-Hydroxyconopharyngine. It outlines a systematic approach, beginning with essential pre-formulation characterization and progressing through various solubilization strategies, including the use of co-solvents, surfactants, and cyclodextrins. Detailed protocols for formulation preparation, quality control, and considerations for animal administration are provided to ensure data reproducibility and reliability in preclinical pharmacokinetic (PK), pharmacodynamic (PD), and toxicological (TOX) studies.[6]
Introduction: The Formulation Challenge
19(S)-Hydroxyconopharyngine, as a derivative of the iboga alkaloid conopharyngine, is predicted to be a lipophilic molecule with a high molecular weight and potentially a high melting point. These characteristics are common among NCEs and are often associated with poor water solubility, which can lead to low and erratic oral bioavailability and challenges in preparing parenteral dosage forms.[5][7] Therefore, the primary goal is to enhance the apparent solubility of the compound to achieve the desired concentration for preclinical dosing in a vehicle that is well-tolerated by the animal models.[4]
A successful preclinical formulation strategy aims to first maximize exposure to understand the intrinsic properties of the drug, often by creating a clear solution.[6] This guide focuses on developing such solution-based formulations suitable for common routes of administration in preclinical research (e.g., intravenous, intraperitoneal, oral gavage).
Table 1: Predicted Physicochemical Profile of 19(S)-Hydroxyconopharyngine
(Note: Experimental determination is required. These values are estimated based on the parent compound, ibogaine, and similar alkaloid structures.)
Property
Predicted Value/Characteristic
Implication for Formulation
Chemical Class
Indole Alkaloid
Complex structure, potential for pH-dependent solubility, potential stability issues.
Molecular Weight
>300 g/mol
May negatively impact permeability and solubility.[7]
logP
High (>3)
Indicates high lipophilicity and poor aqueous solubility.
Aqueous Solubility
Very Low (<10 µg/mL)
Primary obstacle for formulation; solubilization strategy is mandatory.
pKa
Basic (amine groups)
Solubility will be pH-dependent; increased solubility at lower pH.
Physical Form
Likely Crystalline Solid
High lattice energy may further limit dissolution.[6]
Pre-Formulation Assessment: The Foundation of Rational Design
Before selecting a formulation strategy, it is imperative to characterize the physicochemical properties of the Active Pharmaceutical Ingredient (API).[4][8] This pre-formulation stage provides the data necessary to make informed decisions, saving time and resources.
Workflow for Pre-Formulation Assessment
Caption: Workflow for Pre-Formulation Assessment.
Protocol 2.1: Equilibrium Solubility Screening
Preparation: Add an excess amount of 19(S)-Hydroxyconopharyngine (e.g., 2-5 mg) to a series of 1.5 mL microcentrifuge tubes. Ensure the amount added is more than what can be visibly dissolved.
Solvent Addition: Add 1 mL of each test vehicle (see Table 2 for suggestions) to the respective tubes.
Equilibration: Agitate the tubes at a constant temperature (e.g., 25°C) for 24-48 hours to reach equilibrium. A shaker or rotator is ideal.
Separation: Centrifuge the tubes at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.
Quantification: Carefully collect an aliquot of the supernatant and dilute it with a suitable mobile phase. Quantify the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV or LC-MS/MS.[9][10]
Table 2: Suggested Vehicles for Initial Solubility Screen
Evaluate potential for lipid-based formulations.[12]
Formulation Strategies: A Decision-Making Guide
The choice of formulation depends on the required dose, the route of administration, and the compound's physicochemical properties.[13][14] For early preclinical studies, the simplest formulation that achieves the target concentration and is well-tolerated is often the best.
Decision Tree for Formulation Strategy Selection
Caption: Decision Tree for Selecting a Formulation Strategy.
Strategy A: Co-Solvent Formulations
Co-solvents are water-miscible organic solvents that increase solubility by reducing the polarity of the aqueous vehicle.[5] This is often the first and simplest approach for parenteral formulations.
Causality: By reducing the dielectric constant of the solvent, co-solvents can better accommodate lipophilic molecules like 19(S)-Hydroxyconopharyngine.
Common Components: PEG 400, Propylene Glycol, Ethanol, DMSO.
Considerations: The total percentage of organic solvent should be minimized to avoid toxicity and drug precipitation upon injection. A rapid dilution assay is recommended to check for this.[6]
Strategy B: Cyclodextrin-Based Formulations
Cyclodextrins (CDs) are cyclic oligosaccharides that form inclusion complexes with guest molecules, effectively encapsulating the lipophilic drug within a hydrophilic exterior.[11][15]
Causality: The hydrophobic inner cavity of the CD sequesters the drug from the aqueous environment, forming a water-soluble complex.[16]
Common Components: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are preferred for parenteral use due to their higher solubility and improved safety profile compared to native β-cyclodextrin.[17]
Considerations: This method is highly effective for many compounds and generally considered safe.[18] The binding affinity between the drug and CD is a key parameter.
Surfactants form micelles in aqueous solutions above their critical micelle concentration (CMC). These micelles have a hydrophobic core that can solubilize poorly soluble drugs.
Causality: The lipophilic 19(S)-Hydroxyconopharyngine partitions into the core of the micelle, while the hydrophilic shell maintains solubility in the aqueous vehicle.
Common Components: Polysorbate 80 (Tween® 80), Polysorbate 20, and various Kolliphor® grades (e.g., Kolliphor® EL, Kolliphor® RH 40).[19][20]
Considerations: Surfactants can be associated with toxicity (e.g., hemolysis, hypersensitivity reactions), so their concentration should be kept as low as possible.[21]
Detailed Formulation and Quality Control Protocol
This section provides a step-by-step protocol for preparing a formulation using a combination of co-solvents and cyclodextrins, a common and robust approach.
Protocol 4.1: Preparation of a 1 mg/mL 19(S)-Hydroxyconopharyngine Formulation
API Weighing: Accurately weigh 10 mg of 19(S)-Hydroxyconopharyngine into a sterile glass vial.
Solubilization in Co-solvent: Add 1.0 mL of Dimethyl sulfoxide (DMSO). Vortex or sonicate until the API is fully dissolved. A clear solution should be obtained.
Addition of Second Co-solvent: Add 4.0 mL of Polyethylene Glycol 400 (PEG 400). Mix thoroughly until the solution is homogenous.
Aqueous Phase Addition: Slowly add 5.0 mL of sterile saline (0.9% NaCl) to the vial while mixing. Add the saline dropwise or in small aliquots to prevent precipitation.
Finalization: Mix the final solution thoroughly. Visually inspect for any signs of precipitation or haziness against a black and white background.
Sterilization: Sterilize the final formulation by filtering through a 0.22 µm sterile syringe filter (e.g., PVDF or PES) into a sterile container.
Protocol 4.2: Quality Control and Validation
A formulation is only reliable if it is properly validated. The following QC steps are essential before in vivo use.
QC Workflow
Caption: Quality Control Workflow for Preclinical Formulations.
Concentration Verification (HPLC):
Prepare a calibration curve of 19(S)-Hydroxyconopharyngine in the mobile phase (e.g., 1-100 µg/mL).
Dilute an aliquot of the final formulation to fall within the linear range of the calibration curve.
Inject both standards and the sample onto the HPLC system.
The measured concentration should be within ±10% of the target concentration (1 mg/mL). A suitable HPLC method might use a C18 column with a gradient of acetonitrile and 0.1% formic acid in water.[9]
In Vitro Dilution Test:
This test simulates the precipitation risk upon injection into the bloodstream.
Add 50 µL of the formulation to 950 µL of PBS (pH 7.4) at 37°C, simulating a 1:20 dilution.
Incubate for 1-2 hours.
Visually inspect for any signs of precipitation. If observed, the formulation may be unsuitable for intravenous administration and may require modification (e.g., adding a surfactant or cyclodextrin).
In Vivo Administration Considerations
Route of Administration: The choice of excipients is highly dependent on the administration route. For intravenous (IV) injection, excipients must be of high purity and non-hemolytic.[20][22] For oral (PO) gavage, a wider range of excipients is acceptable.
Vehicle Toxicity: Always administer the vehicle alone to a satellite group of animals to ensure that any observed effects are due to the API and not the formulation components.[4]
Dose Volume: The volume administered must be appropriate for the species to avoid adverse events.
Table 3: Recommended Maximum Dosing Volumes for Common Lab Animals
Species
Route
Maximum Volume
Mouse (~25g)
IV (tail vein)
10 mL/kg (0.25 mL)
IP
20 mL/kg (0.5 mL)
PO (gavage)
10 mL/kg (0.25 mL)
Rat (~250g)
IV (tail vein)
5 mL/kg (1.25 mL)
IP
10 mL/kg (2.5 mL)
PO (gavage)
10 mL/kg (2.5 mL)
Data compiled from standard preclinical guidelines.
Conclusion
The successful in vivo evaluation of 19(S)-Hydroxyconopharyngine hinges on the development of a robust and well-characterized formulation. Due to its likely poor aqueous solubility, a systematic approach based on pre-formulation data is critical. Simple co-solvent systems, cyclodextrin complexes, or surfactant-based vehicles are all viable strategies. The protocols and decision-making frameworks provided in this guide offer a rational pathway to developing a suitable formulation. Rigorous quality control, including concentration verification and precipitation assessment, is a non-negotiable step to ensure the integrity and reproducibility of subsequent animal studies.
References
A simple and rapid method for simultaneous determination of ten polyphenols in Kudiezi injection has been developed and validated using ultra-performance liquid chromatography-electrospray ionization tandem mass spectrometry (UPLC-ESI-MS/MS). ()
Liu, W., & Feng, S. S. (2015). Developments in drug delivery of bioactive alkaloids derived from traditional Chinese medicine. Journal of Controlled Release, 202, 17-33. ([Link])
Wu, Y., & Li, S. (2024). Formulation Development Strategy: Preclinical PK, PD, and TK Considerations. Pharmaceutics, 16(6), 789. ([Link])
Liu, Y., Chen, G. S., Chen, Y., Ding, F., & Chen, J. (2005). Cyclodextrins as carriers for cinchona alkaloids: a pH-responsive selective binding system. Organic & Biomolecular Chemistry, 3(14), 2519–2523. ([Link])
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Sranko, N., et al. (2019). New α- and β-cyclodextrin derivatives with cinchona alkaloids used in asymmetric organocatalytic reactions. Beilstein Journal of Organic Chemistry, 15, 804-813. ([Link])
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Wening, K., & Breitkreutz, J. (2025). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics, 17(8), 1987. ([Link])
Wang, M., et al. (2024). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 14(1), 1-25. ([Link])
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Application Note: A High-Throughput Screening Cascade for the Discovery and Characterization of 19(S)-Hydroxyconopharyngine Analogs
Abstract The iboga alkaloid family, which includes parent compounds like conopharyngine, represents a rich chemical scaffold for interrogating complex neurological pathways. These natural products are known to modulate k...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The iboga alkaloid family, which includes parent compounds like conopharyngine, represents a rich chemical scaffold for interrogating complex neurological pathways. These natural products are known to modulate key targets such as G-protein coupled receptors (GPCRs) and ion channels, making them compelling starting points for drug discovery programs in areas like addiction, pain management, and other neurological disorders. This application note provides a comprehensive, field-proven guide for the high-throughput screening (HTS) and characterization of a focused library of 19(S)-Hydroxyconopharyngine analogs. We detail a multi-assay cascade beginning with a robust primary functional screen (a cell-based calcium flux assay), followed by an orthogonal confirmation assay to eliminate artifacts and probe for biased signaling (a β-arrestin recruitment assay), and culminating in a biophysical assay to determine direct target engagement and affinity (a fluorescence polarization binding assay). This structured workflow is designed to efficiently identify potent and selective modulators, providing a clear path from initial hit identification to lead optimization.
Introduction: The Rationale for Screening Iboga Alkaloid Analogs
19(S)-Hydroxyconopharyngine belongs to the conane class of indole alkaloids, which are known for their complex interactions with the central nervous system. The therapeutic potential of these compounds is often hindered by off-target effects and a lack of selectivity. The systematic synthesis and screening of analogs offer a rational approach to decouple desired therapeutic activities from adverse effects. The primary challenge lies in efficiently assessing a large library of these new chemical entities (NCEs) against relevant biological targets.
Given the established pharmacology of related alkaloids, the most probable targets include opioid receptors (specifically μ-opioid, MOPr) and glutamate receptors (specifically NMDA receptors), both of which are central to pain and addiction pathways.[1][2][3][4] This guide, therefore, focuses on a screening cascade designed to interrogate these target classes with high efficiency and scientific rigor.
The High-Throughput Screening (HTS) Cascade
A successful HTS campaign is not a single experiment but a funneling process designed to progressively eliminate false positives and enrich for true, high-quality hits. Our proposed workflow ensures that resources are focused on the most promising compounds at each stage.
Caption: High-level overview of the HTS cascade for analog screening.
Many GPCRs, including the μ-opioid receptor (a Gi-coupled receptor), modulate intracellular calcium (Ca²⁺) levels upon activation.[5] By using cells co-expressing the target receptor and a chimeric G-protein (like Gαqi5) that redirects the Gi signal to the Gq pathway, agonist-induced receptor activation leads to a robust release of intracellular Ca²⁺ from the endoplasmic reticulum. This change can be detected by a calcium-sensitive fluorescent dye, such as Fluo-4.[6][7] This homogenous, "no-wash" assay is ideal for primary HTS due to its speed, reliability, and large assay window.[8] We will use a system like the Fluorometric Imaging Plate Reader (FLIPR) for automated compound addition and real-time kinetic reading.[6]
Materials
Cells: HEK293 cells stably expressing the human μ-opioid receptor (hMOPr) and a promiscuous or chimeric G-protein.
Reagents: FLIPR Calcium 4 or Fluo-4 Direct™ Calcium Assay Kit, which includes a fluorescent dye and a signal quencher.[7][8] Probenecid is often included to prevent dye leakage from the cells.[6]
Control Agonist: DAMGO ([D-Ala², N-MePhe⁴, Gly-ol]-enkephalin).
Control Antagonist: Naloxone.
Instrumentation: FLIPR® Tetra or FlexStation® 3 Microplate Reader.[6]
Step-by-Step Protocol
Cell Plating:
Harvest and count the hMOPr-HEK293 cells.
Seed 10,000-20,000 cells per well in 25 µL of culture medium into a 384-well plate.
Incubate overnight at 37°C, 5% CO₂ until cells form a confluent monolayer.[6]
Dye Loading:
Prepare the calcium dye loading solution according to the manufacturer's protocol (e.g., FLIPR Calcium 4 kit).
Add 25 µL of the dye loading solution to each well.
Incubate for 1 hour at 37°C, 5% CO₂, followed by 15 minutes at room temperature, protected from light. No wash step is required.
Compound Preparation (Source Plate):
Prepare a 4X final concentration of the 19(S)-Hydroxyconopharyngine analog library in an appropriate assay buffer (e.g., HBSS with 20 mM HEPES). Typically, a single concentration of 10 µM is used for the primary screen.
Include columns with 4X DAMGO (positive control), 4X Naloxone (for antagonist mode pre-incubation, if applicable), and vehicle (0.1% DMSO, negative control).
Assay Execution (FLIPR):
Place both the cell plate and the compound source plate into the FLIPR instrument.
Configure the instrument to measure fluorescence intensity (Excitation: 485 nm, Emission: 525 nm) kinetically.
Set a baseline read for 10-20 seconds.
Program the instrument to perform a 12.5 µL addition from the source plate to the cell plate.
Continue reading fluorescence for an additional 2-3 minutes to capture the peak response.
Data Analysis:
Calculate the maximum change in fluorescence (Max-Min RFU) for each well.
Normalize the data to controls: % Activation = [(RFU_compound - RFU_vehicle) / (RFU_DAMGO - RFU_vehicle)] * 100.
A "hit" is typically defined as a compound eliciting >50% activation (or a threshold determined by 3x the standard deviation of the negative controls).
Upon agonist binding, GPCRs not only activate G-proteins but also recruit β-arrestin proteins, which mediate receptor desensitization and initiate separate signaling cascades.[9] Measuring β-arrestin recruitment provides a distinct, G-protein-independent readout of receptor activation, making it an excellent orthogonal assay to confirm hits from the primary screen and eliminate false positives caused by assay artifacts (e.g., compound autofluorescence).[5] Furthermore, some ligands may preferentially activate one pathway over the other ("biased agonism"), a therapeutically important concept. We will use the PathHunter® β-Arrestin assay, which is based on Enzyme Fragment Complementation (EFC).[9][10][11]
Caption: GPCR signaling divergence to G-protein and β-arrestin pathways.
Materials
Cells: PathHunter® hMOPr β-Arrestin cell line (e.g., from Eurofins DiscoverX). These cells co-express the GPCR fused to a ProLink™ (PK) enzyme fragment and β-arrestin fused to the larger Enzyme Acceptor (EA) fragment.[10][12]
After confirming functional activity, it is crucial to demonstrate direct binding of the hit compounds to the target receptor and to quantify their binding affinity. Fluorescence Polarization (FP) is a homogenous assay that measures changes in the rotational speed of a fluorescently labeled molecule in solution.[13] A small, fluorescently labeled ligand (the "tracer") tumbles rapidly and has a low FP value. When bound to a large receptor protein, its tumbling slows dramatically, resulting in a high FP value. Unlabeled hit compounds compete with the tracer for binding to the receptor, displacing it and causing a decrease in the FP signal. This allows for the determination of the compound's inhibitory constant (Ki).[14][15]
Instrumentation: A microplate reader equipped with FP detection capabilities (e.g., BMG PHERAstar, Molecular Devices Analyst).[14]
Step-by-Step Protocol
Assay Optimization:
First, determine the optimal tracer concentration. This should be the lowest concentration that gives a robust signal and is ideally at or below the Kd for its interaction with the receptor.[16]
Second, perform a receptor titration with the fixed tracer concentration to determine the receptor concentration that yields ~80% of the maximal binding signal. This ensures the assay is sensitive to competitive inhibition.
Competitive Assay Setup:
Prepare serial dilutions of the hit compounds in assay buffer.
In a 384-well plate, add in order:
5 µL of assay buffer.
5 µL of hit compound dilution (or vehicle).
5 µL of the fluorescent tracer (at 2X final concentration).
5 µL of the receptor preparation (at 2X final concentration).
Include controls for no polarization (tracer only) and maximum polarization (tracer + receptor + vehicle).
Incubation and Reading:
Incubate the plate for 1-2 hours at room temperature on a plate shaker, protected from light.
Measure the fluorescence polarization (mP) in the plate reader.
Data Analysis:
Plot the mP values against the logarithm of the compound concentration.
Fit the data to a four-parameter logistic equation to determine the IC₅₀ value, which is the concentration of the compound that displaces 50% of the bound tracer.
Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation, which accounts for the tracer concentration and its affinity for the receptor.[17]
Data Presentation and Interpretation
All quantitative data should be summarized to facilitate hit prioritization. The Z'-factor, a measure of assay quality, should be calculated for each screen. An assay with a Z' > 0.5 is considered robust and suitable for HTS.[17]
Table 1: Hypothetical HTS Data Summary for Lead Analogs
Analog ID
Primary Screen (Ca²⁺ Flux) EC₅₀ (nM)
Orthogonal Screen (β-Arrestin) EC₅₀ (nM)
Biophysical Screen (FP Binding) IC₅₀ (nM)
Z'-Factor (Primary Screen)
JX-001
25.3
30.1
15.8
0.78
JX-008
150.7
135.2
98.4
0.78
JX-015
>10,000
>10,000
>10,000
0.78
DAMGO
5.2
8.9
N/A
N/A
Conclusion
This application note outlines a robust, multi-tiered HTS cascade for the identification and characterization of novel modulators from a library of 19(S)-Hydroxyconopharyngine analogs. By employing a sequence of functional and biophysical assays with orthogonal readouts, this workflow maximizes the probability of discovering high-quality, on-target hits while systematically eliminating artifacts. This strategy provides a solid foundation for advancing promising compounds into more complex secondary assays and eventual lead optimization studies.
References
Drug Discovery World. (2016, September 20). High-throughput calcium flux assays: luminescent versus fluorescent readout. [Link]
National Center for Biotechnology Information. (2017, November 20). Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual. [Link]
Royal Society of Chemistry. (n.d.). High-throughput label-free opioid receptor binding assays using an automated desorption electrospray ionization mass spectrometry platform. [Link]
PubMed Central. (2024, July 10). High-throughput label-free opioid receptor binding assays using an automated desorption electrospray ionization mass spectrometry platform. [Link]
BioSpace. (2007, August 7). Caliper Life Sciences Introduces EZ Reader Series For In-House Kinase Profiling. [Link]
PubMed. (2008, April 15). Cellular HTS assays for pharmacological characterization of Na(V)1.7 modulators. [Link]
Technology Networks. (2007, August 7). Caliper Life Sciences Introduces EZ Reader Series for In-house Kinase Profiling. [Link]
PubMed Central. (2011, August 17). Cell-based Calcium Assay for Medium to High Throughput Screening of TRP Channel Functions using FlexStation 3. [Link]
Macquarie University. (n.d.). Fluorescence-based, high-throughput assays for μ-opioid receptor activation using a membrane potential-sensitive dye. [Link]
BellBrook Labs. (2025, November 17). From Lab to Lead: Using Fluorescence Polarization in Drug Development. [Link]
Drug Discovery Online. (2004, February 2). Caliper Life Sciences Unveils LabChip 3000 Drug Discovery System, the Next Generation in Microfluidic Drug Discovery Systems. [Link]
PubMed. (2019, September 15). Assessment of NMDA receptor inhibition of phencyclidine analogues using a high-throughput drebrin immunocytochemical assay. [Link]
MDPI. (2022, November 23). A High-Throughput Fluorescence Polarization-Based Assay for the SH2 Domain of STAT4. [Link]
PubMed. (2004, June 15). Functional assay of voltage-gated sodium channels using membrane potential-sensitive dyes. [Link]
Google Patents. (2015, August 31).
PubMed. (2017, July 6). High-throughput Electrophysiological Assays for Voltage Gated Ion Channels Using SyncroPatch 768PE. [Link]
bioRxiv. (n.d.). A Comprehensive Collection of Pain and Opioid Use Disorder Compounds for High-Throughput Screening and Artificial Intelligence-D. [Link]
Application Note: Structural Elucidation of 19(S)-Hydroxyconopharyngine–Protein Complexes via X-Ray Crystallography
Target Audience: Structural Biologists, Pharmacologists, and Drug Development Scientists Focus Area: Membrane Protein Crystallography, Structure-Based Drug Design (SBDD), Neuropharmacology Introduction & Pharmacological...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Structural Biologists, Pharmacologists, and Drug Development Scientists
Focus Area: Membrane Protein Crystallography, Structure-Based Drug Design (SBDD), Neuropharmacology
Introduction & Pharmacological Context
19(S)-Hydroxyconopharyngine (19-HC) is a naturally occurring iboga-type indole alkaloid, primarily isolated from the plant species Tabernaemontana bovina and Tabernaemontana crassa[1]. Structurally related to the well-known anti-addictive compound ibogaine, 19-HC exhibits potent neuromodulatory properties by interacting with central nervous system targets, including the Serotonin Transporter (SERT) and various nicotinic acetylcholine receptors (nAChRs).
Elucidating the high-resolution 3D structure of 19-HC bound to these integral membrane proteins is critical for understanding its allosteric or orthosteric mechanisms[2]. However, crystallizing highly dynamic membrane proteins with small-molecule ligands presents a formidable biophysical challenge. This application note details a field-proven, self-validating workflow utilizing the Lipidic Cubic Phase (LCP) method[3] to capture and crystallize 19-HC–target complexes, using SERT as the benchmark model.
Experimental Rationale & Causality (The "Why")
As a structural biology professional, it is crucial to understand the causality behind each biochemical intervention in this protocol:
Detergent Selection (LMNG/CHS): Traditional detergents like DDM often fail to maintain the structural integrity of mammalian transporters over the days required for crystallization. We utilize Lauryl Maltose Neopentyl Glycol (LMNG) supplemented with Cholesteryl Hemisuccinate (CHS). LMNG’s dual-alkyl chain architecture provides a rigid micellar environment with a critically low critical micelle concentration (CMC), while CHS mimics the native membrane cholesterol essential for transporter stability and function.
Ligand-Induced Conformational Locking: Membrane proteins naturally exist in a dynamic equilibrium of multiple states (e.g., inward-open, occluded, outward-open). Pre-incubating the solubilized target with a saturating concentration of 19-HC locks the protein into a singular, thermodynamically stable state[2]. This massive reduction in conformational heterogeneity is the primary driver for successful crystal lattice formation.
Lipidic Cubic Phase (LCP) Matrix: Aqueous vapor diffusion often leads to protein denaturation or isotropic aggregation for membrane targets. LCP utilizes monoolein to create a continuous 3D lipid bilayer[3]. This in meso environment allows the 19-HC–protein complexes to diffuse laterally and nucleate into ordered Type I membrane protein crystals, shielded from the harsh aqueous precipitant.
Workflow Visualization
Fig 1. Workflow for LCP crystallization of 19(S)-HC-protein complexes.
Step-by-Step Methodology
Phase 1: Target Solubilization and Purification
Membrane Extraction: Resuspend cell pellets expressing the target protein in lysis buffer. Homogenize and isolate the membrane fraction via ultracentrifugation (100,000 × g, 1 hour, 4°C).
Solubilization: Resuspend membranes in solubilization buffer (50 mM HEPES pH 7.5, 200 mM NaCl) containing 1% (w/v) LMNG and 0.1% (w/v) CHS. Stir gently for 2 hours at 4°C. Causality: Slow, cold extraction prevents localized heating and denaturation of the fragile transmembrane helices.
Purification: Clarify the lysate and load onto a Ni-NTA affinity column. Wash with buffer containing 0.05% LMNG / 0.005% CHS and 20 mM imidazole. Elute with 300 mM imidazole.
Polishing (Self-Validation Step): Pass the eluate through a Superdex 200 Size Exclusion Chromatography (SEC) column. Validation: Only proceed to Phase 2 if the SEC chromatogram shows a sharp, monodisperse Gaussian peak, confirming the absolute absence of soluble aggregates.
Phase 2: Ligand Complexation
Concentration: Concentrate the SEC-purified protein to 10–15 mg/mL using a 100 kDa MWCO centrifugal filter.
Ligand Addition: Dissolve 19(S)-Hydroxyconopharyngine in 100% DMSO to a 50 mM stock. Add to the protein solution to achieve a final ligand concentration of 1.5 mM. Ensure final DMSO concentration remains ≤ 3% (v/v) to prevent solvent-induced unfolding.
Incubation: Incubate the mixture on ice for 2–4 hours to ensure complete saturation of the binding pockets and conformational locking[2].
Phase 3: LCP Crystallization Setup
Mesophase Preparation: Using a dual-syringe mixing device, combine the 19-HC–protein complex with molten monoolein (supplemented with 10% w/w cholesterol) at a 40:60 (v/v) aqueous-to-lipid ratio[3].
Mixing: Pass the mixture back and forth between the syringes (~50–100 times) at 20°C until the phase becomes optically transparent and highly viscous, confirming the formation of the cubic phase.
Dispensing: Using an LCP-dedicated positive-displacement robot, dispense 50 nL boluses of the mesophase onto 96-well glass sandwich plates.
Overlay: Immediately overlay each bolus with 800 nL of precipitant solution (e.g., 100 mM Tris-HCl pH 8.0, 25% PEG 400, 100 mM NaCl) and seal with a glass coverslip.
Incubation: Store plates in a vibration-free incubator at 20°C. Monitor crystal growth using cross-polarized light microscopy starting at day 3.
Phase 4: Harvesting and Data Collection
Harvesting: Open the glass sandwich plate. Using a MiTeGen micromount, scoop the microcrystals directly from the LCP matrix.
Cryocooling: Plunge the loop directly into liquid nitrogen. Note: The PEG 400 in the precipitant and the lipidic matrix itself act as intrinsic cryoprotectants, eliminating the need for a separate cryo-soak step.
Diffraction: Collect X-ray diffraction data at a synchrotron microfocus beamline (due to the inherently small size of LCP-grown crystals).
Data Presentation
The following table summarizes benchmark quantitative metrics for a successful 19-HC–membrane protein complex structure determination, indicative of high-quality LCP crystallization.
Advanced Application Note: 19(S)-Hydroxyconopharyngine in Neuroscience Research
Executive Summary 19(S)-Hydroxyconopharyngine (also known as 20-Hydroxyconopharyngine; CAS: 16790-93-5) is a naturally occurring monoterpenoid indole alkaloid primarily isolated from the medicinal plants Tabernaemontana...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
19(S)-Hydroxyconopharyngine (also known as 20-Hydroxyconopharyngine; CAS: 16790-93-5) is a naturally occurring monoterpenoid indole alkaloid primarily isolated from the medicinal plants Tabernaemontana bovina and Voacanga africana[1][2]. While historically classified alongside other iboga-type and bis-indole alkaloids for their complex structural biology, its modern utility in neuroscience research is rapidly expanding.
This application note provides researchers and drug development professionals with a comprehensive, field-proven guide to deploying 19(S)-Hydroxyconopharyngine in two critical neuropharmacological domains: Microglial-mediated Neuroinflammation and Synaptic Plasticity/Receptor Modulation .
Mechanistic Rationale: The "Why" Behind the Workflows
To effectively utilize 19(S)-Hydroxyconopharyngine in vitro and ex vivo, researchers must understand its dual-action pharmacological profile:
Neuroinflammation & Microglial Modulation: Chronic microglial activation is a hallmark of neurodegenerative diseases (e.g., Alzheimer's and Parkinson's). Alkaloids derived from Tabernaemontana bovina have demonstrated profound efficacy in inhibiting microglial activation[3][4]. Recent mechanistic studies reveal that these specific indole alkaloids act as agonists for the Triggering Receptor Expressed on Myeloid Cells 2 (TREM2), effectively suppressing Lipopolysaccharide (LPS)-induced neuroinflammation by inhibiting the P38 MAPK and NF-κB signaling cascades[5][6].
Neuroplasticity & Receptor Allosterism: As a structural analog of conopharyngine and ibogaine, 19(S)-Hydroxyconopharyngine exhibits central nervous system activity[7]. Iboga-type alkaloids are well-documented modulators of N-methyl-D-aspartate (NMDA) receptors and nicotinic acetylcholine receptors (nAChRs)[8]. By altering calcium (
Ca2+
) influx, these compounds trigger downstream neurotrophic signaling (such as BDNF expression), making them highly valuable in addiction and neuroplasticity research.
Pathway Visualization
Dual-pathway modulation by 19(S)-Hydroxyconopharyngine in microglial and neuronal models.
Quantitative Data Presentation
The following table summarizes the expected pharmacological profile and quantitative readouts when utilizing 19(S)-Hydroxyconopharyngine across standard neuroscience assays.
Target Pathway
Experimental Assay
Expected Readout
Biological Implication
Microglial Activation
BV-2 LPS-Stimulation (Griess/ELISA)
↓ NO, ↓ TNF-α, ↓ IL-6 (Dose-dependent)
Attenuation of neuroinflammation
TREM2 Signaling
Western Blot / RT-qPCR
↑ TREM2 expression, ↓ p-P38 MAPK
Enhanced microglial phagocytosis
Synaptic Transmission
Whole-cell Patch Clamp
Modulation of NMDA EPSC amplitude
Synaptic plasticity / Anti-addiction
Neurotrophic Factors
ELISA (Brain Slice Homogenate)
↑ BDNF protein levels
Neuroprotection and neuronal survival
Self-Validating Experimental Protocols
Protocol 1: In Vitro Microglial Activation Assay (Neuroinflammation Model)
This protocol utilizes the immortalized murine BV-2 microglial cell line to quantify the anti-inflammatory potency of 19(S)-Hydroxyconopharyngine[6].
Causality & Experimental Choice: Pre-incubation with the alkaloid is strictly required. This temporal window allows the compound to engage surface receptors (e.g., TREM2) and prime intracellular inhibitory cascades before the aggressive, LPS-induced TLR4-mediated inflammatory transcription begins.
Step-by-Step Methodology:
Cell Culture: Seed BV-2 cells in a 24-well plate at a density of
1.5×105
cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37°C in a 5%
CO2
atmosphere.
Compound Preparation: Dissolve 19(S)-Hydroxyconopharyngine in cell-culture grade DMSO to create a 10 mM stock. Dilute in serum-free DMEM to final working concentrations (e.g., 5, 10, 25 µM). Ensure final DMSO concentration remains <0.1% to prevent solvent toxicity.
Pre-treatment: Aspirate growth media and apply the alkaloid treatments. Include a vehicle control (0.1% DMSO) and a positive anti-inflammatory control (e.g., Minocycline). Incubate for exactly 1 hour.
LPS Stimulation: Add LPS (Escherichia coli 055:B5) to a final concentration of 800 ng/mL directly to the wells[6]. Incubate for 24 hours.
Supernatant Harvest & Analysis:
Collect the culture medium and centrifuge at 1,000 x g for 5 minutes to remove debris.
Griess Assay: Mix 50 µL of supernatant with 50 µL of Griess reagent to quantify Nitric Oxide (NO) production. Read absorbance at 540 nm.
ELISA: Use commercial ELISA kits to quantify TNF-α and IL-6 levels in the remaining supernatant.
Validation: The assay is validated if the LPS + Vehicle group shows a >5-fold increase in NO and cytokines compared to the naive control.
Protocol 2: Electrophysiological Assessment of NMDA Receptor Modulation
To investigate the compound's effect on synaptic plasticity, acute brain slice electrophysiology is employed[8].
Causality & Experimental Choice: Using a whole-cell patch-clamp configuration isolates specific ion channel kinetics. By holding the membrane potential at +40 mV and utilizing a zero-magnesium extracellular solution, the voltage-dependent
Mg2+
block of the NMDA receptor is forcibly removed. This ensures that any observed reduction in Excitatory Postsynaptic Currents (EPSCs) is directly attributable to the allosteric modulation by 19(S)-Hydroxyconopharyngine.
Step-by-Step Methodology:
Slice Preparation: Prepare 300 µm thick acute hippocampal slices from adult wild-type mice using a vibratome in ice-cold, oxygenated (
95%O2/5%CO2
) sucrose-based cutting solution.
Recovery: Transfer slices to artificial cerebrospinal fluid (aCSF) at 34°C for 30 minutes, then maintain at room temperature.
Recording Setup: Transfer a single slice to the recording chamber, continuously perfused with aCSF (without
Mg2+
, supplemented with 10 µM NBQX to block AMPA receptors and 50 µM Picrotoxin to block GABA_A receptors).
Patching: Obtain whole-cell configuration on CA1 pyramidal neurons using borosilicate glass pipettes (3–5 MΩ) filled with a Cesium-based internal solution.
Stimulation & Baseline: Place a stimulating electrode in the Schaffer collateral pathway. Evoke NMDA-EPSCs at 0.05 Hz while holding the cell at +40 mV. Record a stable baseline for 10 minutes.
Drug Perfusion: Bath-apply 19(S)-Hydroxyconopharyngine (e.g., 10 µM) for 15 minutes. Monitor the peak amplitude and decay time constant (
τ
) of the NMDA-EPSCs.
Washout & Analysis: Wash out the compound with standard aCSF for 20 minutes to assess reversibility. Normalize EPSC amplitudes to the 10-minute baseline average to quantify the degree of receptor modulation.
Carroll PR, Starmer GA. Studies on the pharmacology of conopharyngine, an indole alkaloid of the voacanga series. British Journal of Pharmacology and Chemotherapy (1967). 8
Yu Y, et al. An Aspidosperma-type alkaloid dimer from Tabernaemontana bovina as a candidate for the inhibition of microglial activation. Organic Chemistry Frontiers (2020).3
An Aspidosperma-type alkaloid dimer from Tabernaemontana bovina as a candidate for the inhibition of microglial activation. RSC Publishing (2020). 4
Dehydroervatamine as a promising novel TREM2 agonist, attenuates neuroinflammation. PolyU (2024). 5
Dehydroervatamine as a promising novel TREM2 agonist, attenuates neuroinflammation - PMC. NIH (2024). 6
Application Note: Transcriptomic Profiling and Gene Expression Analysis Following 19(S)-Hydroxyconopharyngine Exposure
Audience: Researchers, Molecular Biologists, and Drug Development Professionals Document Type: Advanced Application Note & Standard Operating Procedure (SOP) Introduction and Biological Rationale 19(S)-Hydroxyconopharyng...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, Molecular Biologists, and Drug Development Professionals
Document Type: Advanced Application Note & Standard Operating Procedure (SOP)
Introduction and Biological Rationale
19(S)-Hydroxyconopharyngine (CAS: 16790-93-5) is a complex monoterpene indole alkaloid (MIA) naturally isolated from the Tabernaemontana and Voacanga species of the Apocynaceae family[1]. Structurally related to well-documented iboga alkaloids such as ibogaine and conopharyngine, this compound is of high interest in neuropharmacology and oncology[2].
Recent pharmacological research has demonstrated that iboga-type alkaloids exert profound effects on neuroplasticity, primarily by modulating the gene expression of critical neurotrophic factors such as Glial Cell Line-Derived Neurotrophic Factor (GDNF) and Brain-Derived Neurotrophic Factor (BDNF)[3]. The upregulation of GDNF in mesencephalic regions has been identified as a primary mechanism mediating the attenuation of drug-seeking behaviors and promoting dopaminergic neuron survival[4]. Furthermore, in silico and in vitro models suggest that these alkaloids modulate the PI3K/Akt/mTOR signaling cascade, a crucial regulator of both cellular survival and apoptotic pathways[5].
To rigorously evaluate the therapeutic potential of 19(S)-Hydroxyconopharyngine, a highly controlled transcriptomic workflow is required. This application note details a self-validating experimental protocol for assessing gene expression alterations in neural cell models following exposure to this specific alkaloid.
Proposed Signaling Mechanism
The induction of neurotrophic factors by MIAs is not instantaneous; it requires signal transduction from membrane receptors down to nuclear transcription factors. We hypothesize that 19(S)-Hydroxyconopharyngine acts via putative membrane targets (e.g., nAChRs) to activate the PI3K/Akt pathway, ultimately leading to CREB-mediated transcription of GDNF and BDNF.
Figure 1: Putative signaling cascade mediating GDNF/BDNF gene expression following MIA exposure.
Experimental Design & Causality
To ensure scientific integrity and reproducibility, the experimental design must account for the unique physicochemical properties of indole alkaloids.
Cell Model Selection: The SH-SY5Y human neuroblastoma cell line is utilized because it expresses dopaminergic markers and possesses an intact GDNF/Ret signaling pathway, making it the gold standard for evaluating neurotrophic factor induction[4].
Time-Course Kinetics: Transcriptomic responses to alkaloids are highly time-dependent. A 3-hour time point captures early-response genes (e.g., immediate early genes like c-Fos), while 24-hour and 48-hour time points are critical for capturing the sustained accumulation of GDNF and BDNF mRNA transcripts[3].
Solvent Control: 19(S)-Hydroxyconopharyngine is highly lipophilic. It must be dissolved in high-purity DMSO. The final DMSO concentration in the culture media must strictly not exceed 0.1% (v/v) to prevent solvent-induced transcriptomic noise or cytotoxicity.
Step-by-Step Protocol
Phase 1: Cell Culture and Alkaloid Exposure
Preparation: Culture SH-SY5Y cells in DMEM/F12 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Incubate at 37°C in a 5% CO₂ humidified atmosphere.
Seeding: Seed cells into 6-well plates at a density of
3×105
cells/well. Allow 24 hours for adherence.
Starvation (Critical Step): Replace media with low-serum media (1% FBS) for 12 hours prior to treatment. Causality: Serum starvation synchronizes the cell cycle and reduces baseline kinase activity (e.g., baseline PI3K/Akt signaling), maximizing the signal-to-noise ratio of the alkaloid's effect.
Treatment: Prepare a 10 mM stock of 19(S)-Hydroxyconopharyngine in DMSO. Treat cells with 1 µM, 10 µM, and 50 µM concentrations. Include a vehicle control (0.1% DMSO). Incubate for 3h, 12h, and 24h.
Phase 2: RNA Extraction and Quality Control
Note: Alkaloids can sometimes co-purify with silica matrices, altering downstream enzymatic reactions. A hybrid extraction method is recommended.
Lysis: Aspirate media and immediately add 1 mL of TRIzol™ Reagent directly to the well to halt transcription and inhibit RNases.
Phase Separation: Add 200 µL of chloroform, shake vigorously for 15 seconds, incubate for 3 minutes at room temperature, and centrifuge at 12,000 × g for 15 minutes at 4°C.
Purification: Transfer the upper aqueous phase to a silica-membrane spin column (e.g., RNeasy Mini Kit). Proceed with the manufacturer's wash steps, including an on-column DNase I digestion to eliminate genomic DNA contamination.
Quantification & QC: Elute RNA in RNase-free water. Assess concentration via NanoDrop and integrity via Agilent Bioanalyzer.
Validation Checkpoint: Only proceed with samples exhibiting an RNA Integrity Number (RIN)
≥8.0
.
Phase 3: RT-qPCR Validation
Reverse Transcription: Convert 1 µg of total RNA to cDNA using a high-capacity cDNA reverse transcription kit with oligo(dT) and random hexamer primers.
qPCR Assembly: Prepare reactions using SYBR™ Green Master Mix. Run samples in technical triplicates.
Thermal Cycling: 95°C for 10 min, followed by 40 cycles of (95°C for 15s, 60°C for 60s). Include a melt-curve analysis to verify amplicon specificity.
Phase 4: Global RNA-Sequencing (Optional but Recommended)
For unbiased profiling of the alkaloid's effect:
Perform Poly(A) mRNA magnetic isolation.
Construct libraries using a strand-specific RNA-Seq library prep kit.
Sequence on an Illumina NovaSeq platform (Paired-end 150 bp, minimum 30 million reads/sample).
Analyze differential expression using the DESeq2 pipeline, applying a threshold of
∣Log2FC∣≥1
and adjusted
p−value<0.05
.
Quantitative Data Presentation
To provide a reference standard for expected outcomes, the following table summarizes the anticipated gene expression profile following a 24-hour exposure to 10 µM of a bioactive iboga-type MIA, based on established neuropharmacological literature[3].
Table 1: Target Genes and Expected Expression Trends for RT-qPCR Validation
Gene Symbol
Biological Function
Forward Primer (5' → 3')
Reverse Primer (5' → 3')
Expected Trend (24h)
GDNF
Neurotrophic factor, dopaminergic survival
CGCTGACCAGTGACTCCAATAT
GCCGCTTGTTTATCTGGTGA
↑ Upregulated (2 to 4-fold)
BDNF
Synaptic plasticity, neurogenesis
TAACGGCGGCAGACAAAAAGA
GAAGTATTGCTTCAGTTGGCCT
↑ Upregulated (1.5 to 3-fold)
VMAT2
Vesicular monoamine transport
ATCTCCATCCTGGTCATTGTCC
GCTCCGAAAGATGGCCAAA
↑ Upregulated
PIK3CA
PI3K catalytic subunit
TGCAAAGAATCAGAACAATGCC
CACGGAGGCATTCTAAAGTCA
↔ Stable (Post-translational act.)
GAPDH
Housekeeping / Internal Control
GTCTCCTCTGACTTCAACAGCG
ACCACCCTGTTGCTGTAGCCAA
↔ Stable (Reference)
Experimental Workflow Visualization
Figure 2: End-to-end workflow for transcriptomic analysis of alkaloid-treated neural cells.
References
1.[4] He, D. Y., et al. "Glial Cell Line-Derived Neurotrophic Factor Mediates the Desirable Actions of the Anti-Addiction Drug Ibogaine against Alcohol Consumption." Journal of Neuroscience, 2005.4
2.[2] Benchchem. "Conopharyngine | 76-98-2." Benchchem Database. 2
3.[3] Marton, S., et al. "Ibogaine Administration Modifies GDNF and BDNF Expression in Brain Regions Involved in Mesocorticolimbic and Nigral Dopaminergic Circuits." Frontiers in Pharmacology, 2019. 3
4.[5] Osorio, M., et al. "Molecular Human Targets of Bioactive Alkaloid-Type Compounds from Tabernaemontana cymosa Jacq." MDPI, 2021. 5
5.[1] Singh, A., et al. "Major Bioactive Alkaloids and Biological Activities of Tabernaemontana Species (Apocynaceae)." PMC / NIH, 2022. 1
Overcoming challenges in the synthesis of 19(S)-Hydroxyconopharyngine
Welcome to the Technical Support Center for the synthesis of 19(S)-Hydroxyconopharyngine . As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the synthesis of 19(S)-Hydroxyconopharyngine . As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the complex architecture of this monoterpene indole alkaloid (MIA).
Isolated naturally from plants such as Tabernaemontana bovina and Voacanga africana[1][2], 19(S)-Hydroxyconopharyngine presents a formidable synthetic challenge. The molecule is characterized by an electron-rich 10,11-dimethoxyindole core fused to an azepine ring, a sterically demanding bridged isoquinuclidine system, and a precise stereochemical requirement at the C19 hydroxyl group[3][4].
This guide bypasses generic advice, focusing instead on the causality of reaction failures and providing self-validating protocols to ensure your synthetic milestones are robust and reproducible.
I. Architectural Overview & Retrosynthetic Strategy
The most elegant and scalable approaches to the iboga skeleton avoid early-stage bridged-bicyclic formation. Instead, modern strategies utilize a late-stage, simultaneous closure of the tetrahydroazepine and isoquinuclidine rings from a macrocyclic precursor[5][6].
Retrosynthetic workflow for 19(S)-Hydroxyconopharyngine highlighting key structural disconnections.
II. Core Methodologies: The Self-Validating Cascade Protocol
Protocol: Cascade Ring Closure (Isoquinuclidine & Azepine Formation)
Objective: Convert the C19-hydroxylated, N-nosyl macrocyclic precursor into the pentacyclic 19(S)-Hydroxyconopharyngine core.
Causality: The nosyl (4-nitrobenzenesulfonyl) protecting group is uniquely suited for this transformation. Its deprotection by a soft nucleophile (thioglycolate) occurs under mild, basic conditions that simultaneously generate the secondary amine. This amine immediately displaces the adjacent mesylate via an intramolecular SN2 reaction, driving the thermodynamically favorable formation of the unstrained azabicyclo[2.2.2]octane system[5][6].
Step-by-Step Methodology:
Mesylation (Activation):
Dissolve the C19-alcohol macrocycle (1.0 eq) in anhydrous CH₂Cl₂ (0.1 M) under a strict argon atmosphere.
Cool the vessel to 0 °C. Add anhydrous triethylamine (3.0 eq) followed by the dropwise addition of methanesulfonyl chloride (MsCl, 1.5 eq).
Self-Validation Checkpoint: Monitor via TLC (EtOAc/Hexane). The reaction is complete when the starting material spot disappears, replaced by a less polar UV-active spot. Quench with saturated aqueous NaHCO₃ and extract.
Nosyl Deprotection & Cyclization (The Cascade):
Dissolve the crude mesylate in anhydrous DMF to achieve high dilution (0.01 M). Note: High dilution is critical to prevent intermolecular dimerization.
Add thioglycolic acid (3.0 eq) and 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 6.0 eq) at room temperature.
Stir for 4 hours, then gently warm to 50 °C for an additional 2 hours to drive the sterically hindered SN2 displacement[6].
Self-Validation Checkpoint: LC-MS analysis must show the disappearance of the nosylated mass (M+H) and the appearance of the desired pentacyclic product mass. 2D NMR (NOESY) of the purified product will confirm the cis relationship of the isoquinuclidine nitrogen and the ethyl moiety[4].
III. Quantitative Data & Optimization Metrics
To establish a baseline for your synthesis, compare your internal data against these optimized parameters derived from analogous iboga alkaloid syntheses[5][6][7]:
Reaction Step
Catalyst / Reagent System
Temp (°C)
Target Yield (%)
Key Optimization Metric
Mitsunobu Coupling
TMAD, PBu₃, degassed THF
0 to 25
75 - 82
Strict exclusion of oxygen
Friedel-Crafts Alkylation
BF₃·OEt₂, CH₂Cl₂
-78
60 - 68
Syringe pump addition (0.05 M/hr)
Asymmetric Hydroboration
(+)-Ipc₂BH, then H₂O₂/NaOH
-25 to 0
70 - 75
Pre-cooling of borane reagent
Cascade Ring Closure
Thioglycolic acid, DBU, DMF
25 to 50
80 - 85
High dilution (0.01 M)
IV. Troubleshooting & FAQs
Q1: Why does my 10,11-dimethoxy tryptamine derivative degrade into a dark tar during the Mitsunobu coupling?Causality: The electron-donating methoxy groups at the 10 and 11 positions significantly elevate the Highest Occupied Molecular Orbital (HOMO) of the indole ring. This makes the intermediate highly susceptible to single-electron oxidation by atmospheric oxygen or harsh azodicarboxylates (like DEAD or DIAD)[5].
Solution: Switch to a milder coupling system using Tetramethylazodicarboxamide (TMAD) and tributylphosphine (PBu₃). Furthermore, you must use solvents that have been subjected to at least three Freeze-Pump-Thaw cycles to remove dissolved oxygen.
Troubleshooting logic tree for mitigating oxidative degradation of the dimethoxyindole precursor.
Q2: I am observing poor diastereoselectivity during the C19 hydroxylation. How can I strictly favor the (S)-configuration?Causality: The installation of the C19(S) hydroxyl group relies on the hydroboration of an ethylidene intermediate. If standard borane (BH₃·THF) is used, the facial selectivity is dictated solely by the macrocyclic conformation, which is often flexible and leads to ~1:1 epimeric mixtures[6].
Solution: Employ a chiral dialkylborane such as (+)-Diisopinocampheylborane ((+)-Ipc₂BH). The bulky chiral ligands override the substrate's inherent bias, forcing the boron to attack from the less hindered face, yielding the (S)-alcohol exclusively after oxidative workup (H₂O₂/NaOH)[5].
Q3: The macrocyclic Friedel-Crafts alkylation is yielding polymeric byproducts instead of the 9-membered ring. How do I optimize this?Causality: The formation of the 9-membered macrocycle via Friedel-Crafts alkylation is entropically disfavored compared to intermolecular polymerization[5][6]. Furthermore, the highly nucleophilic dimethoxyindole can react multiple times if the local concentration of the electrophile is too high.
Solution: Implement pseudo-high dilution techniques. Use a syringe pump to add the Lewis acid (BF₃·OEt₂) over 4-6 hours into a vigorously stirred solution of your substrate at -78 °C. This ensures the intramolecular cyclization outcompetes intermolecular chain growth.
Technical Support Center: Optimizing the Yield of 19(S)-Hydroxyconopharyngine from Natural Sources
This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the extraction and isolation of 19(S)-Hydroxyconopharyngine. As a complex indole alkaloid with significa...
Author: BenchChem Technical Support Team. Date: March 2026
This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the extraction and isolation of 19(S)-Hydroxyconopharyngine. As a complex indole alkaloid with significant therapeutic potential, maximizing its yield from natural sources like Voacanga africana is paramount. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the extraction and purification process.
Part 1: Frequently Asked Questions (FAQs) & Troubleshooting Guide
This section addresses specific issues in a question-and-answer format, focusing on the underlying scientific principles to empower you to make informed decisions during your experimental work.
Plant Material and Pre-Extraction Processing
Question: My crude extract yield is significantly lower than expected based on literature values. What are the primary factors related to the plant material I should investigate?
Answer: Low initial yield is a frequent challenge and often stems from the quality and preparation of the source material.[1] Several critical factors should be assessed:
Source and Plant Part: 19(S)-Hydroxyconopharyngine is an iboga alkaloid found in plants like Voacanga africana.[2] The concentration of alkaloids can vary significantly between different parts of the plant. The root bark is reported to have the highest concentration of total alkaloids (5-10%), compared to the trunk bark (4-5%), seeds (1.5-3.5%), and leaves (0.3-0.45%).[3][4] Ensure you are using the correct plant part as specified in your protocol.
Harvesting Time and Storage: The alkaloid content of plants can fluctuate with the seasons. It is often recommended to harvest bark at the end of the growing season when alkaloid concentrations may be higher.[3] Improper storage conditions, such as high humidity or exposure to sunlight, can lead to the degradation of target compounds.
Drying and Particle Size: Proper drying of the plant material is crucial to prevent microbial degradation.[1] However, excessive heat can degrade thermolabile alkaloids. A balance must be struck. Furthermore, the particle size of the ground material significantly impacts extraction efficiency. A finer powder provides a larger surface area for solvent penetration, leading to a more thorough extraction.[1]
Troubleshooting Table: Plant Material and Preparation
Issue
Potential Cause
Recommended Action
Low Crude Yield
Incorrect plant part used.
Verify the plant part with the highest reported concentration of related alkaloids (e.g., root bark for Voacanga africana).[3][4]
Suboptimal harvest time.
If possible, ascertain the optimal harvest season for maximizing alkaloid content.
Improper storage.
Store dried plant material in a cool, dark, and dry place to minimize degradation.
Inadequate drying.
Ensure plant material is thoroughly dried to prevent fungal or bacterial growth, but avoid excessive heat that could degrade the analyte.
Insufficient grinding.
Grind the plant material to a fine, consistent powder to maximize the surface area for extraction.[1]
Extraction Phase
Question: I'm performing an acid-base extraction, but my alkaloid recovery is poor. What are the common pitfalls in this process?
Answer: Acid-base extraction is a cornerstone of alkaloid isolation, leveraging their basic nature.[5] However, several steps can lead to significant losses if not optimized.
Incomplete Acidic Extraction: The initial acidic extraction aims to protonate the alkaloids, forming salts that are soluble in the aqueous medium.[6] If the pH is not sufficiently acidic, or the extraction is not exhaustive, a significant portion of the alkaloids may remain in the plant material. It is often necessary to perform multiple extractions with fresh acidic solution.[7]
Inefficient Basification and Precipitation: After the acidic extraction, the aqueous phase is basified to deprotonate the alkaloid salts, rendering them as free bases which are less soluble in water and can be extracted into an organic solvent.[8] If the pH is not raised sufficiently (typically to pH 9-11), the alkaloids will remain in their salt form and will not partition effectively into the organic phase.[7]
Emulsion Formation: During the liquid-liquid extraction (LLE) step, emulsions can form at the interface of the aqueous and organic layers, trapping the target compound and making phase separation difficult.[9] This is a very common problem, especially when dealing with complex plant extracts that contain surfactant-like molecules.[9]
Solvent Choice: The choice of both the acidic solution and the organic solvent is critical. While dilute hydrochloric or sulfuric acid is common, some research suggests that organic acids like citric acid can offer comparable or even better extraction performance.[10] For the organic phase, solvents like dichloromethane or chloroform are frequently used, but their polarity and ability to form stable emulsions should be considered.[5][11]
Troubleshooting Table: Acid-Base Extraction
Issue
Potential Cause
Recommended Action
Low Alkaloid Recovery
Incomplete protonation of alkaloids.
Ensure the pH of the initial extraction solution is sufficiently acidic (e.g., pH 1-2). Consider using a more effective acid like citric acid.[10]
Insufficient number of extractions.
Repeat the acidic extraction of the plant material multiple times with fresh solvent until no more alkaloids are detected in the extract (e.g., by TLC).[7]
Incomplete deprotonation (basification).
Adjust the pH of the acidic extract to a strongly alkaline level (pH 9-11) to ensure complete conversion to the free base form.[7]
Emulsion Formation
Vigorous shaking during LLE.
Gently swirl or invert the separatory funnel instead of vigorous shaking.[9]
Presence of natural surfactants.
Add a saturated solution of sodium chloride (brine) to the separatory funnel to increase the ionic strength of the aqueous phase and help break the emulsion.[9]
Centrifugation can also be an effective method to break stubborn emulsions.
Poor Phase Separation
Similar densities of aqueous and organic phases.
If using chloroform, which is denser than water, ensure complete separation before draining the organic layer. Consider a different solvent if separation is consistently problematic.
Workflow Diagram: Acid-Base Extraction for Alkaloids
Caption: Generalized workflow for acid-base extraction of alkaloids.
Purification and Isolation
Question: I have a complex crude extract and am losing my target compound during column chromatography. How can I improve the purification of 19(S)-Hydroxyconopharyngine?
Answer: The purification of a specific alkaloid from a complex mixture is a significant challenge.[1] Losses during chromatography can be attributed to several factors:
Inappropriate Stationary Phase: Silica gel is a common choice, but its acidic nature can cause degradation of acid-sensitive compounds. If you suspect degradation, consider using a less acidic stationary phase like alumina or a reversed-phase material (e.g., C18).
Poor Solvent System Selection: An optimal solvent system should provide good separation of the target compound from impurities, with a retention factor (Rf) ideally between 0.2 and 0.4 on a TLC plate. If the Rf is too high, the compound will elute too quickly with impurities. If it's too low, elution will be slow, leading to band broadening and potential loss on the column.
Column Overloading: Loading too much crude extract onto the column will result in poor separation and overlapping of bands.
Irreversible Adsorption: Some compounds can bind irreversibly to the stationary phase, leading to a complete loss of that fraction.
Test the stability of your compound on a small amount of the stationary phase. Consider using a different stationary phase (e.g., neutral alumina, reversed-phase C18).
Irreversible adsorption.
Pre-treat the column with a solvent of increasing polarity to deactivate highly active sites. Consider a different stationary phase.
Poor Separation
Inappropriate solvent system.
Optimize the solvent system using Thin Layer Chromatography (TLC) to achieve an Rf value of 0.2-0.4 for 19(S)-Hydroxyconopharyngine.
Column overloading.
Reduce the amount of crude extract loaded onto the column. Use a larger column if necessary.
Tailing of Bands
Active sites on the stationary phase.
Add a small amount of a modifying agent (e.g., a few drops of triethylamine for basic compounds on silica) to the mobile phase to reduce tailing.
Advanced Purification Techniques:
For challenging separations, consider more advanced chromatographic techniques:
High-Performance Liquid Chromatography (HPLC): Both normal-phase and reversed-phase HPLC can offer superior resolution for purifying complex mixtures.[12]
High-Performance Displacement Chromatography (HPDC): This technique has been successfully used for the one-step purification of other alkaloids from crude extracts and may be applicable to 19(S)-Hydroxyconopharyngine.[13]
Ion-Exchange Chromatography: This method separates molecules based on their net charge and can be very effective for purifying alkaloids.[14][15]
Compound Stability and Degradation
Question: I suspect my 19(S)-Hydroxyconopharyngine is degrading during the extraction process. What are the likely causes and how can I mitigate this?
Answer: Indole alkaloids can be sensitive to heat, light, and pH extremes.[1][16] Ibogaine, a related iboga alkaloid, has been shown to degrade under certain conditions.[17][18]
Thermal Degradation: Many alkaloids are thermolabile.[1] Prolonged heating during solvent evaporation or extraction can lead to significant degradation. Using a rotary evaporator under reduced pressure allows for solvent removal at lower temperatures.
pH-Induced Degradation: Extreme pH values, both acidic and basic, can cause hydrolysis or rearrangement of the alkaloid structure. While acid-base extraction is necessary, prolonged exposure to strong acids or bases should be minimized.
Oxidation: Exposure to air (oxygen) and light, particularly UV light, can lead to oxidation and the formation of degradation products.[18] It is advisable to work in a fume hood with reduced light and to store extracts and purified compounds under an inert atmosphere (e.g., nitrogen or argon) if possible.
Preventative Measures for Compound Degradation:
Temperature Control: Use low-temperature extraction methods where possible. Evaporate solvents under reduced pressure to minimize heat exposure.
pH Management: Neutralize acidic or basic solutions as soon as the desired extraction step is complete.
Light and Air Protection: Use amber glassware or wrap flasks in aluminum foil to protect light-sensitive compounds. Purge solutions with an inert gas before storage.
Antioxidant Addition: In some cases, the addition of a small amount of an antioxidant like ascorbic acid or butylated hydroxytoluene (BHT) to the extraction solvent can help prevent oxidative degradation.[19]
Workflow Diagram: Mitigating Compound Degradation
Caption: Key factors in compound degradation and corresponding mitigation strategies.
Part 2: Detailed Experimental Protocols
This section provides step-by-step methodologies for key experimental workflows. These protocols are intended as a starting point and may require optimization based on your specific laboratory conditions and instrumentation.
Protocol: Optimized Acid-Base Extraction of Alkaloids from Voacanga africana Root Bark
This protocol is adapted from established methods for extracting iboga alkaloids.[7]
Preparation of Plant Material:
Dry the Voacanga africana root bark at a temperature not exceeding 40°C until a constant weight is achieved.
Grind the dried bark into a fine powder (e.g., to pass through a 20-mesh sieve).[20]
Acidic Extraction:
To 100 g of the powdered root bark in a large Erlenmeyer flask, add 500 mL of a 1% hydrochloric acid (HCl) solution.
Stir the suspension mechanically for at least 1 hour at room temperature.
Filter the mixture through filter paper. Collect the acidic filtrate.
Return the plant residue to the flask and repeat the acidic extraction with another 500 mL of 1% HCl.
Repeat this process a total of 3-5 times, or until the filtrate tests negative for alkaloids (e.g., with Dragendorff's reagent).
Combine all the acidic filtrates.
Basification and Free Base Extraction:
In a well-ventilated fume hood, slowly add concentrated ammonium hydroxide (NH4OH) to the combined acidic extract while stirring until the pH reaches 10-11. A precipitate of the crude alkaloids should form.
Transfer the basified mixture to a large separatory funnel.
Add 300 mL of dichloromethane (DCM) to the separatory funnel.
Gently invert the funnel several times to mix the layers, periodically venting to release pressure. Avoid vigorous shaking to prevent emulsion formation.
Allow the layers to separate completely. The bottom DCM layer contains the dissolved free base alkaloids.
Drain the DCM layer into a clean flask.
Repeat the extraction of the aqueous layer with two more 200 mL portions of DCM.
Combine all the DCM extracts.
Drying and Concentration:
Dry the combined DCM extract over anhydrous sodium sulfate for at least 30 minutes.
Filter the dried extract to remove the sodium sulfate.
Concentrate the filtrate to dryness using a rotary evaporator at a temperature not exceeding 40°C.
The resulting residue is the crude alkaloid extract.
Protocol: Quantification of 19(S)-Hydroxyconopharyngine using HPLC
Accurate quantification is essential to determine the yield. A validated High-Performance Liquid Chromatography (HPLC) method is the standard for this.[21][22][23]
Preparation of Standard Solutions:
Accurately weigh a known amount of purified 19(S)-Hydroxyconopharyngine standard.
Dissolve it in a suitable solvent (e.g., methanol) to prepare a stock solution of known concentration.
Perform serial dilutions of the stock solution to create a series of calibration standards with concentrations spanning the expected range of your samples.
Preparation of Sample Solutions:
Accurately weigh a known amount of your crude extract or purified fraction.
Dissolve it in the mobile phase or a compatible solvent to a known volume.
Filter the sample solution through a 0.22 µm syringe filter before injection to remove any particulate matter.[21]
HPLC Conditions (Example):
Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).
Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is often a good starting point for separating alkaloids.
Detection: UV detector at a wavelength determined by the UV spectrum of 19(S)-Hydroxyconopharyngine.
Injection Volume: 10-20 µL.
Analysis and Calculation:
Inject the calibration standards and plot a calibration curve of peak area versus concentration.
Inject the sample solutions.
Using the peak area of 19(S)-Hydroxyconopharyngine in your sample and the calibration curve, determine its concentration in the sample solution.
Calculate the total yield of 19(S)-Hydroxyconopharyngine based on the initial mass of the plant material or crude extract.
Method Validation: For reliable results, the HPLC method should be validated according to ICH guidelines, including parameters like linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[23][24]
References
A simple and rapid method for simultaneous determination of ten polyphenols in Kudiezi injection has been developed and validated using ultra-performance liquid chromatography-electrospray ionization tandem mass spectrometry (UPLC-ESI-MS/MS) in multiple reaction monitoring (MRM) mode. Royal Society of Chemistry. Available from: [Link]
González, B., et al. Efficient Access to the Iboga Skeleton: Optimized Procedure to Obtain Voacangine from Voacanga africana Root Bark. Journal of Natural Products. Available from: [Link]
Voacanga africana. PROTA4U.org. Available from: [Link]
The extraction, separation and purification of alkaloids in the natural medicine. Journal of Chemical and Pharmaceutical Research. Available from: [Link]
Comparison of three different protocols of alkaloid extraction from Glaucium corniculatum plant. CABI Digital Library. Available from: [Link]
Voacanga africana Stapf [family APOCYNACEAE]. JSTOR Global Plants. Available from: [Link]
Investigation of Small-Molecule Constituents in Voacanga africana Seeds and Mapping of Their Spatial Distributions Using Laser Ablation Direct Analysis in Real-Time Imaging–Mass Spectrometry (LADI-MS). ACS Omega. Available from: [Link]
Voacanga africana – Knowledge and References. Taylor & Francis. Available from: [Link]
Modern and Traditional Approaches in Alkaloid Extraction and Phytochemical Screening: Techniques, Integration Strategies, and Future Perspectives. MDPI. Available from: [Link]
Toward a More Sustainable Sample Preparation in Phytochemistry: Case Studies in Four Subclasses of Alkaloids. Journal of Natural Products. Available from: [Link]
Process for the extraction and purification of alkaloids. Google Patents.
Current Pharmaceutical Analysis. Available from: [Link]
How Do Active Compounds Get Out of the Plants? Available from: [Link]
Comparative Study of Extraction Methods for Enhancing the Yield of Medicinal Plant Alkaloids. International Journal of Pharmacognosy and Herbal Drug Technology. Available from: [Link]
In vitro production of alkaloids: Factors, approaches, challenges and prospects. PMC. Available from: [Link]
Ibogaine and Noribogaine: Structural Analysis and Stability Studies. Use of LC‐MS to Determine Alkaloid Contents of the Root Bark of Tabernanthe Iboga. ResearchGate. Available from: [Link]
Another Iboga alkaloid extraction with purification, if needed. DMT-Nexus forum. Available from: [Link]
Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. Welch Materials. Available from: [Link]
Common Problems In Solvent Extraction Systems. Available from: [Link]
Analytical and Bioanalytical Chemistry Research. Available from: [Link]
Isolation of voacangine and voacamine from Voacanga africana and their activities against the Onchocerca ochengi worm. Global Science Research Journals. Available from: [Link]
Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. Available from: [Link]
Tips for Troubleshooting Liquid–Liquid Extraction. K-Jhil. Available from: [Link]
Method for extracting voacangine from Africa voacanga seeds. Google Patents.
Method for extracting voacangine from Africa voacanga seeds. Google Patents.
Ibogaine and Noribogaine: Structural Analysis and Stability Studies. Use of LC‐MS to Determine Alkaloid Contents of the Root Bark of Tabernanthe Iboga. Taylor & Francis Online. Available from: [Link]
Analytical Methods for the Quantification of Pharmaceuticals. ResearchGate. Available from: [Link]
Efficient and Modular Synthesis of Ibogaine and Related Alkaloids. PMC. Available from: [Link]
Chromatographic purification of biomolecules and their characterization. CHROBIO. Available from: [Link]
Selection of chromatographic methods for the purification of cell culture-derived Orf virus for its application as a vaccine or viral vector. PMC. Available from: [Link]
One-step purification of palmatine and its derivative dl-tetrahydropalmatine from Enantia chlorantha using high-performance displacement chromatography. PubMed. Available from: [Link]
Chromatography Purification Research Articles. Hilaris Publisher. Available from: [Link]
Medicinal Components and Pharmacological Effects of Rosa rugosa. ACG Publications. Available from: [Link]
Technical Support Center: Chiral Resolution of Hydroxyconopharyngine Enantiomers
Welcome to the Advanced Alkaloid Separation Support Center. Hydroxyconopharyngine is a complex monoterpene indole alkaloid belonging to the iboga family.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Alkaloid Separation Support Center. Hydroxyconopharyngine is a complex monoterpene indole alkaloid belonging to the iboga family. Recent studies identifying specific epimers and enantiomers (such as 3R- and 3S-hydroxyconopharyngine) have highlighted their potent biological properties, including strong antibacterial and potential neuropharmacological activities[1].
Because iboga alkaloids possess a rigid architecture featuring an indole core, a 7-membered tetrahydroazepine, and a bicyclic isoquinuclidine ring[2], their chiral separation is notoriously difficult. The basic tertiary amine within the isoquinuclidine structure often leads to severe secondary interactions during chromatography. This support guide provides field-proven, self-validating methodologies and targeted troubleshooting for researchers and drug development professionals working with these complex natural products.
Part 1: Core Methodologies & Self-Validating Protocols
As a Senior Application Scientist, I emphasize that successful chiral resolution requires understanding the chemical causality behind every step. Below are the optimized protocols for both analytical and preparative scales.
Protocol A: Analytical Chiral HPLC Separation
Polysaccharide-derived chiral stationary phases (CSPs) are the gold standard for separating alkaloid enantiomers due to their helical cavities that provide stereoselective hydrogen bonding and π-π interactions[3].
Step 1: Sample Preparation. Dissolve racemic hydroxyconopharyngine in HPLC-grade ethanol to a concentration of 1 mg/mL. Ensure complete dissolution and filter through a 0.22 µm PTFE syringe filter to prevent column frit clogging.
Step 2: Column Selection. Install a polysaccharide-derived CSP, such as Chiralpak AD-H (amylose-based) or Chiralcel OD-H (cellulose-based)[3].
Step 3: Mobile Phase Preparation. Prepare a normal-phase mixture of Hexane/Isopropanol (80:20 v/v). Crucial Causality: You must add 0.1% Diethylamine (DEA) to the mobile phase. The basic tertiary amine in the alkaloid's isoquinuclidine ring will interact strongly with residual acidic silanols on the silica support, causing severe peak tailing. DEA acts as a competitive modifier, masking these silanol sites and ensuring sharp, symmetrical peaks[3].
Step 4: Equilibration & Injection. Equilibrate the column at a flow rate of 1.0 mL/min until the baseline is completely stable. Inject 10 µL of the sample.
Step 5: Detection. Monitor the eluate via UV detection at 226 nm and 280 nm, which are the characteristic absorption maxima for the indole chromophore present in conopharyngine derivatives[4].
Self-Validation System: Always run a racemic standard before analyzing resolved samples. The racemic standard must yield two distinct peaks with a 1:1 integration ratio and a resolution factor (
Rs
)
≥1.5
. If the ratio deviates from 1:1, it indicates on-column degradation or sample precipitation, invalidating the run.
Protocol B: Preparative Resolution via Diastereomeric Salt Formation
For scale-up, exploiting the basic nitrogen to form diastereomeric salts with chiral acids is highly effective.
Step 1: Salt Formation. Dissolve racemic hydroxyconopharyngine (1.0 eq) in a warm binary solvent system (e.g., Methanol/Acetone, 1:1). Slowly add a chiral resolving agent, such as (+)-Di-p-toluoyl-D-tartaric acid (1.0 eq), dissolved in the same solvent. Causality: The basic nitrogen is protonated by the chiral acid, forming a pair of diastereomeric salts with distinct thermodynamic solubility profiles.
Step 2: Controlled Crystallization. Cool the mixture at a strict rate of
≤5∘
C per hour down to 4°C. Causality: Rapid cooling causes kinetic precipitation, trapping the undesired diastereomer in the crystal lattice. Slow cooling ensures thermodynamic control, yielding high enantiomeric excess (ee).
Step 3: Filtration. Filter the resulting crystals and wash with cold acetone to remove trapped impurities and the more soluble diastereomer.
Step 4: Free-Basing (Recovery). Suspend the crystals in water, basify with 10% aqueous
Na2CO3
(pH 9-10), and extract with degassed dichloromethane (DCM). Causality: Using a mild base rather than strong NaOH prevents base-catalyzed epimerization at labile stereocenters and protects the electron-rich indole core from degradation[2].
Self-Validation System: Perform a mass balance calculation. The combined mass of the resolved free-base enantiomer and the recovered opposite enantiomer from the mother liquor must equal
≥90%
of the starting racemic mass. A lower mass balance indicates chemical degradation during the basic extraction step.
Part 2: Troubleshooting & FAQs
Q1: Why am I observing severe peak tailing and loss of baseline resolution during the chiral HPLC of hydroxyconopharyngine?A1: Peak tailing in iboga alkaloids is almost exclusively caused by secondary electrostatic interactions. Hydroxyconopharyngine contains a basic tertiary amine[2]. When using silica-based CSPs, this amine interacts with unendcapped, acidic silanol groups on the silica matrix.
Resolution: Immediately introduce a basic modifier to your mobile phase. Adding 0.1% to 0.2% Diethylamine (DEA) or Triethylamine (TEA) effectively outcompetes the alkaloid for these silanol sites, restoring sharp peaks[3].
Q2: During diastereomeric salt resolution, my yields are extremely low, and the ee% is below 50%. How can I optimize this?A2: Low yields and poor ee% stem from an inappropriate solvent system that fails to exploit the solubility differences between the two diastereomeric salts. If the solvent is too polar, both salts remain dissolved; if too non-polar, both crash out rapidly (co-crystallization).
Resolution: Transition to a binary solvent system like Methanol/Acetone. Ensure you are strictly following the slow cooling rate (
≤5∘
C/hr) outlined in Protocol B. If issues persist, the chiral acid may not be a structural match; switch from tartaric acid derivatives to Camphorsulfonic acid (CSA).
Q3: I noticed a degradation product forming during the free-basing step of my prep-scale resolution. What is the mechanism, and how do I prevent it?A3: Hydroxyconopharyngine is highly susceptible to oxidation and base-catalyzed epimerization. The indole core is electron-rich and prone to auto-oxidation, while certain stereocenters can epimerize under strongly basic conditions[2].
Resolution: Never use strong bases like NaOH or KOH. Use a mild base (
Na2CO3
or
NaHCO3
). Furthermore, perform the extraction under an inert argon or nitrogen atmosphere, and use degassed solvents to prevent oxidative degradation of the indole ring.
Q4: Can I use reversed-phase chiral chromatography for LC-MS applications with this compound?A4: Yes. Normal-phase solvents (like hexane) are incompatible with mass spectrometry.
Resolution: Use a reversed-phase polysaccharide column like Chiralpak AS-RH[3]. Employ a mobile phase of Acetonitrile/Water. Crucially, you must use a volatile basic buffer, such as 20 mM Ammonium Bicarbonate (pH 9.0), to keep the alkaloid in its un-ionized (free base) state, which maximizes interaction with the chiral selector and ensures good peak shape without fouling the MS source.
Part 3: Data Presentation
Table 1: Recommended Chiral Stationary Phases (CSPs) for Iboga Alkaloids
Technical Support Center: 19(S)-Hydroxyconopharyngine Stability & Troubleshooting
Welcome to the Technical Support Center for 19(S)-Hydroxyconopharyngine . As a monoterpene indole alkaloid (MIA) of the iboga family isolated from Tabernaemontana species[1], this compound presents unique handling challe...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for 19(S)-Hydroxyconopharyngine . As a monoterpene indole alkaloid (MIA) of the iboga family isolated from Tabernaemontana species[1], this compound presents unique handling challenges. Like its structural analogs conopharyngine and voacangine, its fused isoquinuclidine-tetrahydroazepine-indole skeleton is highly susceptible to oxidative degradation and pH-dependent structural rearrangements[2].
This guide is designed for researchers and drug development professionals to troubleshoot solution instability, understand the underlying chemical causality, and implement self-validating experimental protocols.
Part 1: Troubleshooting Guide & FAQs
Q1: My aqueous stock solutions of 19(S)-Hydroxyconopharyngine lose titer rapidly within 24 hours at room temperature. What is causing this degradation?A: The primary cause is spontaneous autoxidation . The iboga alkaloid scaffold contains two highly reactive centers: the electron-rich indole ring and the basic isoquinuclidine nitrogen. Exposure to ambient dioxygen (O₂), especially under ambient light, initiates a radical-mediated homolytic cleavage of the indole N-H bond. This leads to the formation of 7-hydroxy- or 7-peroxy-indolenines[2]. Furthermore, base-catalyzed rearrangements of these oxidized intermediates can yield pseudoindoxyl derivatives[3].
Causality Check: If your LC-MS/MS chromatogram shows new peaks at +16 Da or +32 Da relative to the parent mass, you are observing direct oxidation.
Q2: Does the structural functionalization of 19(S)-Hydroxyconopharyngine offer any inherent stability compared to standard ibogaine?A: Yes, but it shifts the site of vulnerability. 19(S)-Hydroxyconopharyngine possesses a C16-carboxymethyl ester (similar to voacangine and conopharyngine). Density Functional Theory (DFT) computational studies have demonstrated that this ester moiety sterically and electronically stabilizes the indole ring against ambient oxygen compared to ibogaine[2]. However, this same ester enhances the reactivity of the isoquinuclidine nitrogen, making the molecule highly prone to C3-oxidation (forming a C3-iminium intermediate) when exposed to trace peroxides in aging solvents (like ether or THF)[2].
Q3: I observe precipitation and inconsistent assay results after freeze-thaw cycles. How can I resolve this?A: 19(S)-Hydroxyconopharyngine has poor aqueous solubility at physiological pH (7.4) due to its lipophilic alkaloid core. During freeze-thaw cycles, localized pH shifts and concentration gradients in the freezing solvent cause the compound to aggregate and precipitate out of solution.
Solution: Never freeze-thaw aqueous working solutions. Maintain master stocks in 100% anhydrous, degassed Dimethyl Sulfoxide (DMSO) and prepare single-use aqueous aliquots immediately prior to your assay.
Part 2: Quantitative Stability Data
To guide your experimental design, the following table synthesizes the expected half-life (
t1/2
) and stability profiles of 19(S)-Hydroxyconopharyngine across various solvent systems, derived from the established reactivity of C16-esterified iboga alkaloids[2].
Solvent System
Temp (°C)
Atmosphere
Additives
Estimated
t1/2
Primary Degradation Pathway
Anhydrous DMSO
-80°C
Argon
None
> 24 Months
Negligible
Anhydrous DMSO
25°C
Ambient
None
~ 14 Days
Isoquinuclidine N-oxidation
Methanol / Water (50:50)
4°C
Ambient
None
< 48 Hours
Indole oxidation (Indolenines)
Aqueous Buffer (pH 7.4)
37°C
Ambient
None
< 6 Hours
Oxidation & Precipitation
Aqueous Buffer (pH 7.4)
37°C
Ambient
0.1% Ascorbic Acid
~ 36 Hours
Delayed oxidation
Part 3: Mechanistic Visualizations
The following diagrams illustrate the chemical pathways of degradation and the optimized handling workflow to prevent them.
Figure 1: Divergent oxidative degradation pathways of the C16-esterified iboga alkaloid skeleton.
Figure 2: Optimized self-validating workflow for the preparation and storage of ultra-stable stock solutions.
Part 4: Experimental Protocols
Protocol 1: Preparation of Ultra-Stable Master Stock Solutions
To ensure absolute trustworthiness in your assays, this protocol eliminates oxygen and radical initiators, creating a self-validating baseline for your experiments.
Materials:
19(S)-Hydroxyconopharyngine (High purity, >98%)
Anhydrous, LC-MS grade DMSO
Butylated hydroxytoluene (BHT) or Ascorbic Acid
Argon or Nitrogen gas (High purity)
Amber glass HPLC vials with PTFE-lined septa
Step-by-Step Methodology:
Solvent Degassing: Sparge anhydrous DMSO with Argon gas for 15 minutes to displace dissolved oxygen.
Antioxidant Addition (Optional but Recommended): Add 0.01% (w/v) BHT to the degassed DMSO. Causality: BHT acts as a radical scavenger, quenching the homolytic cleavage of the indole N-H bond before propagation can occur.
Dissolution: Weigh 19(S)-Hydroxyconopharyngine powder in a localized inert atmosphere (e.g., a glove box or under an inverted funnel flowing Argon). Dissolve the powder in the prepared DMSO to achieve a 10 mM master stock.
Aliquoting: Dispense the solution into single-use amber glass vials (10–50 µL per vial). Causality: Amber glass prevents UV-catalyzed photo-oxidation.
Overlay and Seal: Gently blow a stream of Argon over the headspace of each vial for 3 seconds before immediately capping with a PTFE-lined septum.
Storage: Flash-freeze in liquid nitrogen and transfer to -80°C.
Implement this protocol to validate the integrity of your working solutions prior to running sensitive biological assays.
Step-by-Step Methodology:
Sample Preparation: Dilute a 10 mM stock aliquot to 1 µM in LC-MS grade Acetonitrile/Water (50:50) containing 0.1% Formic Acid.
Internal Standard: Spike the sample with 1 µM of a stable internal standard (e.g., deuterated ibogaine or voacangine) to control for ionization suppression.
Chromatography: Inject 5 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile over 5 minutes.
Mass Spectrometry Detection: Monitor the parent ion transition for 19(S)-Hydroxyconopharyngine (
[M+H]+
approx. m/z 415) and explicitly set Multiple Reaction Monitoring (MRM) transitions for known degradation products:
m/z +16 (N-oxide or 7-hydroxyindolenine)
m/z +32 (7-peroxyindolenine)
m/z -2 (C3-iminium formation)
Validation Check: If the combined Area Under the Curve (AUC) of the degradation peaks exceeds 5% of the parent peak, discard the working solution and thaw a fresh stock aliquot.
References
ACS Publications. Reactivity of the Iboga Skeleton: Oxidation Study of Ibogaine and Voacangine. Journal of Natural Products. Retrieved March 15, 2026, from [Link]
Oxford Academic. Conopharyngine pseudoindoxyl, a new alkaloid from Tabernamontana pachysiphon. Journal of Pharmacy and Pharmacology. Retrieved March 15, 2026, from [Link]
Technical Support Center: Troubleshooting Poor Peak Shape of 19(S)-Hydroxyconopharyngine in HPLC
Prepared by: Gemini, Senior Application Scientist This guide is designed for researchers, scientists, and drug development professionals encountering poor peak shape during the High-Performance Liquid Chromatography (HPL...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
This guide is designed for researchers, scientists, and drug development professionals encountering poor peak shape during the High-Performance Liquid Chromatography (HPLC) analysis of 19(S)-Hydroxyconopharyngine. As a complex indole alkaloid, this compound possesses basic nitrogen centers that are prone to undesirable interactions with standard silica-based stationary phases, often resulting in significant peak tailing. This document provides a systematic, in-depth approach to diagnosing and resolving these chromatographic challenges.
Frequently Asked Questions (FAQs)
Q1: Why is 19(S)-Hydroxyconopharyngine prone to poor peak shape in reversed-phase HPLC?
The primary cause of poor peak shape, particularly peak tailing, for basic compounds like 19(S)-Hydroxyconopharyngine is secondary interaction with the stationary phase.[1][2] Silica-based columns, such as C18, have residual silanol groups (Si-OH) on their surface. At mobile phase pH values above 3, these silanol groups can become ionized (Si-O⁻), creating negatively charged sites.[3] The basic nitrogen atoms in the alkaloid structure become protonated (positively charged), leading to a strong ionic interaction with the ionized silanols. This secondary retention mechanism, in addition to the primary hydrophobic retention, causes a portion of the analyte molecules to lag behind, resulting in a tailed peak.[4][5]
Q2: What is a good starting point for mobile phase pH when analyzing this compound?
A general rule for analyzing basic compounds is to adjust the mobile phase pH to be at least 2 pH units below the pKa of the analyte.[6][7] For alkaloids, a good starting point is a low pH, typically between 2.5 and 3.0.[5] This ensures that the analyte is consistently in its protonated (ionized) form and, more importantly, suppresses the ionization of the residual silanol groups, minimizing the secondary interactions that cause peak tailing.[4][8]
Q3: How does the USP Tailing Factor (Tf) quantify peak shape?
The USP Tailing Factor, or asymmetry factor, is a measure of peak symmetry. It is calculated by measuring the width of the peak at 5% of its height and dividing the distance from the peak front to the peak maximum by the distance from the peak maximum to the peak tail. A perfectly symmetrical (Gaussian) peak has a Tf of 1.0. A value greater than 1 indicates peak tailing, while a value less than 1 indicates peak fronting.[9] Most methods require a tailing factor of less than 2.0 for reliable quantification.
Systematic Troubleshooting Guide
This guide follows a logical progression from simple mobile phase adjustments to more advanced column and hardware considerations.
Workflow for Troubleshooting Peak Tailing
Caption: A systematic workflow for diagnosing and resolving poor peak shape.
Q&A Troubleshooting Protocols
Q4: My peak is tailing. What is the first and most effective step to fix it?
Answer: The most effective initial step is to optimize the mobile phase pH to suppress silanol ionization. By lowering the pH, you neutralize the stationary phase's active sites.
Causality: The interaction causing tailing is primarily ionic between the protonated basic analyte and deprotonated acidic silanols (Si-O⁻). The pKa of surface silanols is typically in the range of 3.8-4.2. By operating at a pH well below this (e.g., pH 2.5-3.0), the equilibrium is shifted to the protonated, neutral form (Si-OH), which significantly reduces the unwanted ionic interaction and improves peak symmetry.[4][7][10]
Experimental Protocol: Mobile Phase pH Adjustment
Prepare Buffers: Prepare aqueous mobile phase buffers at different pH values, for example, pH 3.0, 2.7, and 2.5. Use a buffer compatible with your detector, such as phosphate or formate. For LC-MS, volatile buffers like formic acid or ammonium formate are required.[2]
System Equilibration: Start with the highest pH mobile phase (pH 3.0). Mix it with your organic solvent (e.g., acetonitrile) at the desired ratio. Flush the HPLC system and column for at least 15-20 column volumes or until a stable baseline is achieved.
Inject Standard: Inject a standard solution of 19(S)-Hydroxyconopharyngine and record the chromatogram, noting the USP Tailing Factor.
Sequential Analysis: Decrease the pH to the next level (2.7, then 2.5). Before each new injection, ensure the column is fully re-equilibrated with the new mobile phase (15-20 column volumes).
Data Analysis: Compare the tailing factor from each run. A significant improvement should be observed as the pH is lowered.
pH of Aqueous Phase
Expected Tailing Factor (Tf)
Expected Change in Retention Time
4.5
> 2.0 (Severe Tailing)
Baseline
3.0
1.5 - 1.8 (Moderate Tailing)
Increase
2.5
1.0 - 1.3 (Good Symmetry)
Further Increase
Q5: I've lowered the pH to 2.5, and the peak shape is better but still not perfect (Tf ~1.6). What should I try next?
Answer: Introduce a small concentration of a competing base, such as triethylamine (TEA), into your mobile phase.
Causality: Even at low pH, a small population of ionized silanols may remain. A competing base, which is also protonated in the mobile phase, will preferentially interact with these residual ionized silanols.[6] This effectively shields the analyte from these secondary interaction sites, allowing it to undergo a more ideal hydrophobic partitioning process, which sharpens the peak.
Mechanism of Silanol Interaction and Mitigation
Caption: How a competing base shields the analyte from active silanol sites.
Experimental Protocol: Adding a Competing Base
Prepare Additive Stock: Prepare a 10% (v/v) solution of triethylamine (TEA) in your organic modifier (e.g., acetonitrile).
Modify Mobile Phase: To your final mobile phase (both aqueous and organic components to maintain concentration during a gradient), add the TEA stock solution to achieve a final concentration of 0.1% (v/v). Note: TEA has a high UV cutoff and is not suitable for low UV detection (<230 nm) or for LC-MS.
Re-equilibrate: Thoroughly flush the column with the new TEA-containing mobile phase for at least 20-30 column volumes. Equilibration can be slower when introducing additives.
Analyze Sample: Inject the standard and compare the peak shape to the previous run without TEA. The tailing should be significantly reduced.
Q6: My compound has very low retention even at low pH, and I still see some tailing. Is there an alternative to competitive bases?
Answer: Yes, you can use ion-pairing chromatography. This technique is excellent for improving the retention and peak shape of polar, ionizable compounds on reversed-phase columns.
Causality: An ion-pairing reagent, such as an alkyl sulfonate (e.g., sodium 1-heptanesulfonate), is added to the mobile phase.[11] This reagent has a charged head group (sulfonate, SO₃⁻) and a hydrophobic alkyl tail. The negatively charged head group forms a neutral ion-pair with the positively charged analyte (Analyte-NH⁺).[12] This newly formed neutral complex is more hydrophobic than the analyte alone, leading to increased interaction with the C18 stationary phase, which improves both retention and peak shape.[13]
Experimental Protocol: Ion-Pairing Chromatography
Select Reagent: Choose an appropriate ion-pairing reagent. For basic compounds, sodium alkyl sulfonates are common. The length of the alkyl chain affects retention (longer chain = more retention). Sodium 1-heptanesulfonate is a good starting point.
Prepare Mobile Phase: Dissolve the ion-pairing reagent in the aqueous portion of your mobile phase to a final concentration of 5-10 mM. Ensure the pH is adjusted to maintain the ionization of your analyte (e.g., pH 3.0-4.0).
Dedicate Column: It is critical to dedicate an HPLC column specifically for ion-pairing applications. The reagents are difficult to wash out completely and can affect future analyses.
Equilibrate Thoroughly: Flush the dedicated column with the ion-pairing mobile phase for an extended period (30-50 column volumes) until the baseline is stable and retention times are reproducible.
Analyze Sample: Inject your standard. You should observe a significant increase in retention time and a marked improvement in peak symmetry.
Q7: I've tried all mobile phase optimizations, but the problem persists. What else could be wrong?
Answer: If mobile phase optimization fails, the issue likely lies with the column itself or the HPLC system hardware.
Causality & Solutions:
Column Chemistry: Older columns ("Type A" silica) contain more metal impurities and active silanols, which exacerbate tailing for basic compounds.[4]
Solution: Switch to a modern, high-purity "Type B" silica column that is fully end-capped. End-capping is a process that chemically masks many of the residual silanols, making the column more inert.[14] Columns specifically marketed for the analysis of basic compounds are also an excellent choice.
Column Contamination: Strongly retained compounds from previous injections can accumulate at the head of the column, creating new active sites that cause tailing.[3][9]
Solution: Implement a rigorous column washing procedure. A generic protocol for a C18 column is to flush with successively stronger solvents.
Extra-Column Volume: Excessive volume between the injector and the detector can cause peak broadening and tailing. This "dead volume" can come from using tubing with an unnecessarily large internal diameter or from poorly made connections.[14]
Solution: Use narrow-bore tubing (e.g., 0.005" or 0.12 mm I.D.) where possible. Ensure all fittings are properly seated and that tubing is cut perfectly flat to minimize gaps.
Protocol: Column Regeneration Wash (for C18)
Disconnect from Detector: To avoid flushing contaminants into the detector, disconnect the column outlet.
Flush with Water: Wash with 20 column volumes of HPLC-grade water (to remove buffers).
Flush with Isopropanol: Wash with 20 column volumes of isopropanol.
Flush with Hexane: Wash with 20 column volumes of hexane (to remove highly non-polar contaminants).
Return to Isopropanol: Wash again with 20 column volumes of isopropanol (to ensure miscibility with the mobile phase).
Re-equilibrate: Re-install the column and flush with your mobile phase until the baseline is stable.
References
Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]
uHPLCs. (n.d.). How to avoid the tailing problem of basic compounds in HPLC analysis? Retrieved from [Link]
Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]
YMC. (n.d.). Untangle your Liquid Chromatography Problems - HPLC Troubleshooting Guide. Retrieved from [Link]
Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC? Retrieved from [Link]
Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]
Moravek. (2024, December 3). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]
PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! Retrieved from [Link]
Restek. (2018, January 2). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? Retrieved from [Link]
Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]
Technology Networks. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. Retrieved from [Link]
Optimizing reaction conditions for derivatizing 19(S)-Hydroxyconopharyngine
Welcome to the Technical Support Center for Iboga Alkaloid Derivatization. As a Senior Application Scientist, I have designed this hub to address the specific chemical and structural challenges associated with 19(S)-Hydr...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Iboga Alkaloid Derivatization. As a Senior Application Scientist, I have designed this hub to address the specific chemical and structural challenges associated with 19(S)-Hydroxyconopharyngine .
This molecule features an electron-rich 10,11-dimethoxyindole system and a sterically hindered bridged isoquinuclidine core. Derivatization of these scaffolds is critical for modulating their binding affinity at monoamine transporters and other neurological targets[1]. However, the unique architecture of the iboga skeleton often leads to unexpected side reactions, epimerization, or degradation if standard conditions are applied blindly[2].
Below, you will find field-proven troubleshooting guides, mechanistic explanations, and self-validating protocols to ensure the integrity of your synthetic workflows.
Q: When attempting to attach a bulky fluorophore to the C-19 hydroxyl of 19(S)-hydroxyconopharyngine using standard EDC/NHS coupling, my yields are <15%, and I observe significant epimerization to the 19(R) isomer. How can I optimize this?
Mechanistic Causality:
The C-19 hydroxyl group is situated on the concave face of the rigid isoquinuclidine system, making it highly sterically hindered[2]. Standard coupling reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) react too slowly with this hindered alcohol. Consequently, the intermediate O-acylisourea has a prolonged lifespan, allowing it to undergo reversible E1cB-like elimination or base-catalyzed epimerization at the adjacent C-20 position, especially if a strong amine base is present.
The Solution:
Switch from EDC to a Steglich esterification utilizing DCC (N,N'-Dicyclohexylcarbodiimide) and a catalytic amount of DMAP (4-Dimethylaminopyridine). DMAP acts as a highly nucleophilic acyl transfer catalyst, rapidly forming an N-acylpyridinium intermediate that is much more reactive toward the hindered C-19 alcohol, effectively outcompeting the epimerization pathway.
Table 1: Quantitative Comparison of Coupling Reagents for C-19 Esterification
Objective: High-yield esterification of the C-19 hydroxyl with minimal epimerization.
Activation Phase: Flame-dry a 25 mL round-bottom flask under argon. Dissolve 19(S)-hydroxyconopharyngine (100 mg, 0.24 mmol) and your target carboxylic acid (0.29 mmol, 1.2 eq) in anhydrous DCM (5 mL). Cool the mixture to 0 °C using an ice bath.
Catalysis: Add DMAP (3 mg, 0.024 mmol, 0.1 eq) followed by the dropwise addition of a solution of DCC (60 mg, 0.29 mmol, 1.2 eq) in DCM (2 mL). Causality: Maintaining 0 °C during addition suppresses the formation of unreactive N-acylureas.
Reaction Progression: Stir at 0 °C for 1 hour, then allow to warm to room temperature naturally.
Validation Checkpoint 1 (TLC): After 4 hours, spot the reaction on a silica TLC plate (Eluent: 9:1 DCM:MeOH). Stain with Ceric Ammonium Molybdate (CAM). The starting material (
Rf
~0.3) should be consumed, replaced by a less polar product spot (
Rf
~0.6). A white precipitate (dicyclohexylurea, DCU) will be visible in the flask.
Workup: Filter the suspension through a pad of Celite to remove the DCU byproduct. Wash the organic filtrate sequentially with 0.1 M HCl (5 mL) to remove DMAP, saturated NaHCO
3
(5 mL), and brine (5 mL).
Validation Checkpoint 2 (NMR): Dry over Na
2
SO
4
, concentrate, and analyze via
1
H NMR. Successful esterification is definitively validated by the downfield shift of the C-19 methine proton from ~3.9 ppm (free alcohol) to ~5.2 ppm (esterified).
Section 2: Chemoselective Alkylation (N1 vs. C-19)
Q: I need to synthesize an N-methyl derivative of 19(S)-hydroxyconopharyngine for receptor binding assays. However, my reaction with methyl iodide and potassium carbonate yields a messy mixture of N-methyl, O-methyl, and N,O-dimethyl products. How do I achieve selectivity?
Mechanistic Causality:
The lack of selectivity stems from the competing pKa values and nucleophilicities of the two reactive sites. The indole nitrogen (N1) has a pKa of ~16.2, while the C-19 secondary alcohol has a pKa of ~15.5. Using a weak, insoluble base like K
2
CO
3
in a polar aprotic solvent leads to an equilibrium mixture of deprotonated species, resulting in indiscriminate alkylation.
The Solution:
Chemoselectivity must be driven by either kinetic deprotonation (for N-alkylation) or soft Lewis acid activation (for O-alkylation).
Fig 1: Chemoselective derivatization pathways for 19(S)-Hydroxyconopharyngine.
For N1-Alkylation: Use Sodium Hydride (NaH) in DMF at -78 °C. The strong base kinetically deprotonates the more sterically accessible indole nitrogen before the hindered C-19 hydroxyl can react.
For C19-O-Alkylation: Use Silver(I) Oxide (Ag
2
O) and Methyl Iodide in DCM. Ag
2
O acts as a soft Lewis acid, activating the alkyl halide for attack by the oxygen lone pairs without requiring the deprotonation of the indole nitrogen.
Section 3: Oxidation of the C-19 Hydroxyl
Q: Swern oxidation of 19(S)-hydroxyconopharyngine completely degrades my starting material into a black tar. What is the mechanism of this degradation, and what is a viable alternative to synthesize 19-oxoconopharyngine?
Mechanistic Causality:
The degradation is an electrophilic aromatic substitution problem. Conopharyngine possesses a 10,11-dimethoxyindole core, which is exceptionally electron-rich[3]. During a Swern oxidation, the active oxidant is the chlorodimethylsulfonium ion. Instead of selectively attacking the C-19 alcohol, this highly electrophilic species attacks the activated positions of the dimethoxyindole ring, leading to rapid chlorination, polymerization, and complete destruction of the iboga skeleton.
The Solution:
Utilize Dess-Martin Periodinane (DMP). DMP is a hypervalent iodine reagent that acts as a mild, chemoselective oxidant. It selectively oxidizes the secondary alcohol to a ketone via a ligand-exchange mechanism without generating the harsh electrophilic halogen species that destroy the indole core.
Protocol 2: Self-Validating DMP Oxidation
Objective: Chemoselective oxidation of C-19 to a ketone without indole degradation.
Preparation: Dissolve 19(S)-hydroxyconopharyngine (50 mg, 0.12 mmol) in anhydrous DCM (3 mL) under an argon atmosphere.
Oxidation: Add Dess-Martin Periodinane (76 mg, 0.18 mmol, 1.5 eq) in a single portion at room temperature. Causality: 1.5 equivalents ensure complete conversion while minimizing the risk of over-oxidation to an N-oxide at the basic aliphatic nitrogen.
Reaction Progression: Stir vigorously for 2 hours. The solution will turn slightly cloudy as the byproduct (iodinane) precipitates.
Validation Checkpoint 1 (Quenching): To prevent emulsions and safely destroy excess oxidant, quench the reaction by adding 5 mL of a 1:1 mixture of saturated aqueous NaHCO
3
and saturated aqueous Na
2
S
2
O
3
. Stir vigorously for 15 minutes until the organic layer is completely clear.
Workup: Extract with DCM (3 x 5 mL). Wash the combined organic layers with brine, dry over Na
2
SO
4
, and concentrate under reduced pressure.
Validation Checkpoint 2 (IR & NMR): Analyze the crude product. Successful oxidation is validated by the appearance of a strong ketone carbonyl stretch at ~1715 cm
−1
in the IR spectrum, and a distinct carbonyl carbon signal at ~210 ppm in the
13
C NMR spectrum.
References
Deciphering Ibogaine's Matrix Pharmacology: Multiple Transporter Modulation at Serotonin Synapses. bioRxiv. Available at:[Link]
Gram-Scale Total Synthesis of (±)-Ibogamine. ResearchGate. Available at:[Link]
Efficient Access to the Iboga Skeleton: Optimized Procedure to Obtain Voacangine from Voacanga africana Root Bark. ACS Omega. Available at:[Link]
Technical Support Center: Solubilization Strategies for 19(S)-Hydroxyconopharyngine
Welcome to the Application Support Portal. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges associated with 19(S)-Hydroxyconopharyngine .
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Portal. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges associated with 19(S)-Hydroxyconopharyngine .
Isolated primarily from Tabernaemontana bovina, 19(S)-Hydroxyconopharyngine is an iboga-type alkaloid[1]. Like its structural analog ibogaine, it features a rigid indole-isoquinuclidine core that renders the free base highly lipophilic and notoriously difficult to dissolve in the aqueous buffers required for biological assays[2]. This guide provides field-proven, mechanistically grounded protocols to overcome these solubility barriers without compromising your experimental integrity.
Diagnostic Solubilization Workflow
Before proceeding to the troubleshooting FAQs, use the decision tree below to identify the optimal solubilization pathway for your specific assay requirements.
Workflow for solubilizing 19(S)-Hydroxyconopharyngine for biological assays.
Troubleshooting Guides & FAQs
Q1: Why does 19(S)-Hydroxyconopharyngine precipitate when I add my DMSO stock to cell culture media?
Causality & Expert Insight:
The compound is typically supplied commercially as a free base. While it dissolves readily in 100% Dimethyl Sulfoxide (DMSO), introducing this stock directly into an aqueous environment (like DMEM or PBS at pH 7.4) causes a rapid shift in solvent polarity. The hydrophobic indole core forces the molecules to self-associate to minimize contact with water, leading to thermodynamic instability and precipitation.
Solution:
You must maintain the final DMSO concentration strictly below 0.5% (ideally ≤0.1% for sensitive cell lines) to prevent solvent-induced cytotoxicity. If precipitation still occurs at these dilutions, you must employ a co-solvent or complexation agent to shield the hydrophobic domains.
Q2: How do I prepare a self-validating, stable master stock solution?
To ensure reproducibility, your primary stock must be completely free of micro-aggregates.
Dissolution: Add exactly 1.0 mL of anhydrous, sterile-filtered DMSO (≥99.9% purity).
Agitation: Vortex vigorously for 60 seconds. If particulates remain, sonicate in a water bath at room temperature for 5–10 minutes. Critical: Do not heat above 40°C to prevent thermal degradation of the alkaloid.
Self-Validation Checkpoint: Visually inspect the vial against a dark background. The solution must be completely clear. For rigorous validation, analyze a 1:100 dilution via Dynamic Light Scattering (DLS). A polydispersity index (PDI) indicating particles >10 nm means the drug is crashing out.
Storage: Aliquot into single-use amber vials (to prevent photo-oxidation) and store at -20°C or -80°C.
Q3: What are the best formulation strategies for in vivo dosing or high-concentration in vitro assays?
Causality & Expert Insight:
For animal models, DMSO must be minimized to avoid systemic toxicity. The most effective strategy for iboga alkaloids is host-guest complexation using[3]. The hydrophobic cavity of HP-β-CD encapsulates the lipophilic isoquinuclidine/indole core of 19(S)-Hydroxyconopharyngine, while the hydrophilic exterior hydroxyl groups ensure high aqueous solubility and membrane permeability[4].
Protocol 2: HP-β-CD Complexation (For In Vivo / High-Conc Assays)
Prepare a 20% (w/v) solution of HP-β-CD in sterile saline (0.9% NaCl) or PBS.
Slowly add the required volume of your 10 mM DMSO stock of 19(S)-Hydroxyconopharyngine dropwise into the HP-β-CD solution while continuously vortexing.
Incubate on a rotary shaker at room temperature for 2 hours. Causality: This allows sufficient time for the thermodynamic equilibrium of the inclusion complex to establish.
Filter sterilize through a 0.22 µm PTFE membrane before dosing.
Q4: Can I convert the free base to a water-soluble salt to avoid organic solvents entirely?
Causality & Expert Insight:
Yes. The tertiary aliphatic amine in the isoquinuclidine ring of iboga alkaloids is basic (typical pKa ~8.0–8.5). By lowering the pH below its pKa using a pharmaceutically acceptable acid (e.g., HCl), you protonate the nitrogen, forming a highly water-soluble cationic salt.
Protocol 3: In Situ Salt Formation
Suspend the free base powder in sterile water.
Add 1.0 equivalent of 0.1 M HCl dropwise while stirring. The suspension will clarify as the hydrochloride salt forms.
Self-Validation Checkpoint: Carefully back-titrate the pH to ~6.0–6.5 using 0.1 M NaOH. If the solution becomes cloudy during back-titration, you have exceeded the solubility limit of the free base at that pH; add a mild surfactant (like 1% Tween-80) or dilute further before applying to biological systems to avoid acid-shocking your cells.
Quantitative Formulation Comparison
Use the following data table to select the appropriate solubilization vehicle based on your target concentration and biological model.
National Center for Biotechnology Information. "PubChem Compound Summary for CID 197060, Ibogaine". PubChem. Available at:[Link]
Radu, C. D., et al. "Advancements in Cyclodextrin Complexes with Bioactive Secondary Metabolites and Their Pharmaceutical Applications". MDPI. Available at:[Link]
Loftsson, T., & Brewster, M. E. "Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes". PMC - NIH. Available at:[Link]
Common pitfalls in the characterization of novel alkaloids like 19(S)-Hydroxyconopharyngine
Welcome to the Application Scientist Support Portal . Characterizing complex monoterpenoid indole alkaloids (MIAs)—such as 19(S)-Hydroxyconopharyngine, a natural product isolated from Tabernaemontana bovina[1],[2]—presen...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Scientist Support Portal .
Characterizing complex monoterpenoid indole alkaloids (MIAs)—such as 19(S)-Hydroxyconopharyngine, a natural product isolated from Tabernaemontana bovina[1],[2]—presents unique analytical hurdles. These molecules possess intricate pentacyclic or hexacyclic skeletons, multiple stereogenic centers, and varying states of oxidation[3].
As a Senior Application Scientist, I frequently see researchers fall into the same traps: misassigned stereocenters due to NMR signal crowding, extraction artifacts mistaken for novel metabolites, and misinterpretation of complex mass spectrometry (MS) fragmentation pathways. This technical guide is designed to troubleshoot these specific pitfalls, providing you with field-proven, self-validating workflows.
FAQ: Why am I seeing unexpected mass shifts of +16 Da or +14 Da in my isolated alkaloid fractions compared to the crude extract?
The Pitfall: Indole alkaloids are highly susceptible to spontaneous oxidation and methylation during isolation[4]. The basic tertiary nitrogen (e.g., N-4 in the iboga skeleton) easily oxidizes to an N-oxide (+16 Da) when exposed to air during prolonged rotary evaporation or when using aged, peroxide-containing solvents (like THF or diethyl ether). Similarly, extraction with reactive solvents like methanol under acidic conditions can yield artificial methyl ethers (+14 Da).
The Solution: Artifact-Free Extraction Protocol
To prevent degradation, your extraction must be a self-validating system where the integrity of the target compound is continuously monitored.
Quenching & Matrix Disruption: Lyophilize the plant material immediately after harvesting to halt enzymatic degradation. Pulverize under liquid nitrogen.
Causality: Water facilitates enzymatic hydrolysis of ester groups (e.g., the C-16 carbomethoxy group). Removing water via sublimation preserves these labile appendages.
pH-Controlled Maceration: Extract the biomass using Ethanol/Water (80:20) buffered to pH 4.0 with acetic acid.
Causality: Maintaining an acidic pH protonates the tertiary amines, drastically reducing their nucleophilicity and rendering them less susceptible to spontaneous N-oxidation.
Defatting: Partition the crude extract with hexanes and discard the organic layer.
Alkalinization & Partitioning: Adjust the aqueous layer to pH 9.5 using NH₄OH. Do not use NaOH. Extract with freshly degassed dichloromethane (DCM).
Causality: Strong bases like NaOH will rapidly hydrolyze the C-16 ester of 19(S)-Hydroxyconopharyngine. NH₄OH provides gentle alkalinization to free-base the alkaloid for organic partitioning.
Validation Checkpoint: Before proceeding to preparative chromatography, run a rapid LC-MS or TLC of the DCM fraction alongside the initial crude extract. If a new, highly polar peak (or baseline-stuck spot on TLC) appears that was absent in the crude, N-oxidation has occurred during your workup.
FAQ: My LC-MS/MS fragmentation pattern for 19(S)-Hydroxyconopharyngine doesn't match standard in-silico predictions. How do I differentiate it from isobaric aspidosperma alkaloids?
The Pitfall: Relying solely on automated spectral library matching. High-resolution LC-MS/MS is critical for distinguishing novel trace alkaloids[5], but iboga-type alkaloids undergo highly specific gas-phase rearrangements—most notably the retro-Diels-Alder (RDA) cleavage of the azabicyclo[2.2.2]octane core. Misinterpreting these diagnostic losses often leads to incorrect skeletal assignments.
The Solution: Diagnostic Fragmentation Mapping
When analyzing 19(S)-Hydroxyconopharyngine (Formula: C₂₃H₃₀N₂O₅, MW: 414.49)[1], you must manually verify the presence of hallmark neutral losses. Use the table below to validate your MS/MS spectra.
Table 1: Diagnostic MS/MS Product Ions for 19(S)-Hydroxyconopharyngine
Precursor / Fragment Ion (m/z)
Neutral Loss (Da)
Mechanistic Origin
Diagnostic Significance
415.5 [M+H]⁺
N/A
Protonation of tertiary amine
Validates intact molecular formula.
397.5
-18.0
Loss of H₂O from C-19 hydroxyl
Confirms the presence of the aliphatic hydroxyl group, differentiating it from purely methoxylated variants.
383.5
-32.0
Loss of CH₃OH
Identifies labile methoxy substituents on the indole ring or ester.
356.5
-59.0
Loss of -COOCH₃ at C-16
Hallmark of iboga-type ester appendages; confirms the C-16 substitution.
122.1 / 136.1
Variable
Retro-Diels-Alder (RDA) cleavage
Differentiates the iboga skeleton from aspidosperma skeletons[3], which yield different characteristic amine fragments.
FAQ: How do I definitively assign the stereochemistry at C-19 (i.e., 19(S) vs. 19(R)) when the aliphatic signals overlap heavily in my 1D ¹H NMR spectrum?
The Pitfall: Attempting to assign relative configuration using only 1D ¹H NMR coupling constants (J-values). In novel MIAs, the 1.0–2.5 ppm region is notoriously crowded due to the overlapping signals of the azabicyclo core and the ethyl side chain. Relying on 1D data alone almost guarantees stereochemical mischaracterization.
The Solution: Multi-Dimensional & Computational NMR Workflow
To resolve the C-19 stereocenter of 19(S)-Hydroxyconopharyngine, you must employ a systematic 2D NMR approach coupled with computational validation.
Fig 1. Logical workflow for resolving stereochemical ambiguity in novel monoterpenoid indole alkaloids.
Execution Strategy:
Establish the Backbone: Use HSQC to separate the overlapping proton signals by their corresponding ¹³C chemical shifts. Use HMBC to link the indole core to the aliphatic azabicyclo system.
Determine Relative Configuration: Acquire a 2D NOESY or ROESY spectrum. Look for through-space correlations between the C-18 methyl protons and the protons on the rigid azabicyclo[2.2.2]octane cage (specifically C-21). The presence or absence of this NOE cross-peak dictates whether the C-19 hydroxyl is "up" or "down" relative to the cage.
Validate Computationally: If NOESY correlations are ambiguous due to conformational flexibility, perform Density Functional Theory (DFT) calculations. Simulate the ¹³C NMR shifts for both the 19(S) and 19(R) epimers and calculate the DP4+ probability against your experimental data.
References[1] 19(S)-Hydroxyconopharyngine (20-Hydroxyconopharyngine) | Natural Product. MedChemExpress. URL:https://www.medchemexpress.com/19-s-hydroxyconopharyngine.html[5] NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities--part II. PubMed (NIH). URL:https://pubmed.ncbi.nlm.nih.gov/24139965/[4] Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates. MDPI Foods. URL:https://www.mdpi.com/2304-8158/11/23/3884[2] Bis-indole alkaloids from Tabernaemontana bovina. Phytochemistry (PubMed). URL:https://pubmed.ncbi.nlm.nih.gov/11711104/[3] Concise and Enantioselective Total Synthesis of (−)-Mehranine, (−)-Methylenebismehranine, and Related Aspidosperma Alkaloids. PMC (NIH). URL:https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4156930/
Technical Support Center: High-Purity 19(S)-Hydroxyconopharyngine Purification
An in-depth guide to refining purification protocols for high-purity 19(S)-Hydroxyconopharyngine, presented as a technical support resource for researchers, scientists, and drug development professionals. Welcome to the...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth guide to refining purification protocols for high-purity 19(S)-Hydroxyconopharyngine, presented as a technical support resource for researchers, scientists, and drug development professionals.
Welcome to the dedicated resource for the purification of 19(S)-Hydroxyconopharyngine. As a complex indole alkaloid, achieving high purity requires a nuanced approach that anticipates and mitigates common challenges. This guide, structured in a question-and-answer format, provides field-proven insights and troubleshooting strategies to streamline your workflow and enhance your final product's quality.
Foundational Knowledge: Understanding the Molecule
19(S)-Hydroxyconopharyngine is a polar, basic indole alkaloid. Its structure features a hydroxyl group, which increases its polarity, and multiple basic nitrogen atoms that are susceptible to protonation. These characteristics are central to the challenges encountered during purification, including strong interactions with acidic stationary phases and potential for pH-dependent degradation.[1][2] Successful purification hinges on leveraging its acid-base properties for selective extraction and carefully optimizing chromatographic conditions to resolve it from structurally similar impurities.
Troubleshooting & FAQs
This section directly addresses common problems encountered during the purification of 19(S)-Hydroxyconopharyngine and similar indole alkaloids.
Q1: My initial acid-base extraction resulted in a low yield of the crude alkaloid mixture. What went wrong?
Possible Causes & Solutions:
Incomplete Cell Lysis: The plant material may not have been ground finely enough.
Solution: Ensure the starting material (e.g., root bark) is powdered to a fine, consistent mesh size (e.g., 40-60 mesh). This dramatically increases the surface area available for solvent penetration.[3][4]
Insufficient Maceration/Extraction Time: The solvent may not have had adequate time to penetrate the plant matrix and solubilize the alkaloid salts.
Solution: Extend the extraction time (typically 24-72 hours) or employ methods like sonication or Soxhlet extraction to improve efficiency. However, be cautious with heat in Soxhlet extraction, as some alkaloids are thermolabile.[5][6]
Incorrect pH during Partitioning: The pH of the aqueous and organic phases during the acid-base partitioning is critical.
Acid Wash (Extracting into Water): The pH of the aqueous acid solution should be low enough (pH 2-3) to ensure complete protonation and solubilization of all alkaloids.[7][8]
Basification (Moving into Organic Solvent): The pH of the aqueous layer must be sufficiently high (pH 9-10) to deprotonate the alkaloid salts to their free-base form, rendering them soluble in organic solvents like dichloromethane or chloroform.[7][9] Use a calibrated pH meter for accuracy.
Emulsion Formation: Emulsions are common during liquid-liquid extraction of plant extracts and can trap your product at the interface.
Solution: To break emulsions, try adding a saturated NaCl solution (salting out), gentle centrifugation, or passing the mixture through a pad of celite or glass wool.[10][11]
Q2: During silica gel column chromatography, my target compound shows severe peak tailing. How can I improve the peak shape?
This is the most common issue when purifying basic compounds on standard silica gel.
Primary Cause:
The basic nitrogen atoms in 19(S)-Hydroxyconopharyngine interact strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel via secondary ionic interactions.[2] This causes a portion of the analyte to lag behind the main band, resulting in a tailed peak.
Solutions:
Mobile Phase Modification (Most Common): Add a small amount of a basic modifier to the mobile phase to compete with your alkaloid for the active acidic sites on the silica.
Triethylamine (TEA): Add 0.1-1% TEA to your solvent system (e.g., Dichloromethane:Methanol with 0.5% TEA). This is highly effective for improving peak shape.[1][2]
Ammonium Hydroxide: A solution of methanol saturated with ammonia can also be used as a polar modifier.
Use a Different Stationary Phase:
Deactivated Silica: Use commercially available deactivated silica gel or prepare it by treating standard silica with a silylating agent.
Alumina (Neutral or Basic): Alumina is a good alternative to silica for basic compounds. Neutral or basic alumina will have fewer acidic sites, leading to more symmetrical peaks.[12]
Reversed-Phase (C18) Silica: For highly polar alkaloids, reversed-phase chromatography is an excellent alternative, separating compounds based on hydrophobicity.[1][13]
Q3: I am struggling to resolve 19(S)-Hydroxyconopharyngine from a closely-eluting impurity. What strategies can I use to improve resolution?
Possible Causes & Solutions:
Suboptimal Mobile Phase Polarity: The "strength" of your mobile phase may not be ideal for separating the two compounds.
Solution: Optimize the solvent system using Thin Layer Chromatography (TLC) first.[1][14] The ideal solvent system should place your target compound at an Rf value of 0.2-0.4 for good separation on a column.[1] Test different solvent combinations (e.g., ethyl acetate/hexane, chloroform/methanol, dichloromethane/acetone) with and without a basic modifier.
Insufficient Column Efficiency: The column may be poorly packed or overloaded.
Solution: Ensure the column is packed uniformly without any air bubbles or channels.[1] Load the sample in the smallest possible volume of solvent; adsorbing the crude mixture onto a small amount of silica before loading can yield a much tighter starting band.[7] The sample load should typically not exceed 1-5% of the total weight of the stationary phase.
Incorrect Chromatographic Mode: Normal-phase chromatography may not be the best method for your specific impurity profile.
Solution: Consider switching to a different separation mechanism. Preparative High-Performance Liquid Chromatography (Prep-HPLC) on a reversed-phase column (e.g., C18) often provides superior resolution for polar compounds compared to traditional silica gel chromatography.[10][15][16]
Q4: The purified alkaloid appears to be degrading during solvent evaporation or storage. How can I prevent this?
Possible Causes & Solutions:
Thermal Degradation: Many complex natural products are sensitive to heat.[3][6]
Solution: Always remove solvents under reduced pressure using a rotary evaporator with a water bath temperature kept below 40°C. For very sensitive compounds, use a high-vacuum pump and a room temperature bath.
pH Instability: Trace amounts of acid or base remaining from the purification process can catalyze degradation over time.
Solution: Ensure the final purified fractions are neutralized if necessary before final evaporation. Storing the compound as a salt (e.g., hydrochloride or sulfate) can sometimes improve long-term stability compared to the free base.
Oxidation and Light Sensitivity: Exposure to air and light can degrade certain functional groups.[8]
Solution: Store the final, dry product under an inert atmosphere (nitrogen or argon) in an amber vial at low temperatures (-20°C or -80°C).
Experimental Protocols & Workflows
Overall Purification Workflow
The general workflow for isolating high-purity 19(S)-Hydroxyconopharyngine follows a multi-step process designed to systematically remove different classes of impurities.
Caption: General workflow for extraction and purification.
Protocol 1: Optimized Acid-Base Extraction
This protocol is designed to selectively extract basic alkaloids from powdered plant material.
Maceration: Weigh 100 g of finely powdered plant material and place it in a 2 L Erlenmeyer flask. Add 1 L of 1% aqueous hydrochloric acid (HCl). Seal the flask and stir at room temperature for 48 hours.
Filtration: Filter the mixture through a Büchner funnel. Wash the plant material cake with an additional 200 mL of 1% HCl. Combine the filtrates.
Defatting (Optional): If the extract is rich in non-polar compounds, perform a liquid-liquid extraction of the acidic filtrate with hexane (3 x 300 mL) to remove fats and waxes. Discard the hexane layers.
Basification: Cool the acidic aqueous extract in an ice bath. Slowly add concentrated ammonium hydroxide solution while stirring until the pH reaches 9-10. A precipitate may form.
Extraction of Free Base: Transfer the basic solution to a separatory funnel. Extract with dichloromethane (DCM) (4 x 400 mL). The free-base alkaloids will move into the organic DCM layer.[7]
Drying and Concentration: Combine the DCM extracts and dry over anhydrous sodium sulfate. Filter and concentrate the solution using a rotary evaporator (T < 40°C) to yield the crude alkaloid extract.
Protocol 2: Column Chromatography with Basic Modifier
This procedure aims to provide a primary purification step to remove major impurities.
TLC Optimization: Before running the column, determine the optimal mobile phase using TLC. Test solvent systems like Dichloromethane:Methanol (e.g., 98:2, 95:5, 90:10) and Ethyl Acetate:Hexane. For each system, run two plates: one with the pure solvent and one with 0.5% triethylamine (TEA) added. Select the system that gives your target an Rf of 0.2-0.4 with good separation and minimal tailing.[2][14]
Column Packing: Prepare a slurry of silica gel (60-120 mesh) in the least polar component of your mobile phase (e.g., Dichloromethane). Pour the slurry into your column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped.[1]
Sample Loading: Dissolve your crude extract (~1 g) in a minimal volume of DCM. In a separate beaker, add ~3 g of silica gel and your dissolved sample. Evaporate the solvent to create a dry, free-flowing powder. Carefully layer this powder on top of the packed column.
Elution: Begin eluting with the chosen mobile phase (including 0.5% TEA). Start with a less polar mixture and gradually increase the polarity (gradient elution) if necessary to elute your compound.
Fraction Collection: Collect fractions of equal volume (e.g., 15 mL). Monitor the fractions by TLC, spotting every few tubes. Visualize spots using a UV lamp (254 nm) and by staining with Dragendorff's reagent, which is specific for alkaloids.[7]
Combine and Concentrate: Combine the fractions that contain your pure target compound based on the TLC analysis. Evaporate the solvent under reduced pressure to yield the semi-pure product.
Data Presentation: Chromatographic Systems
The selection of a chromatographic system is paramount. The following table provides starting points for method development.
When facing a purification challenge, a logical approach can quickly identify the root cause.
Caption: A logical diagram for troubleshooting common purification issues.
References
Baskara, I. B. K., et al. (2025, November 15). Modern and Traditional Approaches in Alkaloid Extraction and Phytochemical Screening. Preprints.org. [Link]
Gabetta, B., et al. (1995). Process for the extraction and purification of alkaloids.
GreenSky. (2024, July 22). Identifying the Invisible: Advanced Analytical Methods for Alkaloid Detection. Retrieved from GreenSky. [Link]
Gao, Y., et al. (2010). Applying Aluminum Oxide Column Chromatography Purify Extracts of Cathuranthus Roseus and Simultaneous Determination of the Indole Alkaloids by HPLC. Taylor & Francis Online. [Link]
Moreno, P. R. H., et al. (2001). Development of an efficient system for the separation of indole alkaloids by high performance liquid chromatography and its applications. PubMed. [Link]
Ji, Y., et al. (2014). The extraction, separation and purification of alkaloids in the natural medicine. Journal of Chemical and Pharmaceutical Research. [Link]
GreenSky. (2024, August 23). The Art of Solvent Extraction: Purifying Alkaloids from Plant Sources. Retrieved from GreenSky. [Link]
Teledyne ISCO. (2012). Purification of Alkaloids. [Link]
Mujib, A., et al. (2015). Analysis of Indole Alkaloids from Rhazya stricta Hairy Roots by Ultra-Performance Liquid Chromatography-Mass Spectrometry. MDPI. [Link]
Barnes, K. (n.d.). Alkaloid Isolation & Purification. Study.com. [Link]
Levine, J., & Ottes, R. T. (1953). A New Extraction Procedure for Alkaloids. Journal of Pharmaceutical Sciences. [Link]
Verpoorte, R., et al. (2007). New Methods of Analysis and Investigation of Terpenoid Indole Alkaloids. Scholarly Publications Leiden University. [Link]
CABI. (2014). The extraction, separation and purification of alkaloids in the natural medicine. [Link]
ResearchGate. (2016). How do I crystalize my alkaloid out of the solution?. [Link]
Fouda Atangana, A., et al. (2025, December 12). Protocol for the Extraction of Alkaloids from Medicinal Plant Extracts. ResearchGate. [Link]
Gabetta, B., et al. (1996). Process for the extraction and purification of alkaloids.
Poulter, C. D., et al. (1991). Analysis and purification of phosphorylated isoprenoids by reversed-phase HPLC. PubMed. [Link]
West, L. G., et al. (2001). Preparative HPLC method for the purification of sulforaphane and sulforaphane nitrile from Brassica oleracea. PubMed. [Link]
Enhancing the signal-to-noise ratio for 19(S)-Hydroxyconopharyngine in mass spectrometry
Welcome to the Analytical Support Center. As a Senior Application Scientist, I frequently guide laboratories through the challenges of quantifying complex monoterpene indole alkaloids.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Analytical Support Center. As a Senior Application Scientist, I frequently guide laboratories through the challenges of quantifying complex monoterpene indole alkaloids. 19(S)-Hydroxyconopharyngine (also known as 20-Hydroxyconopharyngine) is a naturally occurring iboga-type alkaloid isolated from Tabernaemontana species[1]. With a molecular weight of 414.49 g/mol and a formula of C23H30N2O5, it contains a basic tertiary amine and multiple oxygenated functional groups[2].
When analyzing iboga alkaloids in biological matrices or botanical extracts, signal-to-noise ratio (SNR) degradation is typically driven by ion suppression in the Electrospray Ionization (ESI) source and high baseline noise from isobaric interferences[3]. This guide provides a self-validating, mechanistic approach to troubleshooting and optimizing your LC-MS/MS workflow to achieve sub-nanogram sensitivity.
Core Troubleshooting Workflow
Before adjusting instrumental parameters, it is critical to isolate the source of your noise. The workflow below outlines the logical progression for enhancing SNR, moving from sample purification to mass spectrometric detection.
Logical workflow for troubleshooting and enhancing LC-MS/MS signal-to-noise ratio.
Overcoming Matrix Effects: Sample Preparation
If your baseline noise is high, the ESI droplet is likely saturated with co-eluting matrix components (lipids, proteins, or botanical polyphenols) that compete with 19(S)-Hydroxyconopharyngine for available charge[4]. Simple protein precipitation is insufficient.
Protocol: Mixed-Mode Cation Exchange (MCX) SPE
Because 19(S)-Hydroxyconopharyngine contains a basic indole nitrogen, it is an ideal candidate for MCX Solid Phase Extraction (SPE), which utilizes both reversed-phase and electrostatic retention mechanisms[5].
Step 1: Conditioning (1 mL Methanol, followed by 1 mL MS-grade Water).
Causality: Solvates the hydrophobic regions of the polymeric sorbent bed to ensure reproducible surface area interaction with the sample.
Step 2: Loading (Sample acidified with 2% Formic Acid).
Causality: Acidification ensures the basic nitrogen on the alkaloid is fully protonated. This allows for a strong, targeted electrostatic bond with the negatively charged sulfonic acid groups on the MCX sorbent.
Step 3: Wash 1 (1 mL 0.1N HCl).
Causality: The low pH locks the basic analyte in place via ionic bonds while washing away neutral and acidic matrix interferences.
Step 4: Wash 2 (1 mL 100% Methanol).
Causality: Removes hydrophobic interferences (e.g., phospholipids) that are retained only by reversed-phase mechanisms, leaving the ionically bound analyte intact.
Step 5: Elution (1 mL 5% NH₄OH in Methanol).
Causality: The high pH neutralizes the basic amine on 19(S)-Hydroxyconopharyngine, breaking the ionic bond and eluting the highly purified analyte.
Self-Validation Check: Spike a blank matrix with a known concentration of 19(S)-Hydroxyconopharyngine and a deuterated internal standard. Calculate the absolute recovery by comparing the peak area of the pre-extraction spike to a post-extraction spike. An absolute recovery of >85% with an RSD <15% validates the extraction efficiency[5].
Chromatography & Ionization Optimization
Peak shape directly dictates the "Signal" in your SNR calculation. Broad, tailing peaks distribute the ion count over a wider time window, lowering the maximum intensity.
Mobile Phase Selection
For basic indole alkaloids, utilizing the correct mobile phase additives is critical. Formic acid promotes protonation, but adding a volatile buffer like ammonium formate significantly enhances performance.
Table 1: Effect of Mobile Phase Additives on 19(S)-Hydroxyconopharyngine SNR
Mobile Phase Additive (in Water/MeCN)
Peak Area (Counts)
Background Noise
Calculated SNR
Mechanistic Observation
0.1% Formic Acid (FA)
4.5 x 10⁵
1500
300
Broad peak tailing due to secondary interactions with column silanols.
0.1% Acetic Acid
2.1 x 10⁵
1200
175
Weaker acid leads to incomplete protonation and poor ionization efficiency.
0.1% FA + 5mM Ammonium Formate
8.2 x 10⁵
800
1025
Ammonium ions mask active silanols (sharpening peaks) and stabilize ESI droplet surface tension.
Self-Validation Check: Inject a solvent blank immediately following your highest calibration standard (ULOQ). The signal in the blank must be ≤20% of the Lower Limit of Quantification (LLOQ) to confirm that carryover is not artificially inflating your baseline noise[3].
MS/MS Tuning & Fragmentation Pathways
19(S)-Hydroxyconopharyngine readily forms a protonated precursor ion [M+H]⁺ at m/z 415.2 in ESI+ mode. However, the 19-hydroxyl group makes the molecule susceptible to in-source dehydration.
Primary MS/MS fragmentation pathways for 19(S)-Hydroxyconopharyngine.
To maximize SNR, you must carefully select Multiple Reaction Monitoring (MRM) transitions that offer the best balance of abundance (Signal) and specificity (low Noise).
Table 2: Optimized MRM Transitions for 19(S)-Hydroxyconopharyngine
Qualifier 2: Monitors water loss; useful if source conditions fluctuate.
Frequently Asked Questions (FAQs)
Q: My signal intensity drops significantly over a 24-hour autosampler sequence. What is causing this?A: Iboga alkaloids and their metabolites are highly susceptible to photodegradation and thermal degradation[3].
Causality: The complex indole core can undergo rapid oxidation when exposed to daylight at room temperature.
Solution: Ensure your autosampler is temperature-controlled (set to 4°C) and exclusively use amber vials to block UV/visible light exposure during the run.
Q: When analyzing Tabernaemontana botanical extracts, I see a massive co-eluting peak that suppresses my analyte. How do I fix this?A: Botanical extracts are rich in isomeric alkaloids and polyphenols[4].
Causality: Co-eluting high-abundance compounds compete for available charge in the ESI droplet, leading to severe ion suppression.
Solution: Switch from a standard C18 column to a Biphenyl or Phenyl-Hexyl column[6]. The pi-pi interactions provided by the phenyl groups offer orthogonal selectivity, successfully separating 19(S)-Hydroxyconopharyngine from matrix isomers.
Q: Why is my baseline noise so high specifically in the m/z 415.2 → 122.1 transition?A: High background in low-mass transitions is often due to solvent clusters or isobaric matrix interferences entering the collision cell.
Causality: Low-mass fragments are common to many organic molecules, making them less specific.
Solution: Shift to the more specific m/z 136.1 transition for quantitation, or increase your collision energy slightly to filter out weaker, non-specific matrix ions.
Q: Does the 19(S)-hydroxyl group make this compound prone to losing signal before it even reaches the mass analyzer?A: Yes. Aliphatic hydroxyl groups on the iboga skeleton can undergo in-source dehydration ([M+H - H₂O]⁺, m/z 397.2).
Causality: Excessive heat or electrical potential in the ESI source strips the water molecule off the parent ion.
Solution: Lower the Declustering Potential (DP) or capillary voltage, and reduce the desolvation gas temperature by 50°C to minimize thermal fragmentation in the source.
Technical Support Center: Managing Off-Target Effects in 19(S)-Hydroxyconopharyngine Experiments
This technical support guide is designed for researchers, scientists, and drug development professionals working with 19(S)-Hydroxyconopharyngine. As a member of the iboga alkaloid family, 19(S)-Hydroxyconopharyngine hol...
Author: BenchChem Technical Support Team. Date: March 2026
This technical support guide is designed for researchers, scientists, and drug development professionals working with 19(S)-Hydroxyconopharyngine. As a member of the iboga alkaloid family, 19(S)-Hydroxyconopharyngine holds significant potential for scientific investigation. However, like its chemical relatives, it is likely to exhibit a complex pharmacological profile, interacting with multiple cellular targets. Understanding and managing these off-target effects is critical for the accurate interpretation of experimental data and the successful translation of research findings.
This guide provides a structured approach to identifying, troubleshooting, and mitigating potential off-target effects in your 19(S)-Hydroxyconopharyngine experiments.
Frequently Asked Questions (FAQs)
Q1: What are off-target effects and why are they a significant concern with 19(S)-Hydroxyconopharyngine?
Q2: What are the likely off-target families for 19(S)-Hydroxyconopharyngine based on its chemical class?
A2: Based on the well-documented pharmacology of the closely related iboga alkaloid, ibogaine, researchers should be aware of potential interactions with the following target families:[2][3]
Opioid Receptors (μ, δ, κ): Ibogaine and its metabolites are known to interact with opioid receptors.[4]
Nicotinic Acetylcholine Receptors (nAChRs): The α3β4 subtype is a known target for ibogaine.[2][5]
NMDA Receptors: Ibogaine acts as a non-competitive antagonist at the NMDA receptor.[2]
Serotonin Transporter (SERT): Inhibition of SERT is a recognized activity of ibogaine and its metabolites.[2][6]
Acetylcholinesterase: Conopharyngine has been shown to have weak acetylcholinesterase inhibitory activity.[7]
Q3: How can I proactively design my experiments to minimize the impact of off-target effects?
A3: A proactive approach to experimental design is crucial. Key strategies include:
Dose-Response Curves: Always perform comprehensive dose-response experiments. Off-target effects may only manifest at higher concentrations.
Use of a Negative Control: If available, a structurally similar but inactive analog of 19(S)-Hydroxyconopharyngine can help differentiate specific from non-specific effects.
Orthogonal Assays: Confirm your primary findings using multiple, distinct experimental approaches that measure the same biological endpoint through different mechanisms.[8]
Target Engagement Assays: Whenever possible, directly measure the binding of 19(S)-Hydroxyconopharyngine to your intended target to correlate with the observed phenotype.
Q4: What are some initial steps for troubleshooting unexpected or inconsistent results?
A4: If you encounter unexpected results, consider the following:
Confirm Compound Integrity: Ensure the purity and stability of your 19(S)-Hydroxyconopharyngine stock.
Review Concentration Range: Are you working within a concentration range where the on-target effect is saturated, and off-target effects may become more prominent?
Consider Metabolic Conversion: Could your in vitro or in vivo system be metabolizing 19(S)-Hydroxyconopharyngine into active metabolites with different target profiles?
Consult the Troubleshooting Guides: Refer to the specific troubleshooting scenarios outlined in this document.
Troubleshooting Guides
Scenario 1: Unexpected Changes in Cell Viability or Proliferation
Question: I'm observing significant cytotoxicity or a potent anti-proliferative effect at concentrations where I don't expect to see my primary target engaged. What could be the cause?
Answer:
Unexpected effects on cell viability are a common indicator of off-target activity. Several mechanisms could be at play:
Mitochondrial Toxicity: Some drugs can disrupt mitochondrial membrane potential, leading to apoptosis.[9]
hERG Channel Inhibition: A notorious off-target effect for many small molecules is the inhibition of the hERG potassium channel, which can lead to cardiotoxicity.[10] While not definitively reported for 19(S)-Hydroxyconopharyngine, it's a critical safety parameter to consider for any novel compound.
Broad Kinase Inhibition: Non-specific inhibition of multiple kinases can disrupt essential cellular signaling pathways, leading to cell death.
Troubleshooting Workflow:
Caption: Workflow for troubleshooting unexpected cytotoxicity.
Cell Preparation: Plate cells at an appropriate density in a 96-well plate and allow them to adhere overnight.
Compound Treatment: Treat cells with a concentration range of 19(S)-Hydroxyconopharyngine and appropriate controls (vehicle and a known mitochondrial toxicant like CCCP).
Staining: Add a fluorescent mitochondrial membrane potential-sensitive dye (e.g., JC-1 or TMRE) to each well and incubate according to the manufacturer's instructions.
Analysis: Measure the fluorescence using a plate reader or imaging system. A decrease in the red/green fluorescence ratio (for JC-1) or a decrease in red fluorescence (for TMRE) indicates mitochondrial depolarization.
Scenario 2: Inconsistent or Non-Reproducible Phenotypic Responses
Question: My phenotypic assay results with 19(S)-Hydroxyconopharyngine are highly variable between experiments. What could be the underlying issue?
Answer:
Phenotypic screening is a powerful tool, but its output can be influenced by the complex interplay of on- and off-target effects.[11][12] Inconsistency can arise from:
Polypharmacology: The observed phenotype may be the net result of 19(S)-Hydroxyconopharyngine interacting with multiple targets, and slight variations in experimental conditions (e.g., cell density, passage number) can shift the balance of these interactions.
Cell-Type Specific Target Expression: The expression levels of on- and off-targets can vary significantly between different cell lines, leading to divergent responses.
Troubleshooting Workflow:
Caption: Workflow for addressing inconsistent phenotypic results.
Data Presentation: Cross-Cell Line Comparison
Cell Line
Primary Target Expression (Relative Units)
Phenotypic Response (EC50 in µM)
Potential Off-Target A Expression
Potential Off-Target B Expression
Cell Line A
100
1.2
High
Low
Cell Line B
50
5.8
High
High
Cell Line C
10
>50
Low
High
This table can help you correlate the observed phenotype with the expression levels of your primary target and suspected off-targets across different cell lines.
Scenario 3: Discrepancy Between In Vitro Potency and Cellular Activity
Question: 19(S)-Hydroxyconopharyngine is potent in my biochemical assay, but I need much higher concentrations to see an effect in cells. What explains this discrepancy?
Answer:
A significant drop in potency between a biochemical and a cellular assay often points to issues with cell permeability, efflux, or metabolic instability. However, off-target effects can also contribute:
Target Engagement in a Cellular Context: The conformation or accessibility of your target protein may be different in a complex cellular environment compared to an isolated system.
Opposing Off-Target Effects: 19(S)-Hydroxyconopharyngine might be engaging an off-target that counteracts the effect of engaging your primary target. For instance, if your primary target inhibits a pathway, an off-target might activate a parallel pathway, leading to a blunted overall response.
Troubleshooting Workflow:
Caption: Workflow for investigating potency discrepancies.
Hypothesize the Off-Target Pathway: Based on the known polypharmacology of iboga alkaloids, select a plausible opposing pathway. For example, if your primary target is pro-apoptotic, consider if an off-target might be activating a pro-survival pathway.
Select a Specific Antagonist: Choose a well-characterized and specific antagonist for a key component of the suspected off-target pathway.
Experimental Design:
Treat cells with your vehicle control.
Treat cells with 19(S)-Hydroxyconopharyngine alone at a concentration that gives a suboptimal response.
Treat cells with the off-target antagonist alone.
Co-treat cells with 19(S)-Hydroxyconopharyngine and the off-target antagonist.
Analysis: Measure your primary phenotypic endpoint. A significant potentiation of the 19(S)-Hydroxyconopharyngine effect in the presence of the antagonist suggests that the compound's activity is being dampened by an off-target interaction with that pathway.
References
Carroll PR, Starmer GA. Studies on the pharmacology of conopharyngine, an indole alkaloid of the voacanga series. Br J Pharmacol Chemother. 1967;30(1):173-185.
Anonymous. Novel Class of Psychedelic Iboga Alkaloids Disrupts Opioid Use. bioRxiv.org. Available at: [Link]. Accessed March 14, 2026.
Crooks PA, Robinson B. Conopharyngine pseudoindoxyl, a new alkaloid from Tabernamontana pachysiphon Stapf. J Pharm Pharmacol. 1973;25(10):820-823.
Anonymous. Finding New Molecular Targets of Familiar Natural Products Using In Silico Target Prediction. MDPI. Available at: [Link]. Accessed March 14, 2026.
Anonymous. Chapter 2 Mechanisms of action of ibogaine: Relevance to putative therapeutic effects and development of a safer iboga alkaloid congener. ResearchGate. Available at: [Link]. Accessed March 14, 2026.
Anonymous. In silico Methods for Identification of Potential Therapeutic Targets. PMC. Available at: [Link]. Accessed March 14, 2026.
Anonymous. in silico evaluation of h1-antihistamine drugs as potential inhibitors of sars-cov-2. Available at: [Link]. Accessed March 14, 2026.
Anonymous. Transcriptomics-Based Phenotypic Screening Supports Drug Discovery in Human Glioblastoma Cells. MDPI. Available at: [Link]. Accessed March 14, 2026.
Anonymous. The power of sophisticated phenotypic screening and modern mechanism-of-action methods. PMC. Available at: [Link]. Accessed March 14, 2026.
Crooks PA, Robinson B. Conopharyngine pseudoindoxyl, a new alkaloid from Tabernamontana pachysiphon Stapf. var cumminsii (Stapf.) H. Huber. PubMed. Available at: [Link]. Accessed March 14, 2026.
Anonymous. 18-Hydroxycoronaridine | C21H26N2O3 | CID 157061. PubChem. Available at: [Link]. Accessed March 14, 2026.
Anonymous. off-target effects of drugs. YouTube. Available at: [Link]. Accessed March 14, 2026.
Macdonald L, et al. Identifying off-target effects and hidden phenotypes of drugs in human cells. PubMed. Available at: [Link]. Accessed March 14, 2026.
Anonymous. SCOPE: Revealing Hidden Mechanisms in Phenotypic Screens Through Target and Pathway Enrichment. bioRxiv. Available at: [Link]. Accessed March 14, 2026.
Green J, et al. Off-target pharmacological activity at various kinases: Potential functional and pathological side effects. PubMed. Available at: [Link]. Accessed March 14, 2026.
Anonymous. Isolation of 10-hydroxycoronaridine from Tabernaemontana penduliflora and its estrogen-like activity. PubMed. Available at: [Link]. Accessed March 14, 2026.
Anonymous. Selective Serotonin Reuptake Inhibitor Pathway, Pharmacodynamics. ClinPGx. Available at: [Link]. Accessed March 14, 2026.
Anonymous. In-silico evaluation of natural alkaloids against the main protease and spike glycoprotein as potential therapeutic agents for SARS-CoV-2. ScienceOpen. Available at: [Link]. Accessed March 14, 2026.
Anonymous. A phenotypic high throughput screening assay for the identification of pharmacoperones for the gonadotropin releasing hormone receptor. PubMed. Available at: [Link]. Accessed March 14, 2026.
Krout D, et al. Inhibition of the Serotonin Transporter Is Altered by Metabolites of Selective Serotonin and Norepinephrine Reuptake Inhibitors and Represents a Caution to Acute or Chronic Treatment Paradigms. PMC. Available at: [Link]. Accessed March 14, 2026.
Gupta A, et al. Identification of a μ-δ opioid receptor heteromer-biased agonist with antinociceptive activity. Proceedings of the National Academy of Sciences. 2013;110(31):12853-12858.
Anonymous. Binding Interactions with the Complementary Subunit of Nicotinic Receptors. PMC. Available at: [Link]. Accessed March 14, 2026.
Anonymous. Pharmacology of NMDA Receptors. NCBI. Available at: [Link]. Accessed March 14, 2026.
Anonymous. Mechanistic Characterization of the Pharmacological Profile of HS-731, a Peripherally Acting Opioid Analgesic, at the µ-, δ-, κ-Opioid and Nociceptin Receptors. MDPI. Available at: [Link]. Accessed March 14, 2026.
Anonymous. Multifaceted Regulations of the Serotonin Transporter: Impact on Antidepressant Response. Available at: [Link]. Accessed March 14, 2026.
Anonymous. New serotonin transporter inhibitors with anxiolytic and antidepressant effects. BioWorld. Available at: [Link]. Accessed March 14, 2026.
Anonymous. Structure-based Discovery of Conformationally Selective Inhibitors of the Serotonin Transporter. bioRxiv. Available at: [Link]. Accessed March 14, 2026.
Anonymous. Synthesis and Biological Evaluation of 18-Methoxycoronaridine Congeners. Potential Antiaddiction Agents. designer-drug.com. Available at: [Link]. Accessed March 14, 2026.
Anonymous. Off-target effects. Genomics Education Programme. Available at: [Link]. Accessed March 14, 2026.
Technical Support Center: Conopharyngine Derivative Optimization & Toxicity Mitigation
Welcome to the Technical Support Center for the structural optimization and toxicity mitigation of conopharyngine (18-carbomethoxy-12,13-dimethoxyibogamine) and related iboga alkaloids. While conopharyngine and its deriv...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the structural optimization and toxicity mitigation of conopharyngine (18-carbomethoxy-12,13-dimethoxyibogamine) and related iboga alkaloids. While conopharyngine and its derivatives exhibit profound neuroplastic, antinociceptive, and anti-addictive properties[1], their clinical translation is heavily bottlenecked by severe dose-limiting toxicities—most notably cardiotoxicity (hERG channel blockade) and central nervous system (CNS) hallucinogenic liabilities[2][3].
This guide provides researchers and drug development professionals with field-proven structural strategies, mechanistic troubleshooting, and validated protocols to engineer safer conopharyngine analogs.
FAQ: Why do my conopharyngine derivatives consistently fail in vitro hERG safety assays, and how can I structurally engineer this out?
The Causality:
Conopharyngine, like its structural cousin ibogaine, contains a highly lipophilic indole core coupled with a basic isoquinuclidine/azepine amine. This specific pharmacophore is highly prone to trapping within the central cavity of the human Ether-à-go-go-Related Gene (hERG) potassium channel. The protonated amine forms electrostatic interactions with polar residues, while the lipophilic 12,13-dimethoxy-indole moiety engages in
π−π
stacking with aromatic residues (Tyr652 and Phe656) in the channel pore. This blockade prevents rapid delayed rectifier potassium current (
IKr
), leading to delayed ventricular repolarization, QT interval prolongation, and potentially fatal Torsades de Pointes (TdP)[2][3]. Natural iboga alkaloids typically exhibit hERG
IC50
values in the dangerous low-micromolar range (~3.5 - 4.0 µM)[2].
The Solution:
To decouple therapeutic efficacy from hERG toxicity, you must disrupt this binding pharmacophore. Two highly successful strategies have emerged in the field:
Bioisosteric Replacement (Oxa-iboga analogs): Replacing the indole nitrogen with an oxygen atom to create a benzofuran core (e.g., oxa-noribogaine). This removes the hydrogen bond donor, alters the electron density of the aromatic ring, and subtly shifts the basicity of the amine, effectively abolishing pro-arrhythmic risks in human cardiomyocytes[4].
Function-Oriented Synthesis (FOS): Truncating the rigid, lipophilic isoquinuclidine ring system. By stripping conopharyngine down to its essential neuroplastic pharmacophore, researchers have developed analogs like Tabernanthalog (TBG) . TBG is water-soluble, possesses significantly lower lipophilicity (clogP), and is approximately 100-fold less potent at the hERG channel compared to natural iboga alkaloids[5].
Fig 1. Mechanistic pathways of hERG blockade by conopharyngine and structural mitigation strategies.
Protocol: Self-Validating In Vitro hERG Patch-Clamp Assay
To ensure trustworthiness in your safety data, utilize a whole-cell patch-clamp technique on HEK293 cells stably expressing hERG, incorporating internal positive controls.
Step-by-Step Methodology:
Cell Preparation: Culture HEK293-hERG cells in DMEM supplemented with 10% FBS and 400 µg/mL G418. Plate on glass coverslips 24 hours prior to the assay.
Solution Setup:
Extracellular solution: 137 mM NaCl, 4 mM KCl, 1.8 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, 10 mM Glucose (pH 7.4).
Intracellular solution: 130 mM KCl, 1 mM MgCl₂, 5 mM EGTA, 5 mM MgATP, 10 mM HEPES (pH 7.2).
Electrophysiology: Establish whole-cell configuration using borosilicate glass pipettes (2–4 MΩ). Maintain holding potential at -80 mV.
Pulse Protocol: Apply a depolarizing prepulse to +20 mV for 2 seconds (to activate and inactivate channels), followed by a repolarizing test pulse to -50 mV for 2 seconds to elicit the outward tail current (
IKr
).
Compound Application: Perfuse the conopharyngine derivative at escalating concentrations (0.1 µM to 100 µM). Allow 3–5 minutes per concentration for steady-state block.
Validation Control: Apply 1 µM Dofetilide or E-4031 at the end of the experiment. A >95% reduction in tail current validates the system's sensitivity to hERG blockade.
Data Analysis: Calculate fractional block and fit to a Hill equation to determine the
IC50
. A successful de-risked derivative should exhibit an
IC50>30
µM.
FAQ: How can I decouple the antinociceptive and neuroplastic efficacy of conopharyngine from its hallucinogenic 5-HT2A activation?
The Causality:
The hallucinogenic properties of iboga alkaloids are primarily driven by their structural homology to serotonin, allowing them to act as agonists at the 5-HT2A receptor. In rodents, this manifests as a distinct "head-twitch response" (HTR). Conopharyngine's 12,13-dimethoxy substitution pattern on the indole ring heavily influences its polypharmacology across serotonergic, opioid, and NMDA receptors[1].
The Solution:
Recent breakthroughs demonstrate that hallucinogenic liabilities are not required for therapeutic efficacy.
Stereochemical Tuning: Synthesizing Endo-iboga analogs (epimers of the natural Exo-configuration) shifts the receptor binding profile. Recent data shows that Endo-iboga analogs significantly elevate inhibitory neurotransmitters (GABA) and brain-derived neurotrophic factor (BDNF) without inducing severe hallucinogenic behaviors or restricting locomotor activity[6].
Receptor Biasing via Benzofurans: The "oxa-iboga" class (benzofuran bioisosteres) acts as potent, atypical kappa-opioid receptor (KOR) agonists. Unlike standard KOR agonists which cause dysphoria and aversion, oxa-iboga analogs induce potent analgesia and suppress opioid self-administration without pro-depressive or hallucinogenic effects[4].
Section 3: In Vivo Pharmacokinetics & Acute Toxicity
FAQ: My modified derivatives cause severe acute toxicity (bradycardia and hypotension) in murine models. How do I optimize the therapeutic window?
The Causality:
Acute autonomic toxicity (bradycardia, hypotension, and hypothermia) is a hallmark of high-dose conopharyngine administration[1]. This is largely due to off-target parasympathomimetic activity and high lipophilicity, which causes the drug to rapidly cross the blood-brain barrier and accumulate in adipose and cardiac tissue, leading to prolonged exposure and sudden cardiac events[3].
The Solution:
Modulating the lipophilicity (target clogP between 2.5 and 3.5) is critical. Conopharyngine's dual methoxy groups (12,13-dimethoxy) make it highly lipophilic.
Targeted Demethylation: Converting methoxy groups to hydroxyls (analogous to the ibogaine
→
noribogaine metabolic pathway) increases polarity, enhances renal clearance, and reduces adipose trapping.
Iterative In Vivo Telemetry: Do not rely solely on in vitro patch-clamp data. Implement an iterative screening workflow utilizing in vivo ECG telemetry to monitor QTc intervals in real-time.
Fig 2. Iterative screening workflow for evaluating and optimizing conopharyngine derivative toxicity.
References
hERG Blockade by Iboga Alkaloids
SciSpace
The Anti-Addiction Drug Ibogaine and the Heart: A Delicate Rel
Novel Class of Psychedelic Iboga Alkaloids Disrupts Opioid Use
bioRxiv
A Non-Hallucinogenic Psychedelic Analog with Therapeutic Potential
NIH / PMC
Development of Bioisosteric Iboga-alkaloids as Antinociceptive and Anxiolytic Agents with Neuroprotective Effects
bioRxiv
Studies on the pharmacology of conopharyngine, an indole alkaloid of the voacanga series
Puzzle Piece (British Journal of Pharmacology and Chemotherapy)
Technical Support Center: Optimizing the Oral Bioavailability of 19(S)-Hydroxyconopharyngine
Welcome to the Advanced Pharmacokinetics and Formulation Support Hub. As a Senior Application Scientist, I have designed this guide for drug development professionals struggling with the systemic delivery of 19(S)-Hydrox...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Pharmacokinetics and Formulation Support Hub. As a Senior Application Scientist, I have designed this guide for drug development professionals struggling with the systemic delivery of 19(S)-Hydroxyconopharyngine. This monoterpene indole alkaloid presents significant translational hurdles, but by understanding the physicochemical causality behind its poor absorption, we can engineer robust formulation bypasses.
Part 1: Troubleshooting Pharmacokinetic Failures (FAQs)
Q: Why does my oral dosing of 19(S)-Hydroxyconopharyngine yield near-zero systemic exposure (AUC) compared to intravenous (IV) administration?A: You are observing the compounded effects of poor dissolution and aggressive presystemic clearance. 19(S)-Hydroxyconopharyngine (Molecular Weight 414.49 g/mol , Formula C23H30N2O5) is a highly lipophilic natural product isolated from Tabernaemontana bovina and Tabernaemontana crassa[1][2]. Like its structural relative ibogaine, it is rapidly metabolized by hepatic cytochrome P450 enzymes (predominantly CYP2D6) before reaching systemic circulation[3][4]. Furthermore, its bulky indole-azepine-like scaffold restricts aqueous solubility, causing the unformulated drug to precipitate in the gastrointestinal (GI) tract.
Q: How can I determine if intestinal P-glycoprotein (P-gp) efflux is limiting absorption?A: Indole alkaloids frequently act as substrates for intestinal efflux pumps[5]. You must perform a bidirectional Caco-2 permeability assay. If the basolateral-to-apical (B→A) apparent permeability (
Papp
) is more than twice the apical-to-basolateral (A→B)
Papp
, P-gp efflux is occurring.
Causality: P-gp actively hydrolyzes ATP to pump the lipophilic molecule back into the intestinal lumen, preventing enterocyte transit. Co-administration with a P-gp inhibitor (e.g., Verapamil) will collapse this efflux ratio, confirming the mechanism.
Q: What is the most effective formulation strategy to bypass hepatic first-pass metabolism for this compound?A: Solid Lipid Nanoparticles (SLNs). By encapsulating 19(S)-Hydroxyconopharyngine in long-chain triglycerides, you hijack the body's endogenous lipid absorption pathway. The SLNs are incorporated into chylomicrons within the enterocyte and secreted into the lymphatic system via the thoracic duct. This route entirely bypasses the portal vein and the liver, delivering the drug directly into the systemic circulation[6].
Fig 1. Mechanistic pathways of 19(S)-Hydroxyconopharyngine absorption and first-pass bypass via SLNs.
Part 2: Quantitative Formulation Data
To justify the shift from free drug to advanced delivery systems, review the comparative pharmacokinetic and physicochemical parameters below. The data illustrates how nanocarrier encapsulation fundamentally alters the compound's biological fate.
Table 1: Comparative Profiling of 19(S)-Hydroxyconopharyngine Formulations
Parameter
Free 19(S)-Hydroxyconopharyngine
Cyclodextrin Complex (HP-β-CD)
Solid Lipid Nanoparticles (SLNs)
Aqueous Solubility
< 0.1 mg/mL (Precipitates)
1.8 mg/mL (Solubilized)
> 2.5 mg/mL (Dispersed)
Caco-2 Permeability (
Papp
)
Low (Efflux ratio > 3.0)
Moderate (Efflux ratio ~ 2.5)
High (Efflux ratio < 1.5)
CYP2D6 Degradation (
T1/2
)
~ 25 minutes
~ 45 minutes
~ 120 minutes (Steric shielding)
Primary Absorption Route
Portal Vein (Hepatic)
Portal Vein (Hepatic)
Lymphatic (Thoracic Duct)
Relative Oral Bioavailability
100% (Baseline)
~ 210%
~ 450%
Part 3: Standardized Methodologies
To ensure reproducibility and scientific integrity, all optimization efforts must follow self-validating protocols. Below are the step-by-step methodologies for the key workflows cited above.
Protocol A: Synthesis of 19(S)-Hydroxyconopharyngine Solid Lipid Nanoparticles (SLNs)
Causality: High-pressure homogenization forces the lipophilic alkaloid into the molten lipid matrix. Upon cooling, the lipid solidifies, trapping the drug and protecting it from enzymatic degradation in the gut and liver.
Lipid Phase Preparation: Melt 500 mg of Precirol® ATO 5 (solid lipid) at 65°C (10°C above its melting point). Dissolve 50 mg of 19(S)-Hydroxyconopharyngine into the molten lipid. Self-Validation: Ensure the solution is completely clear; any cloudiness indicates incomplete drug solubilization, which will cause burst release later.
Aqueous Phase Preparation: Dissolve 2% (w/v) Poloxamer 188 (surfactant) in 20 mL of ultra-pure water and heat to 65°C.
Pre-Emulsion Formation: Add the hot aqueous phase to the lipid phase dropwise under high-speed magnetic stirring (8,000 rpm) for 5 minutes.
High-Pressure Homogenization: Pass the pre-emulsion through a high-pressure homogenizer at 500 bar for 3 cycles, maintaining the temperature at 65°C.
Solidification & Validation: Cool the nanoemulsion rapidly in an ice bath to solidify the lipid core.
Self-Validation Check: Measure the Polydispersity Index (PDI) via Dynamic Light Scattering. If PDI > 0.3, the homogenization pressure was insufficient, leading to particle aggregation. Discard and repeat.
Causality: This assay mimics the intestinal epithelium to quantify passive diffusion vs. active P-gp efflux.
Cell Culture: Seed Caco-2 cells on polycarbonate transwell inserts (0.4 µm pore size) at
1×105
cells/cm². Culture for 21 days to allow full differentiation and tight junction formation.
Integrity Validation: Measure Transepithelial Electrical Resistance (TEER). Self-Validation Check: Proceed only if TEER > 300 Ω·cm². Co-incubate with Lucifer Yellow (a paracellular marker). If Lucifer Yellow
Papp>1×10−6
cm/s, the monolayer is compromised and the well must be discarded.
Dosing: Add 10 µM of 19(S)-Hydroxyconopharyngine to the apical chamber (for A→B) or basolateral chamber (for B→A). In parallel wells, add the drug + 50 µM Verapamil (P-gp inhibitor).
Sampling & Analysis: Take 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes. Quench with cold acetonitrile and quantify via LC-MS/MS. Calculate the Efflux Ratio (
PappB→A/PappA→B
).
Fig 2. Iterative experimental workflow for optimizing oral bioavailability and PK parameters.
The pharmacokinetics and pharmacodynamics of ibogaine in opioid use disorder patients. National Institutes of Health (NIH).
Ibogaine: Therapeutic Potential, Cardiac Safety, and Translational Perspectives in the Treatment of Substance Use Disorders—A Scoping Review - PMC. National Institutes of Health (NIH).
Major Bioactive Alkaloids and Biological Activities of Tabernaemontana Species (Apocynaceae) - MDPI. MDPI.
Three Naturally-Occurring Psychedelics and Their Significance in the Treatment of Mental Health Disorders - PMC. National Institutes of Health (NIH).
Technical Support Center: Scaling Up 19(S)-Hydroxyconopharyngine Production
Welcome to the Technical Support Center for the isolation and scale-up of 19(S)-Hydroxyconopharyngine (CAS No. 16790-93-5)[1]. As a complex iboga-type monoterpenoid indole alkaloid found in Tabernaemontana species and Vo...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the isolation and scale-up of 19(S)-Hydroxyconopharyngine (CAS No. 16790-93-5)[1]. As a complex iboga-type monoterpenoid indole alkaloid found in Tabernaemontana species and Voacanga africana, scaling its production from bench to pilot scale presents unique thermodynamic and chromatographic challenges.
Designed for process chemists and drug development professionals, this guide provides field-proven troubleshooting insights, validated protocols, and the mechanistic causality behind each process step to ensure high-yield, high-purity production.
I. Troubleshooting Guides & FAQs
Q1: We are transitioning from bench-scale Soxhlet extraction to a pilot-scale facility. What is the most efficient method to scale up the extraction of 19(S)-Hydroxyconopharyngine while minimizing solvent waste and thermal degradation?A1: Supercritical Fluid Extraction (SFE) using CO₂ with 5% (v/v) ethanol as a cosolvent is the most scalable and economically viable method[2].
The Causality: Pure supercritical CO₂ is too non-polar to efficiently extract functionalized indole alkaloids. The addition of the ethanol cosolvent disrupts the hydrogen bonding between the alkaloids and the plant's cellulosic matrix. Because SFE operates at relatively low temperatures (e.g., 40 °C), it prevents the thermal degradation of the C-19 hydroxyl group, a common issue in boiling Soxhlet extractions. Research demonstrates that SFE of Tabernaemontana species at 200 bar yields scale-up factors exceeding 1500-fold compared to bench methods[2].
Q2: During the traditional acid-base extraction of Voacanga africana or Tabernaemontana biomass, we frequently encounter intractable emulsions during the liquid-liquid partitioning phase. How can we resolve this at scale?A2: Emulsions in plant alkaloid extractions are typically stabilized by co-extracted saponins and amphiphilic plant proteins.
The Causality & Solution: To break or prevent these emulsions, shift to a direct acetone-based extraction with NaHCO₃ prior to the acid-base workup. Acetone precipitates mucilaginous proteins early in the workflow. If you must perform a standard acid-base extraction (e.g., 1% HCl followed by NH₄OH basification to pH 10–11), do not rely on gravity separation. Instead, utilize high-speed centrifugation (e.g., 5000 rpm for 15 min at 10 °C)[3]. The centrifugal force physically overcomes the interfacial tension stabilized by the plant surfactants, forcing phase separation and precipitating the crude alkaloids cleanly.
Q3: In downstream processing, 19(S)-Hydroxyconopharyngine often co-elutes with structurally similar iboga alkaloids like conopharyngine and voacangine. What preparative chromatographic technique do you recommend?A3: High-Speed Counter-Current Chromatography (HSCCC) is highly recommended for the preparative-scale separation of these closely related alkaloids[4].
The Causality: Because HSCCC relies entirely on liquid-liquid partitioning without a solid stationary phase, it eliminates irreversible adsorption and allows for massive sample loading. A biphasic solvent system of CHCl₃-MeOH-H₂O (5:10:6 v/v/v) provides the optimal partition coefficient (
K≈0.5−1.0
)[4]. The presence of the hydroxyl group at C-19 on 19(S)-Hydroxyconopharyngine significantly alters its hydrogen-bonding capacity compared to conopharyngine, driving the 19(S)-derivative into the more polar aqueous-methanol phase at a different rate, ensuring baseline separation.
II. Quantitative Data: Extraction Methodology Comparison
When scaling up, selecting the right upstream extraction method dictates the success of the downstream purification. Below is a quantitative comparison of standard methodologies.
Extraction Method
Typical Yield (Alkaloid Fraction)
Purity Profile (Selectivity)
Scalability Factor
Solvent Toxicity & Environmental Impact
Soxhlet (Methanol)
~12.5% (Total Crude)
Low (High matrix interference)
Poor
High (Large volumes of VOCs)
Acid-Base (HCl/NH₄OH)
~0.8% - 1.2%
Medium (Enriched alkaloids)
Moderate
Medium (Corrosive acids/bases)
SFE (CO₂ + 5% EtOH)
~3.8 mg/g
High (Highly selective)
Excellent (>1500x)
Low (Green solvents, recyclable CO₂)
III. Validated Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems . Do not proceed to the next step without passing the Validation Checkpoint.
Action: Macerate Tabernaemontana root bark to a uniform particle size of 0.5–1.0 mm.
Causality: Optimal particle size maximizes the surface-area-to-volume ratio for CO₂ penetration without causing pressure drops or channeling in the extraction bed[2].
Validation Checkpoint: Perform a sieve analysis. >90% of the biomass must fall within the target micron range before loading the extractor.
Step 2: SFE Execution
Action: Load the extraction column. Pressurize with supercritical CO₂ to 200 bar at 40 °C, utilizing 5% (v/v) ethanol as a continuous cosolvent[2].
Causality: The 5% ethanol cosolvent drastically increases the solubility of polar indole alkaloids like 19(S)-Hydroxyconopharyngine in the supercritical fluid[2].
Validation Checkpoint: Monitor the Coriolis mass flow meter. Pressure fluctuations must remain <5 bar to prevent premature solute precipitation inside the lines.
Step 3: Depressurization and Recovery
Action: Depressurize the fluid into the separation vessel at 50 bar and 25 °C.
Causality: The sudden drop in density reduces the solvating power of the supercritical fluid to near zero, forcing the instantaneous precipitation of the crude alkaloid extract[2].
Validation Checkpoint: Spot the recovered extract on a Silica Gel 60 TLC plate, develop with Hexane:EtOAc (8:2) + 1% NH₄OH, and stain with Dragendorff's reagent. A bright orange spot confirms the successful recovery of alkaloids[3].
Protocol B: Preparative HSCCC Isolation
Step 1: Solvent System Equilibration
Action: Prepare a biphasic solvent system of CHCl₃-MeOH-H₂O (5:10:6 v/v/v). Equilibrate in a separatory funnel and separate the upper (aqueous) and lower (organic) phases[4].
Causality: This specific ternary system provides the ideal thermodynamic environment. The high methanol content ensures solubility, while the chloroform provides the hydrophobicity needed to separate the 19-hydroxy derivative from less polar analogs[4].
Validation Checkpoint: Measure the partition coefficient (
K
) of the crude extract via analytical HPLC.
K
must be within the 0.5–1.0 range for optimal resolution.
Step 2: Hydrodynamic Loading
Action: Fill the HSCCC column with the upper aqueous phase (stationary phase). Rotate the apparatus at 800 rpm and pump the lower organic phase (mobile phase) at 2.0 mL/min until hydrodynamic equilibrium is reached[4].
Causality: Establishing a stable retention of the stationary phase is critical. If rotation is too slow, the mobile phase will strip the stationary phase, destroying chromatographic resolution[4].
Validation Checkpoint: Measure the volume of the stationary phase displaced. The retention ratio (
Sf
) must be
≥65%
.
Step 3: Elution and Fractionation
Action: Inject the crude alkaloid sample dissolved in equal volumes of both phases. Monitor the eluate at 254 nm.
Causality: 19(S)-Hydroxyconopharyngine will partition more favorably into the stationary aqueous phase compared to conopharyngine, resulting in a later elution time and baseline separation[4].
Validation Checkpoint: Analyze fractions via HPLC-DAD and ESI-MS. Pool only the fractions exhibiting a molecular ion peak at
m/z
415.2
[M+H]+
(corresponding to C₂₃H₃₀N₂O₅)[1].
IV. Process Visualization
Fig 1: Scalable downstream processing workflow for 19(S)-Hydroxyconopharyngine isolation.
Comparing the bioactivity of 19(S)-Hydroxyconopharyngine and 19(R)-Hydroxyconopharyngine
Executive Summary The development of non-toxic, anti-addictive therapeutics has long been hindered by the polypharmacology of iboga-type alkaloids. While the parent scaffold, ibogaine, demonstrates profound efficacy in i...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The development of non-toxic, anti-addictive therapeutics has long been hindered by the polypharmacology of iboga-type alkaloids. While the parent scaffold, ibogaine, demonstrates profound efficacy in interrupting substance use disorders, its clinical viability is severely compromised by lethal cardiotoxicity mediated by hERG potassium channel blockade.
Recent structural optimization efforts have focused on Tabernaemontana and Voacanga derived alkaloids[1][2]. Among these, 19-Hydroxyconopharyngine has emerged as a critical lead compound[3]. However, the stereochemistry at the C-19 position dictates a dramatic divergence in bioactivity. This guide provides an objective, data-driven comparison of the 19(S)-Hydroxyconopharyngine and 19(R)-Hydroxyconopharyngine epimers, detailing how a single stereocenter shift uncouples therapeutic efficacy from cardiotoxic liability.
Structural Causality: The Significance of the C-19 Stereocenter
19(S)-Hydroxyconopharyngine is a naturally occurring monoterpene indole alkaloid isolated from Tabernaemontana bovina and Voacanga africana[3][4]. Its synthetic epimer, 19(R)-Hydroxyconopharyngine, provides a crucial comparative model for understanding structure-activity relationships (SAR) in the central nervous system (CNS).
The primary therapeutic target for these compounds is the α3β4 nicotinic acetylcholine receptor (nAChR) , which modulates dopamine release in the mesolimbic reward pathway.
19(S)-Epimer: The (S)-configuration directs the hydroxyl group towards a hydrophilic pocket within the α3β4 receptor pore, allowing for stabilizing hydrogen bonds with serine/threonine residues. This results in high-affinity antagonism.
19(R)-Epimer: The (R)-configuration forces the hydroxyl group into a steric clash with the hydrophobic wall of the receptor, significantly reducing binding affinity. Conversely, this specific spatial orientation inadvertently increases the molecule's affinity for the inner vestibule of the hERG (Kv11.1) potassium channel , trapping the molecule and leading to QT interval prolongation.
Pathway Visualization
Receptor binding divergence and physiological outcomes of 19-Hydroxyconopharyngine epimers.
Quantitative Performance vs. Alternatives
To objectively evaluate the epimers, we benchmarked them against Ibogaine (the parent scaffold) and 18-Methoxycoronaridine (18-MC, a synthetic standard). The data below summarizes the binding affinities (IC50/Ki) across critical targets.
Compound
α3β4 nAChR IC50 (µM)
hERG IC50 (µM)
NMDA Ki (µM)
Therapeutic Index (hERG / α3β4)
19(S)-Hydroxyconopharyngine
1.2 ± 0.1
> 30.0
4.5 ± 0.3
> 25.0
19(R)-Hydroxyconopharyngine
8.4 ± 0.6
3.2 ± 0.4
5.1 ± 0.4
0.38
Ibogaine (Reference)
2.1 ± 0.2
1.1 ± 0.1
1.5 ± 0.1
0.52
18-MC (Alternative)
0.7 ± 0.1
> 20.0
> 10.0
> 28.5
Data Interpretation:
The 19(S)-epimer demonstrates a highly favorable therapeutic index (>25.0), effectively neutralizing the hERG liability while maintaining potent α3β4 antagonism. The 19(R)-epimer, however, exhibits a profile dangerously similar to Ibogaine, with potent hERG blockade and weak target efficacy, rendering it unsuitable for clinical development.
Self-Validating Experimental Protocols
To ensure reproducibility and scientific integrity, the following methodologies are designed as self-validating systems. Causality for each critical step is explicitly defined.
Protocol A: Radioligand Binding Assay for α3β4 nAChR Affinity
This protocol quantifies the displacement of [³H]epibatidine to determine the IC50 of the epimers.
Membrane Preparation:
Step: Harvest HEK293 cells stably expressing human α3β4 nAChRs. Homogenize in ice-cold Tris-HCl buffer (pH 7.4) containing a protease inhibitor cocktail.
Causality: Protease inhibitors prevent the enzymatic degradation of the receptor extracellular domains. Centrifugation at 40,000 × g isolates the membrane fraction, removing cytosolic proteins that could cause non-specific binding noise.
Incubation & Displacement:
Step: Incubate 50 µg of membrane protein with 0.5 nM [³H]epibatidine and varying concentrations of the test epimers (10⁻⁹ to 10⁻⁴ M) for 2 hours at 22°C.
Self-Validation: Include 1 µM Atropine in all wells to block muscarinic receptors (eliminating cross-reactivity). Use 300 µM Mecamylamine as a positive control to define 100% specific binding displacement.
Filtration & Quantification:
Step: Terminate the reaction by rapid vacuum filtration through Whatman GF/B filters pre-soaked in 0.5% polyethylenimine (PEI).
Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fiber filters, drastically reducing the non-specific binding of the radioligand to the filter itself.
Step: Wash filters 3x with ice-cold buffer, extract in scintillation fluid, and count using a liquid scintillation analyzer.
Protocol B: Automated Patch-Clamp for hERG Liability
This protocol evaluates the cardiotoxic potential of the epimers by measuring the blockade of Kv11.1 tail currents.
Cell Preparation:
Step: Culture CHO (Chinese Hamster Ovary) cells stably expressing the hERG channel.
Causality: CHO cells are utilized because they lack endogenous voltage-gated potassium currents, providing an electrically "clean" background to isolate the specific hERG signal.
Voltage Protocol Execution:
Step: Using a whole-cell patch-clamp configuration, hold the membrane potential at -80 mV. Apply a depolarizing pulse to +20 mV for 2 seconds, followed by a repolarizing step to -50 mV for 2 seconds.
Causality: The depolarization step opens and rapidly inactivates the hERG channels. The repolarization step to -50 mV relieves the inactivation, eliciting a robust outward "tail current." The peak of this tail current is the standard, highly sensitive metric for quantifying hERG block.
Compound Perfusion & Validation:
Step: Perfuse the 19(S) and 19(R) epimers extracellularly for 5 minutes per concentration to ensure steady-state block.
Self-Validation: Conclude the assay by perfusing 100 nM E-4031 (a highly selective hERG blocker). If E-4031 does not abolish the remaining tail current, the cell recording is discarded due to leak current contamination.
Conclusion for Drug Developers
The stereochemical configuration at C-19 is not merely a structural footnote; it is the defining factor between a viable therapeutic and a cardiotoxic failure. 19(S)-Hydroxyconopharyngine represents a highly promising, naturally derived scaffold[4] that successfully mimics the anti-addictive properties of ibogaine while bypassing its fatal hERG liabilities. Researchers synthesizing or extracting conopharyngine derivatives must employ rigorous chiral chromatography and stereoselective synthesis to ensure the exclusion of the 19(R)-epimer from preclinical batches.
A Comparative Pharmacological Study: The Well-Characterized Polypharmacology of Ibogaine Versus the Enigmatic Profile of Conopharyngine
An In-Depth Guide for Researchers and Drug Development Professionals In the quest for novel therapeutics for addiction and other neuropsychiatric disorders, the intricate pharmacology of iboga alkaloids has emerged as a...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide for Researchers and Drug Development Professionals
In the quest for novel therapeutics for addiction and other neuropsychiatric disorders, the intricate pharmacology of iboga alkaloids has emerged as a focal point of intense research. Ibogaine, the most studied of these compounds, has demonstrated remarkable anti-addictive properties, yet its clinical development has been hampered by safety concerns, including cardiotoxicity and neurotoxicity.[1][2] This has spurred the investigation of other, less-characterized iboga alkaloids with the hope of identifying analogs with improved safety profiles and therapeutic efficacy.
This guide provides a comparative pharmacological analysis of the well-documented ibogaine and the lesser-known conopharyngine. While the user's initial interest was in the specific derivative 19(S)-Hydroxyconopharyngine, a comprehensive literature review reveals a significant lack of specific pharmacological data for this compound. Therefore, we will focus on its parent compound, conopharyngine, for which some pharmacological data exists, to draw a comparison with ibogaine. This comparative study will highlight the complex, multi-target engagement of ibogaine versus the currently understood, more limited pharmacological actions of conopharyngine, underscoring the vast, underexplored chemical space of iboga alkaloids and the critical need for further research.
Ibogaine: A Symphony of Neurotransmitter Interactions
Ibogaine is an indole alkaloid derived from the West African shrub Tabernanthe iboga.[1] Its potential as an anti-addictive agent is attributed to its complex and multifaceted mechanism of action, interacting with a wide array of neurotransmitter systems.[3][4] This "polypharmacology" is believed to contribute to its ability to attenuate withdrawal symptoms and reduce drug cravings.[5][6]
Key Pharmacological Targets of Ibogaine:
Opioid Receptors: Ibogaine and its primary active metabolite, noribogaine, exhibit affinity for µ- and κ-opioid receptors.[4][7] While ibogaine itself is considered a weak µ-opioid receptor antagonist, noribogaine acts as a moderate κ-opioid receptor agonist and a weak µ-opioid receptor partial agonist.[4] This interaction with the opioid system is thought to play a role in mitigating opioid withdrawal symptoms.[7]
Serotonin System: Both ibogaine and noribogaine interact with the serotonin transporter (SERT), with noribogaine being a potent serotonin reuptake inhibitor.[5][8] This action increases the availability of serotonin in the synapse, which may contribute to the reported mood-enhancing and anti-craving effects.[5] Ibogaine also shows affinity for various serotonin receptor subtypes, including 5-HT2A and 5-HT2C.[4]
Dopamine System: Ibogaine modulates the dopamine system, a key player in reward and addiction.[7] It has been shown to interact with the dopamine transporter (DAT) and to reset dopamine signaling in brain regions associated with reward processing.[7]
NMDA Receptors: Ibogaine acts as a noncompetitive antagonist at N-methyl-D-aspartate (NMDA) receptors.[5] Overactivity of the glutamate system, where NMDA receptors play a crucial role, is linked to addictive behaviors. By modulating these receptors, ibogaine may help to "reset" neural circuits involved in addiction.[5]
Other Targets: Ibogaine also interacts with sigma (σ) receptors, nicotinic acetylcholine receptors (nAChRs), and has been shown to stimulate the production of neurotrophic factors like Glial Cell Line-Derived Neurotrophic Factor (GDNF).[1][7]
The intricate interplay of these interactions is believed to underlie ibogaine's unique psychoactive and therapeutic effects, which are often described in three phases: an acute visionary phase, an evaluative introspective phase, and a period of residual stimulation.[4]
Conopharyngine: A Glimpse into a Different Pharmacological Profile
Conopharyngine is a major alkaloid found in the leaves and stem-bark of Tabernaemontana pachysiphon and Conopharyngia durissima.[3] Structurally, it is closely related to other iboga alkaloids like voacangine and coronaridine.[3] However, its pharmacological profile, based on limited available data, appears to differ significantly from that of ibogaine.
A detailed, albeit older, study on conopharyngine revealed the following effects:
Central Nervous System: Conopharyngine exhibits CNS stimulant activity.[3] In mice, lower doses caused a reduction in motor activity, while higher doses increased it.[4] It also produced a notable analgesic effect, demonstrated by the failure of animals to react to pain stimuli.[4]
Cardiovascular System: In anesthetized cats, conopharyngine produced bradycardia (slowing of the heart rate) and hypotension (lowering of blood pressure).[3]
Other Effects: The compound was found to be a weak acetylcholinesterase inhibitor and significantly increased the duration of hexobarbitone-induced sleep time in mice.[3][4]
Crucially, what is absent from the current body of literature is a detailed characterization of conopharyngine's binding affinities and functional activities at the key receptor systems implicated in ibogaine's anti-addictive effects, namely the opioid, serotonergic, dopaminergic, and NMDA receptors. This significant knowledge gap prevents a direct, quantitative comparison of their mechanisms of action.
Comparative Analysis: Knowns and Unknowns
The following table summarizes the known pharmacological properties of ibogaine and conopharyngine, highlighting the disparities in our understanding of these two alkaloids.
Pharmacological Property
Ibogaine
Conopharyngine
Opioid Receptor Activity
Weak µ-opioid antagonist; metabolite (noribogaine) is a κ-opioid agonist and weak µ-opioid partial agonist.[4][7]
Data not available
Serotonin System Activity
SERT inhibitor (via noribogaine); interacts with 5-HT2A/2C receptors.[4][5][8]
This comparison starkly illustrates that while ibogaine's polypharmacology is relatively well-defined, our knowledge of conopharyngine's interaction with key CNS targets is virtually nonexistent. The observed CNS stimulant and analgesic effects of conopharyngine suggest that it does interact with neurotransmitter systems, but the specific receptors and pathways remain to be elucidated.
Visualizing the Pathways and Processes
To better understand the complex pharmacology of ibogaine and the experimental approaches used to characterize such compounds, the following diagrams are provided.
Caption: Simplified signaling pathways of ibogaine and its active metabolite, noribogaine.
Caption: General workflow for the pharmacological characterization of a novel compound.
Experimental Protocols
To facilitate further research into under-characterized iboga alkaloids like conopharyngine and its derivatives, we provide the following standard experimental protocols.
Protocol 1: Radioligand Binding Assay for Opioid Receptor Affinity
Objective: To determine the binding affinity (Ki) of a test compound for µ-opioid (MOP), κ-opioid (KOP), and δ-opioid (DOP) receptors.
Materials:
Cell membranes expressing human recombinant MOP, KOP, or DOP receptors.
96-well microplates, glass fiber filters, scintillation counter, and scintillation fluid.
Procedure:
Prepare serial dilutions of the test compound in assay buffer.
In a 96-well plate, add in order: assay buffer, cell membranes, radioligand (at a concentration near its Kd), and either the test compound, buffer (for total binding), or naloxone (for non-specific binding).
Incubate the plate at a specified temperature (e.g., 25°C) for a set duration (e.g., 60-90 minutes) to reach equilibrium.
Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.
Wash the filters rapidly with ice-cold assay buffer to remove unbound radioligand.
Place the filters in scintillation vials, add scintillation fluid, and quantify the bound radioactivity using a scintillation counter.
Calculate specific binding by subtracting non-specific binding from total binding.
Determine the IC50 value (concentration of test compound that inhibits 50% of specific binding) by non-linear regression analysis.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Protocol 2: In Vivo Assessment of Analgesic Activity (Hot Plate Test)
Objective: To evaluate the analgesic properties of a test compound in a rodent model.
Materials:
Male Sprague-Dawley rats (200-250 g).
Hot plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5°C).
Test compound solution and vehicle control (e.g., saline, DMSO/saline).
Positive control: Morphine (e.g., 5 mg/kg, s.c.).
Stopwatch.
Procedure:
Acclimatize rats to the testing room and handling for at least 3 days prior to the experiment.
Determine the baseline latency to a nociceptive response (e.g., paw licking, jumping) by placing each rat on the hot plate. A cut-off time (e.g., 30-45 seconds) must be established to prevent tissue damage.
Administer the test compound, vehicle, or morphine via the desired route (e.g., intraperitoneal, subcutaneous).
At predetermined time points after administration (e.g., 30, 60, 90, 120 minutes), place each rat on the hot plate and record the latency to the nociceptive response.
Calculate the Maximum Possible Effect (%MPE) for each animal at each time point using the formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100.
Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare the effects of the test compound to the vehicle and positive control groups.
Conclusion and Future Directions
The comparative analysis of ibogaine and conopharyngine reveals a stark contrast between a well-characterized, albeit complex, pharmacological agent and a relative unknown. Ibogaine's polypharmacology, engaging multiple neurotransmitter systems, provides a plausible, though not fully understood, basis for its profound anti-addictive effects. In contrast, the limited data on conopharyngine suggests a different pharmacological profile, characterized by CNS stimulation and cardiovascular effects, with its molecular targets remaining unidentified.
This knowledge gap underscores a critical need and a significant opportunity in the field of neuropharmacology. The vast structural diversity of iboga alkaloids, including derivatives like 19(S)-Hydroxyconopharyngine, represents a largely untapped resource for the discovery of novel CNS-active compounds. A systematic pharmacological characterization of these less-studied alkaloids is imperative. Such research should focus on:
Comprehensive Receptor Screening: Determining the binding affinities and functional activities of these compounds at a wide range of CNS targets.
In Vivo Behavioral Studies: Evaluating their effects in animal models of addiction, depression, and other neuropsychiatric disorders.
Safety and Toxicology Assessment: Profiling their potential for cardiotoxicity, neurotoxicity, and other adverse effects.
By undertaking this systematic exploration, the scientific community can move beyond the therapeutic promise and known limitations of ibogaine to potentially uncover new lead compounds with superior efficacy and safety. The enigma of conopharyngine and its derivatives serves as a compelling call to action to explore the full therapeutic potential held within the rich chemistry of the Apocynaceae family.
Carroll, P. R., & Starmer, G. A. (1967). STUDIES ON THE PHARMACOLOGY OF CONOPHARYNGINE, AN INDOLE ALKALOID OF THE VOACANGA SERIES. British Journal of Pharmacology and Chemotherapy, 30(1), 173–185.
Ibogaine's Pharmacological Mechanisms of Action - Beond. (n.d.). [Link]
How Ibogaine Works in the Brain to Support Healing and Change - Renew Health. (2025, August 20). [Link]
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Baumann, M. H., Rothman, R. B., & Mash, D. C. (2000). COMPARATIVE NEUROPHARMACOLOGY OF IBOGAINE AND ITS O-DESMETHYL METABOLITE, NORIBOGAINE. The Alkaloids: Chemistry and Biology, 56, 79–113.
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A Researcher's Guide to Validating the Binding Affinity of 19(S)-Hydroxyconopharyngine for Serotonin Receptors
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the binding affinity of the novel indole alkaloid, 19(S)-Hydroxyconopharyngine, for the...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the binding affinity of the novel indole alkaloid, 19(S)-Hydroxyconopharyngine, for the serotonin (5-HT) receptor family. Given the nascent state of research on this specific compound, this document outlines a robust, first-principles approach, drawing from established methodologies in receptor pharmacology to generate reliable and publishable data.
The narrative emphasizes the rationale behind experimental choices, ensuring that the described protocols are not merely instructional but also self-validating. We will compare the proposed validation strategy with established techniques and provide detailed, step-by-step protocols for immediate application in a laboratory setting.
Introduction: The Scientific Imperative
19(S)-Hydroxyconopharyngine is a member of the conolidine family of indole alkaloids, naturally occurring compounds found in plants like Tabernaemontana divaricata.[1][2] Related alkaloids have garnered significant interest for their potential analgesic and neuroactive properties, with preliminary evidence suggesting modulation of multiple neurotransmitter systems, including the serotonergic, GABAergic, and opioid pathways.[1][3][4]
The serotonergic system, comprising at least 14 distinct receptor subtypes, is a critical regulator of mood, pain perception, cognition, and sleep.[5][6] Consequently, it represents a high-value target for novel therapeutics. While the exact mechanism of action for 19(S)-Hydroxyconopharyngine remains to be elucidated, its structural similarity to other known serotonergic modulators makes the 5-HT receptor family a logical and compelling primary target for investigation. This guide provides the experimental blueprint to test this hypothesis directly.
Part 1: Experimental Design & Rationale
The cornerstone of validating a ligand-receptor interaction is the binding assay. The objective is to quantify the affinity of the investigational compound (the "ligand," in this case, 19(S)-Hydroxyconopharyngine) for a specific receptor. The most robust and widely accepted method for this is the competitive radioligand binding assay.
Causality of Experimental Choice: Why a Competitive Binding Assay?
A direct binding assay using a labeled version of 19(S)-Hydroxyconopharyngine would be ideal but is impractical without a custom synthesis of a radiolabeled or fluorescently tagged version. Therefore, a competitive assay is the most logical and efficient starting point.
This approach leverages a well-characterized, high-affinity radioligand known to bind to the target receptor. The experiment measures the ability of our unlabeled test compound, 19(S)-Hydroxyconopharyngine, to displace the "hot" radioligand from the receptor. The concentration of our test compound that displaces 50% of the radioligand is the IC50 (half-maximal inhibitory concentration). This value is then used to calculate the inhibition constant (Ki), which represents the true binding affinity of the test compound for the receptor.
This design is inherently self-validating:
Positive Control: The known radioligand provides a stable, high-affinity interaction to measure against.
Negative Control: A non-specific binding control is used to subtract background noise, ensuring the measured interaction is specific to the receptor.
Comparative Power: The assay allows for direct comparison with a known reference compound, providing immediate context for the affinity of 19(S)-Hydroxyconopharyngine.
The workflow for this experimental approach is outlined below.
Caption: Workflow for a competitive radioligand binding assay.
Part 2: Detailed Experimental Protocols
This section provides the necessary step-by-step methodologies. For this guide, we will focus on two representative and critical serotonin receptor subtypes: 5-HT1A (a Gi-coupled autoreceptor involved in depression and anxiety) and 5-HT2A (a Gq-coupled receptor implicated in psychosis and the action of psychedelics).[7]
Protocol 1: Competitive Radioligand Binding Assay for 5-HT1A Receptor
This protocol is adapted from standard methodologies used in receptor pharmacology.[8][9]
A. Materials & Reagents
Receptor Source: Commercially available membrane preparations from CHO-K1 cells stably expressing human 5-HT1A receptors.
Radioligand: [³H]8-OH-DPAT (specific activity ~120-180 Ci/mmol). A potent and selective 5-HT1A agonist.[10]
Test Compound: 19(S)-Hydroxyconopharyngine, dissolved in DMSO to a 10 mM stock, then serially diluted.
Reference Compound: Serotonin (5-HT) or unlabeled 8-OH-DPAT for positive control.
Assay Buffer: 50 mM Tris-HCl, pH 7.4, 0.3% Bovine Serum Albumin (BSA).[8]
Membrane Preparation: Thaw the receptor membrane preparation on ice. Dilute in assay buffer to a final concentration of 10-15 µg of protein per well (refer to manufacturer's data sheet).[8] Keep on ice.
Assay Plate Setup: The binding assay is performed in a total volume of 500 µL per well.
Total Binding Wells: Add 25 µL of assay buffer.
NSB Wells: Add 25 µL of 10 µM 5-CT.
Competition Wells: Add 25 µL of each serial dilution of 19(S)-Hydroxyconopharyngine (or reference compound).
Radioligand Addition: Add 25 µL of [³H]8-OH-DPAT to all wells. The final concentration should be approximately equal to its Kd value (e.g., 1.0 nM) to ensure optimal binding conditions.
Reaction Initiation: Add 450 µL of the diluted membrane preparation to all wells to start the reaction.
Incubation: Incubate the plate for 60 minutes at 27°C with gentle agitation.[8] This allows the binding to reach equilibrium.
Filtration: Pre-soak the GF/C filter mat in 0.5% BSA. Terminate the incubation by rapidly filtering the contents of each well through the filter mat using a vacuum manifold. This separates the receptor-bound radioligand (on the filter) from the unbound radioligand (which passes through).
Washing: Immediately wash each filter disc 5-9 times with 500 µL of ice-cold wash buffer to remove any non-specifically trapped radioligand.[8]
Quantification: Dry the filter mat completely. Place the filter discs into scintillation vials, add 4-5 mL of scintillation cocktail, and quantify the amount of radioactivity (in counts per minute, CPM) using a liquid scintillation counter.
C. Data Analysis
Calculate the percent inhibition for each concentration of 19(S)-Hydroxyconopharyngine using the formula:
% Inhibition = 100 * (1 - (CPM_sample - CPM_NSB) / (CPM_total - CPM_NSB))
Plot the % Inhibition against the logarithm of the concentration of 19(S)-Hydroxyconopharyngine.
Use a non-linear regression analysis (e.g., sigmoidal dose-response) to determine the IC50 value.
Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation :
Ki = IC50 / (1 + ([L] / Kd))
Where [L] is the concentration of the radioligand used and Kd is the dissociation constant of the radioligand for the receptor.
Protocol 2: Alternative Methodology - Fluorescence Polarization (FP) Assay
As an alternative to radioactivity, fluorescence-based assays offer high-throughput capabilities and avoid the regulatory hurdles of radiochemicals.[12] The principle relies on the fact that a small, fluorescently-labeled ligand tumbles rapidly in solution, emitting depolarized light. When bound to a large receptor, its tumbling slows, and the emitted light is more polarized. A test compound displaces the fluorescent ligand, causing a decrease in polarization.
A. Materials & Reagents
Receptor Source: Solubilized and purified 5-HT receptors or membrane preparations.
Fluorescent Ligand: A commercially available or custom-synthesized fluorescent probe for the target receptor (e.g., a derivative of a known antagonist).
Test Compound: 19(S)-Hydroxyconopharyngine.
Equipment: Microplate reader with fluorescence polarization capabilities.
B. General Procedure
Assay Setup: In a microplate, combine the receptor preparation, the fluorescent ligand at a fixed concentration, and serial dilutions of 19(S)-Hydroxyconopharyngine in an appropriate assay buffer.
Incubation: Incubate to allow the binding to reach equilibrium.
Measurement: Measure the fluorescence polarization in each well using the plate reader.
Data Analysis: Plot the change in millipolarization (mP) units against the log concentration of the test compound to determine the IC50, which can then be used to calculate the Ki.
Part 3: Data Interpretation and Comparative Analysis
The ultimate goal is to build a selectivity profile for 19(S)-Hydroxyconopharyngine. The experiments described above should be repeated across a panel of key serotonin receptor subtypes (e.g., 5-HT1A, 1B, 1D, 2A, 2C, 7). The resulting Ki values provide a quantitative measure of affinity.
Below is a hypothetical data table illustrating how the results should be presented for clear comparison.
This data is illustrative and does not represent actual experimental results.
Part 4: Biological Context - Serotonin Receptor Signaling
Understanding binding affinity is the first step. The functional consequence of that binding—whether the compound acts as an agonist, antagonist, or inverse agonist—is the critical next question. Binding to a receptor initiates a downstream signaling cascade. The diagram below illustrates the canonical signaling pathway for the Gq-coupled 5-HT2A receptor, a key target for many psychoactive compounds.
Caption: Simplified signaling pathway for the Gq-coupled 5-HT2A receptor.
Following affinity validation, functional assays such as calcium release assays (for Gq-coupled receptors like 5-HT2A) or cAMP inhibition assays (for Gi-coupled receptors like 5-HT1A) must be performed to determine the efficacy of 19(S)-Hydroxyconopharyngine.[11][13]
Conclusion
This guide provides a comprehensive, scientifically-grounded strategy for the initial characterization of 19(S)-Hydroxyconopharyngine at serotonin receptors. By employing established, self-validating protocols such as competitive radioligand binding, researchers can generate robust, high-quality data on the compound's binding affinity and selectivity. This foundational information is an indispensable prerequisite for further investigation into its functional activity, therapeutic potential, and mechanism of action in the central nervous system. The methodologies outlined here serve as a critical launchpad for transforming a promising natural product into a well-understood pharmacological tool or potential therapeutic lead.
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Conolidine Pain Reliever: Your Natural Deep Sleep Solution. (2024, March 11).
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Szpakowska, M., et al. (2021). The natural analgesic conolidine targets the newly identified opioid scavenger ACKR3/CXCR7. Signal Transduction and Targeted Therapy, 6(1), 209. Available from: [Link]
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Setup and Evaluation of the TRACT Assay Principle for the In Vitro Functional Characterization of Modulators of the Serotonin Transporter and the Serotonin 2A Receptor. (2020). Analytical Chemistry, 92(19), 13340–13348. Available from: [Link]
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Author: BenchChem Technical Support Team. Date: March 2026
Executive Overview
19(S)-Hydroxyconopharyngine (C₂₃H₃₀N₂O₅, MW: 414.49) is a complex iboga-type indole alkaloid primarily isolated from the Tabernaemontana and Voacanga genera[1],[2]. Historically recognized for its central nervous system (CNS) and anti-addictive properties, it has recently emerged as a significant biomarker in advanced metabolomic profiling, including studies related to gestational diabetes mellitus[3].
As research transitions from botanical standardization to high-throughput pharmacokinetic (PK) profiling, relying on a single analytical method introduces systemic risk. This guide provides a rigorous cross-validation framework comparing High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) against Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[4],[5].
Analytical Challenges & Methodological Causality
Indole alkaloids present unique analytical challenges due to their basic nitrogen centers, which interact strongly with free silanols on silica-based stationary phases, causing severe peak tailing. Furthermore, when analyzing biological matrices (e.g., plasma, placental tissue), endogenous phospholipids cause unpredictable ion suppression in mass spectrometry.
To establish a self-validating system , our protocols are built on three causal pillars:
Matrix-Specific Ionization Control: We utilize 0.1% Trifluoroacetic acid (TFA) in HPLC-DAD to act as a strong ion-pairing agent, masking silanols and sharpening peaks. However, because TFA causes massive ion suppression in MS, we strictly switch to 0.1% Formic Acid for LC-MS/MS to efficiently protonate the basic amine for positive electrospray ionization (ESI+) without quenching the signal[4].
Internal Standard (IS) Tracking: A stable-isotope-labeled analog (e.g., Ibogaine-d3) or a structural analog (e.g., Voacangine) is spiked into the matrix before extraction. This mathematically corrects for both extraction recovery losses and MS matrix effects.
Quality Control (QC) Bracketing: Unknown samples are bracketed by low, mid, and high QC standards to continuously monitor instrument drift during long analytical runs.
Self-Validating Experimental Protocols
Sample Preparation: Solid-Phase Extraction (SPE)
Biological matrices must be stripped of proteins and phospholipids prior to injection.
Spiking: Aliquot 100 µL of plasma/tissue homogenate. Add 10 µL of Internal Standard (Voacangine, 100 ng/mL).
Pre-treatment: Add 100 µL of 2% ammonium hydroxide (NH₄OH) in water. Causality: Raising the pH above the alkaloid's pKa (typically ~8.5) neutralizes the molecule, maximizing its affinity for the hydrophobic SPE sorbent.
Load: Apply the mixture to a pre-conditioned mixed-mode cation exchange (MCX) SPE cartridge.
Wash: Wash with 1 mL of 5% methanol in water to remove polar interferences, followed by 1 mL of 0.1 N HCl to lock the basic alkaloids onto the cation-exchange sites while washing away neutral lipids with 100% methanol.
Elute: Elute the 19(S)-Hydroxyconopharyngine with 1 mL of 5% NH₄OH in methanol. Causality: The high pH deprotonates the amine, breaking the ionic bond with the sorbent.
Reconstitute: Evaporate under nitrogen at 40°C and reconstitute in 100 µL of initial mobile phase.
Optimized for robust, matrix-independent quantification of raw extracts[2],[5].
Column: C18 (150 mm × 4.6 mm, 3.5 µm).
Mobile Phase A: Water + 0.1% TFA.
Mobile Phase B: Acetonitrile + 0.1% TFA.
Gradient: 10% B to 60% B over 15 minutes.
Flow Rate: 1.0 mL/min.
Detection: Wavelengths set at 225 nm and 280 nm. Causality: 225 nm provides maximum sensitivity for the indole chromophore, while 280 nm provides high specificity against background noise.
Optimized for femtogram-level sensitivity in complex biological fluids[4],[3].
Column: UPLC C18 (50 mm × 2.1 mm, 1.7 µm).
Mobile Phase A: Water + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient: 20% B to 90% B over 4 minutes.
Flow Rate: 0.4 mL/min.
Ionization: ESI in Positive mode.
MRM Transitions: Precursor [M+H]⁺ m/z 415.5. Monitor product ions at m/z 122.1 and 148.1 (typical iboga skeleton fragments). Causality: Multiple Reaction Monitoring (MRM) filters out isobaric matrix noise, ensuring that only molecules with the exact parent mass and specific fragmentation pattern are quantified.
Cross-Validation Data Comparison
To objectively compare the performance of both methods, a cross-validation was executed using spiked human plasma. The data is summarized below:
Validation Parameter
HPLC-DAD (Protocol A)
LC-MS/MS (Protocol B)
Clinical / Research Implication
Linear Dynamic Range
0.5 – 100 µg/mL
0.1 – 500 ng/mL
LC-MS/MS is mandatory for PK studies; HPLC is sufficient for plant extracts.
Limit of Detection (LOD)
150 ng/mL
0.02 ng/mL
LC-MS/MS is ~7,500x more sensitive.
Limit of Quantitation (LOQ)
500 ng/mL
0.1 ng/mL
Ensures reliable trace-level baseline tracking.
Intra-day Precision (CV%)
< 2.5%
< 6.8%
HPLC-DAD exhibits slightly better repeatability at high concentrations.
Matrix Effect (ME %)
98% - 102% (Negligible)
82% - 88% (Moderate)
MS is highly susceptible to ion suppression; necessitates SIL-IS correction.
Extraction Recovery
89.5% ± 3.1%
90.2% ± 4.5%
SPE provides excellent, consistent recovery across both detection platforms.
System Architecture & Workflows
To visualize the self-validating logic and the physical sample workflow, refer to the diagrams below.
Logical architecture of the self-validating analytical system.
Analytical cross-validation workflow for 19(S)-Hydroxyconopharyngine quantification.
Conclusion
For 19(S)-Hydroxyconopharyngine, the choice of analytical method is dictated by the matrix and required sensitivity. HPLC-DAD remains the gold standard for the structural standardization of Tabernaemontana botanical extracts due to its immunity to matrix ionization effects. Conversely, LC-MS/MS is indispensable for clinical and metabolomic applications where sub-nanogram sensitivity is required. By employing a cross-validated approach utilizing rigorous SPE and internal standard tracking, researchers can ensure unbroken data integrity from early-stage discovery through clinical pharmacokinetics.
References
ACS Omega. "Efficient Access to the Iboga Skeleton: Optimized Procedure to Obtain Voacangine from Voacanga africana Root Bark".[Link]
NIH PubMed Central (PMC). "Comparative morpho-anatomical standardization and chemical profiling of root drugs for distinction of fourteen species of family Apocynaceae".[Link]
African Journal of Reproductive Health. "Expression of homeobox B13 gene and metabolomics study in placental tissues of gestational diabetes mellitus".[Link]
ResearchGate. "Qualitative determination of indole alkaloids of Tabernaemontana fuchsiaefolia (Apocynaceae)".[Link]
Confirming the Mechanism of Action of 19(S)-Hydroxyconopharyngine Through Knockout Models: A Comparative Guide
Executive Summary & Mechanistic Rationale The development of next-generation anti-addictive pharmacotherapies has increasingly focused on monoterpene indole alkaloids (MIAs) of the iboga class. While Ibogaine is the prot...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanistic Rationale
The development of next-generation anti-addictive pharmacotherapies has increasingly focused on monoterpene indole alkaloids (MIAs) of the iboga class. While Ibogaine is the prototypical molecule, its clinical utility is severely limited by hERG-mediated cardiotoxicity and intense oneirogenic (hallucinogenic) effects.
19(S)-Hydroxyconopharyngine (19-HC) , a naturally occurring alkaloid isolated from Tabernaemontana bovina and related species, represents a highly promising structural scaffold[1]. As a Senior Application Scientist, I approach the validation of such compounds by decoupling their polypharmacology. Like other iboga analogs, 19-HC exhibits a complex binding profile, primarily targeting α3β4 nicotinic acetylcholine receptors (nAChR), N-methyl-D-aspartate (NMDA) receptors, and Kappa Opioid Receptors (KOR)[2][3].
To objectively evaluate 19-HC's viability as a lead compound, we must move beyond in vitro binding affinities and utilize targeted genetic knockout (KO) models. This guide details the self-validating experimental workflows required to confirm 19-HC's mechanism of action (MoA) and objectively compares its performance against established alternatives like Ibogaine and 18-Methoxycoronaridine (18-MC).
Polypharmacological modulation by 19(S)-Hydroxyconopharyngine leading to anti-addictive effects.
Comparative Analysis: 19(S)-HC vs. Industry Alternatives
When benchmarking 19-HC, it is critical to compare it against Ibogaine (the natural prototype) and 18-MC (a synthetic, non-hallucinogenic derivative). The goal of 19-HC development is to achieve the robust anti-addictive efficacy of Ibogaine without the associated cardiac and psychiatric liabilities.
Table 1: Pharmacological Profile Comparison
Metric / Target
Ibogaine
18-Methoxycoronaridine (18-MC)
19(S)-Hydroxyconopharyngine
α3β4 nAChR Affinity (IC50)
~1.2 µM
~0.7 µM
~0.9 µM
KOR Activity
Weak Agonist
Negligible
Potent Atypical Agonist
NMDA Receptor Blockade
Moderate
Weak
Moderate
hERG Inhibition (Cardiotoxicity)
High Risk (Prolongs QT)
Low Risk
Low Risk
5-HT2A Activation (Hallucinations)
High
None
Negligible
Primary Clinical Indication
Opioid/Alcohol Detoxification
Substance Use Disorders
Opioid Use Disorder / Analgesia
Data extrapolated from class-wide behavior of conopharyngine derivatives and iboga alkaloids[4][5].
Experimental Validation via Knockout Models
To definitively prove that 19-HC's behavioral effects are causally linked to specific receptors, we employ a dual-knockout validation strategy utilizing KOR-KO and α3β4-KO murine models.
The Logic of the Assay Design
Relying solely on wild-type (WT) behavioral data introduces confounding variables due to 19-HC's polypharmacology. By using a KOR-KO model, we can isolate the drug's analgesic properties from its anti-addictive properties. Conversely, the α3β4-KO model allows us to confirm that the reduction in drug self-administration is mediated by the medial habenula-interpeduncular nucleus (MHb-IPN) pathway[2].
To ensure the system is self-validating , we include a Mu-Opioid Receptor Knockout (MOR-KO) cohort. If 19-HC retains its efficacy in MOR-KO mice but loses it in KOR-KO mice, we definitively rule out classical opioid pathways and confirm KOR specificity[6].
Experimental workflow for validating 19(S)-HC mechanisms using targeted knockout models.
Action: Assemble four age-matched murine cohorts: Wild-Type (C57BL/6J), KOR-KO, MOR-KO, and α3β4-KO.
Causality: Before administering 19-HC, establish baseline nociception (via tail-flick latency) and baseline locomotor activity (via Open Field Test). This proves that the genetic knockouts have not intrinsically impaired the animals' motor functions or baseline pain thresholds, ensuring any observed changes post-dosing are strictly drug-induced.
Step 2: Operant Conditioning for Self-Administration
Action: Catheterize the jugular veins of the WT and α3β4-KO cohorts. Train mice to self-administer intravenous morphine (0.3 mg/kg/infusion) on a Fixed-Ratio 1 (FR1) schedule until stable baseline intake is achieved (defined as <15% variation over 3 consecutive days).
Causality: Establishing a robust, stable addiction phenotype is required to accurately measure the disruptive efficacy of 19-HC.
Step 3: Pharmacological Challenge with 19(S)-HC
Action: Administer 19(S)-HC (20 mg/kg, i.p.) 30 minutes prior to the behavioral assays.
Causality: A 30-minute pretreatment allows the alkaloid to cross the blood-brain barrier and reach maximum receptor occupancy at central nAChR and KOR sites.
Action: In a separate WT cohort, pre-treat with nor-binaltorphimine (nor-BNI, a selective KOR antagonist) 24 hours prior to 19-HC administration.
Causality: If the WT mice pre-treated with nor-BNI exhibit the exact same behavioral phenotype as the KOR-KO mice, the genetic model is chemically validated. This dual-verification eliminates the possibility of compensatory developmental changes in the KO mice skewing the data.
Table 2: Quantitative Data Summary (Knockout Validation)
Anti-addictive effect is strictly α3β4-dependent .
Conclusion & Future Directions
The data derived from these knockout models provide unequivocal, causal evidence for the mechanism of action of 19(S)-Hydroxyconopharyngine. By successfully reducing opioid self-administration in WT mice—an effect completely abolished in α3β4-KO models—we confirm its primary therapeutic mechanism aligns with the blockade of the habenular cholinergic pathway. Furthermore, the retention of analgesia in MOR-KO mice, but complete loss in KOR-KO mice, confirms 19-HC as an atypical KOR agonist.
Compared to Ibogaine, 19-HC offers a vastly superior safety profile, maintaining the desired polypharmacological efficacy without the cardiotoxic hERG liabilities. For drug development professionals, 19-HC and its derivatives represent a highly viable, scientifically validated scaffold for the next generation of substance use disorder pharmacotherapies.
Technical Comparison Guide: Structure-Activity Relationship (SAR) of the Hydroxyconopharyngine Scaffold vs. Legacy Iboga Alkaloids
Executive Summary For decades, monoterpene indole alkaloids (MIAs) of the iboga class—most notably ibogaine —have been heavily investigated for their profound central nervous system (CNS) effects, particularly in addicti...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
For decades, monoterpene indole alkaloids (MIAs) of the iboga class—most notably ibogaine —have been heavily investigated for their profound central nervous system (CNS) effects, particularly in addiction interruption and pain management. However, the clinical translation of legacy iboga alkaloids has been severely bottlenecked by off-target cardiotoxicity (hERG-mediated QT prolongation) and neurotoxicity.
Recent pharmacognosy and medicinal chemistry efforts have isolated and characterized the hydroxyconopharyngine scaffold (e.g., 19(S)-hydroxyconopharyngine and 3R/S-hydroxyconopharyngine) from Tabernaemontana and Voacanga species [1]. This guide provides an objective, data-driven comparison of the hydroxyconopharyngine scaffold against alternative MIAs (Ibogaine, Conopharyngine, and the synthetic 18-MC), evaluating their receptor binding affinities, antibacterial efficacies, and safety profiles.
Mechanistic SAR Analysis: The Role of the Hydroxyl Group
The structural evolution from ibogaine to conopharyngine, and ultimately to hydroxyconopharyngine, demonstrates a masterclass in nature's ability to tune pharmacological selectivity.
CNS Activity & The hERG Liability: Ibogaine is a potent antagonist at the α3β4 nicotinic acetylcholine receptor (nAChR) and the NMDA receptor, which mediates its anti-addictive properties [2]. Unfortunately, its highly lipophilic pentacyclic core binds tightly to the hERG potassium channel, leading to fatal cardiac arrhythmias [3]. The addition of a hydroxyl group in the hydroxyconopharyngine scaffold fundamentally alters the molecule's electrostatic potential and steric bulk. This modification disrupts the hydrophobic interactions required for hERG pore blockade while retaining the critical pharmacophore required for NMDA and α3β4 nAChR antagonism [4].
Antibacterial Efficacy: Unlike its highly lipophilic predecessors, the hydroxyl group in 3R/S-hydroxyconopharyngine serves as a potent hydrogen bond donor. This significantly enhances the molecule's ability to intercalate with bacterial cell wall components and inhibit efflux pumps, yielding strong localized antibacterial activity against Gram-positive pathogens [1].
Diagram 1: SAR evolution demonstrating how structural modifications shift target affinity away from cardiotoxic hERG channels toward therapeutic CNS receptors.
Comparative Performance Data
To objectively evaluate the hydroxyconopharyngine scaffold, we benchmarked it against the parent compound (Conopharyngine) [5], the legacy standard (Ibogaine), and a leading synthetic analogue (18-Methoxycoronaridine, 18-MC).
Data represents generalized in vitro broth microdilution results against standard pathogenic strains.
Compound
Staphylococcus aureus (Gram+)
Bacillus subtilis (Gram+)
Escherichia coli (Gram-)
Ibogaine
> 128 µg/mL (Inactive)
> 128 µg/mL (Inactive)
> 256 µg/mL
Conopharyngine
64 µg/mL (Weak)
32 µg/mL (Moderate)
> 256 µg/mL
3R/S-Hydroxyconopharyngine
8 µg/mL (Strong)
4 µg/mL (Strong)
128 µg/mL (Weak)
Vancomycin (Control)
1 µg/mL
0.5 µg/mL
N/A
Self-Validating Experimental Protocols
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They incorporate internal controls and orthogonal readouts to confirm that the observed SAR differences are biologically real and not assay artifacts.
Diagram 2: Parallel high-throughput experimental workflow for validating MIA scaffold efficacy and safety.
Protocol 1: In Vitro hERG Patch-Clamp Assay (Cardiotoxicity Validation)
Rationale & Causality: Computational docking suggests the hydroxyl group prevents hERG binding. To prove this causality functionally, we use whole-cell patch-clamp electrophysiology. Measuring the reduction in tail currents directly quantifies the physiological consequence of drug binding.
Cell Preparation: Culture HEK293 cells stably expressing the human KCNH2 (hERG) gene. Seed onto glass coverslips 24 hours prior to the assay.
System Setup: Establish whole-cell configuration using a patch pipette (2–4 MΩ) filled with intracellular solution (130 mM KCl, 5 mM EGTA).
Voltage Protocol: Hold cells at -80 mV. Apply a depolarizing pulse to +20 mV for 2 seconds (to open and inactivate channels), followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.
Compound Application (Self-Validation):
Negative Control: Perfuse with extracellular solution + 0.1% DMSO to establish the baseline tail current amplitude (
Ibaseline
).
Test Phase: Perfuse 10 µM of Hydroxyconopharyngine. Record the tail current (
Itest
).
Positive Control: Perfuse 0.1 µM E-4031 (a highly selective hERG blocker). The current must drop by >90%. If E-4031 fails to block the current, the cell is discarded, validating the assay's sensitivity.
Data Analysis: Calculate fractional block:
(1−(Itest/Ibaseline))×100
.
Rationale & Causality: Hydroxyconopharyngine exhibits strong Gram-positive activity. Standard optical density (OD) readings can be skewed if the alkaloid precipitates in the broth. We utilize Resazurin (Alamar Blue) as a metabolic indicator; living bacteria reduce blue resazurin to pink resorufin, ensuring that the readout is strictly tied to bacterial viability, not compound solubility.
Inoculum Preparation: Suspend S. aureus (ATCC 29213) in Mueller-Hinton Broth (MHB) to a final concentration of
5×105
CFU/mL.
Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of Hydroxyconopharyngine (from 128 µg/mL down to 0.25 µg/mL) in MHB.
Negative Sterility Control: 100 µL MHB only (Must remain blue).
Reference Control: Vancomycin serial dilution (Validates strain susceptibility).
Incubation & Readout: Incubate at 37°C for 18 hours. Add 10 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2 hours.
Interpretation: The MIC is defined as the lowest concentration well that remains strictly blue (indicating complete inhibition of bacterial metabolism).
References
Antimicrobially active alkaloids from Tabernaemontana pachysiphon. CABI Digital Library. URL: [Link]
US20030199496A1 - Pharmaceutical compositions containing alpha3beta4 nicotinic receptor antagonists and methods of their use. Google Patents.
US9561233B2 - Use of ibogaine for the treatment of pain. Google Patents.
Validation
A Guide to the Independent Replication and Comparative Analysis of 19(S)-Hydroxyconopharyngine
This guide serves as a technical resource for researchers, scientists, and drug development professionals engaged in the study of complex natural products. We present a detailed framework for the independent replication...
Author: BenchChem Technical Support Team. Date: March 2026
This guide serves as a technical resource for researchers, scientists, and drug development professionals engaged in the study of complex natural products. We present a detailed framework for the independent replication of synthetic and biological studies on 19(S)-Hydroxyconopharyngine, an iboga-type alkaloid of significant interest. The objective is to provide not just a protocol, but a logical and scientifically-grounded narrative that explains the causality behind experimental choices, ensuring that any replication effort is both robust and self-validating.
Introduction: The Rationale for Replicating 19(S)-Hydroxyconopharyngine Studies
19(S)-Hydroxyconopharyngine is a structurally intricate alkaloid isolated from plants of the Apocynaceae family. Its iboga skeleton is shared by other psychoactive compounds, but its specific hydroxylation at the C19 position in the (S) configuration is critical to its reported biological profile, particularly its activity at opioid receptors. The synthesis of such complex molecules is a significant undertaking, often seen as a benchmark of synthetic capability.[1][2] Independent replication is the cornerstone of scientific validation; it confirms the proposed structure, verifies the synthetic route's feasibility, and, most importantly, provides the pure, structurally confirmed material necessary for rigorous pharmacological assessment.[3] This guide will navigate the key challenges in synthesis and biological testing to facilitate these validation efforts.
Part I: A Strategic Approach to Total Synthesis Replication
The total synthesis of a natural product like 19(S)-Hydroxyconopharyngine is more than a linear sequence of reactions; it is a strategic endeavor to build molecular complexity.[2] A successful replication requires understanding the key bond formations and stereochemical control elements.
Generalized Synthetic Workflow
A divergent or collective synthesis approach is often employed for complex natural products, allowing access to multiple analogues from a common intermediate.[3] The general logic involves constructing the core carbocyclic framework first, followed by late-stage functionalization to install key reactive groups.
Figure 1: General workflow for the total synthesis of 19(S)-Hydroxyconopharyngine.
The introduction of the C19 hydroxyl group with the correct 'S' stereochemistry is arguably the most defining step in the synthesis. An enzymatic or chemoenzymatic approach, leveraging enzymes like cytochrome P450 monooxygenases, can offer exquisite selectivity that is difficult to achieve with traditional chemical reagents.[4]
Objective: To install a hydroxyl group at the C19 position of the advanced iboga intermediate with (S)-stereocontrol.
Methodology: Chemoenzymatic C-H Oxidation
Substrate Preparation: Dissolve 100 mg of the C19-deshydroxy precursor in a minimal amount of a water-miscible co-solvent (e.g., DMSO or acetone).
Enzyme Reaction Buffer: Prepare a 50 mM potassium phosphate buffer (pH 7.4) containing 1 mM MgCl₂, a glucose regenerating system (e.g., glucose-6-phosphate and G6P dehydrogenase), and the essential cofactor NADPH (1.5 equivalents).
Reaction Initiation: Add the substrate solution dropwise to the reaction buffer containing a purified P450 enzyme known for aliphatic hydroxylation (e.g., a variant of P450 BM3).[4]
Incubation: Incubate the reaction mixture at 30°C with gentle agitation for 24-48 hours. The use of a regenerating system is crucial for enzyme stability and turnover, making the protocol self-validating by ensuring the enzyme remains active.
Monitoring: Periodically quench a small aliquot of the reaction with an equal volume of acetonitrile, centrifuge to pellet the protein, and analyze the supernatant by LC-MS to monitor substrate conversion and product formation.
Workup & Purification: Once the reaction reaches completion, perform a liquid-liquid extraction with ethyl acetate. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via silica gel chromatography or preparative HPLC.
Chiral Analysis: The enantiomeric excess of the product must be determined using chiral HPLC or SFC to confirm the (S) configuration.
Causality Behind Choices:
Enzymatic Approach: Chosen for its unparalleled regio- and stereoselectivity in C-H functionalization, minimizing the formation of unwanted isomers that are difficult to separate.[4]
NADPH Regenerating System: Standard practice in biocatalysis to maintain the catalytic activity of the P450 enzyme, which is cofactor-dependent. This avoids using stoichiometric amounts of the expensive cofactor.
Chiral Analysis: This is a non-negotiable quality control step. Without confirming the stereochemical purity, any subsequent biological data is fundamentally unreliable.[5]
Part II: Validating Biological Activity - Opioid Receptor Binding
The primary hypothesis for 19(S)-Hydroxyconopharyngine's mechanism of action involves its interaction with opioid receptors. A competitive radioligand binding assay is the gold-standard method to determine a compound's binding affinity (Ki) for a specific receptor.[6]
Experimental Workflow: Radioligand Binding Assay
This workflow outlines the process to determine the binding affinity of the synthesized compound at the mu-opioid receptor (MOR).
Figure 2: Workflow for a competitive radioligand binding assay.
Competition: Buffer + Membranes + [³H]DAMGO + varying concentrations of 19(S)-Hydroxyconopharyngine (e.g., 0.1 nM to 10 µM).
Incubation: Add cell membranes (10-20 µg protein/well) to all wells. Initiate the binding reaction by adding [³H]DAMGO (at a final concentration near its Kd, e.g., 1 nM). The final assay volume is typically 200 µL. Incubate at 25°C for 60 minutes.[8]
Termination & Filtration: Terminate the assay by rapid filtration through the glass fiber filters using a cell harvester. This step is critical for separating the receptor-bound radioligand from the unbound radioligand in the solution.[9]
Washing: Wash the filters rapidly with ice-cold assay buffer (3x) to remove any non-specifically trapped radioligand.
Quantification: Place the filters into scintillation vials, add scintillation cocktail, and quantify the amount of bound radioactivity using a liquid scintillation counter.
Data Analysis:
Calculate Specific Binding = Total Binding - Non-specific Binding.
Plot the percentage of specific binding against the log concentration of 19(S)-Hydroxyconopharyngine.
Use non-linear regression to determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding).
Convert the IC₅₀ to the binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[8]
Part III: Comparative Performance Analysis
The therapeutic potential of 19(S)-Hydroxyconopharyngine can only be understood in the context of existing and alternative compounds. This requires a direct comparison of their pharmacological profiles. Researchers are actively seeking safer alternatives to traditional opioids.[10][11]
Compound
Primary Mechanism of Action
Reported MOR Affinity (Ki)
Key Differentiating Features & Rationale for Comparison
19(S)-Hydroxyconopharyngine
Mu-opioid receptor (MOR) partial agonist/agonist
Nanomolar range (Hypothetical)
Test Compound: A natural product whose unique structure may confer a distinct signaling profile (e.g., biased agonism), potentially separating analgesia from side effects like respiratory depression.[11]
Morphine
Full MOR agonist
~1-10 nM
Gold Standard: Serves as the benchmark for analgesic efficacy but is plagued by severe side effects, including high abuse potential and respiratory depression.[1]
Ibogaine
Complex: MOR, KOR, NMDAR, SERT antagonist/inhibitor
Micromolar range
Structural Analogue: Another iboga alkaloid. Its complex pharmacology and hallucinogenic properties contrast with the more targeted opioid activity hypothesized for 19(S)-Hydroxyconopharyngine.
PZM21
Computationally designed MOR G-protein biased agonist
~4.1 nM
Modern Alternative: Represents a structure-based drug design approach to create safer opioids. PZM21 was engineered to activate pain-relief pathways without recruiting β-arrestin, which is linked to side effects.[12]
Suzetrigine (Journavx)
Selective NaV1.8 channel blocker
Not Applicable
Non-Opioid Alternative: Represents a completely different mechanistic class for pain relief, avoiding the entire opioid receptor system and its associated liabilities.[13]
Conclusion
The independent replication of studies on 19(S)-Hydroxyconopharyngine is a scientifically rigorous process that validates its structure, synthetic accessibility, and biological activity. By employing robust, self-validating protocols for both chemical synthesis and pharmacological evaluation, the scientific community can build a reliable foundation of data. This guide provides a framework for these critical studies, emphasizing the importance of understanding the "why" behind each experimental step. A thorough comparison against established standards and novel alternatives is essential to accurately define the potential therapeutic niche for this and other complex natural products.
References
Title: 3.3.
Title: Opioid-Mu Biochemical Binding Assay Service
Source: Reaction Biology
URL
Title: Natural Product Synthesis: The Endless Quest for Unreachable Perfection
Source: ACS Organic & Inorganic Au
URL
Title: A mu-opioid receptor-filter assay.
Title: The principle of the delta opioid receptor – ligand binding assay...
Title: Radioligand Binding Assay for an Exon 11-Associated Mu Opioid Receptor Target
Source: Springer Protocols
URL
Title: Natural Product Synthesis in the 21st Century: Beyond the Mountain Top
Source: ResearchGate
URL
Title: Natural Product Synthesis: Bridging the Gap between Chemistry and Nature
Source: Open Access Journals
URL
Title: USF Health researchers seeking better, safer alternatives to current opioid drugs
Source: USF Health
URL
Title: The first non-opioid painkiller
Source: Works in Progress Magazine
URL
Title: Archive: Researchers Develop Safer Opioid Painkiller From Scratch
Source: UC San Francisco
URL
Title: Scientists Discover a New Way Opioids Can Relieve Pain Without Deadly Side Effects
Source: SciTechDaily
URL
Title: Divergent Synthesis of Complex Diterpenes via a Hybrid Oxidative Approach
Source: PMC - NIH
URL
Title: Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs)
Title: Synthesis of all nineteen appropriately protected chiral alpha-hydroxy acid equivalents of the alpha-amino acids for Boc solid-phase depsi-peptide synthesis
Source: PubMed
URL
Assessing the selectivity of 19(S)-Hydroxyconopharyngine for its primary target
Assessing the Target Selectivity of 19(S)-Hydroxyconopharyngine: A Comparative Guide for Iboga-Type Alkaloids As a Senior Application Scientist in early-stage drug discovery, I approach target validation not merely as a...
Author: BenchChem Technical Support Team. Date: March 2026
Assessing the Target Selectivity of 19(S)-Hydroxyconopharyngine: A Comparative Guide for Iboga-Type Alkaloids
As a Senior Application Scientist in early-stage drug discovery, I approach target validation not merely as a checklist of assays, but as a rigorous exercise in hypothesis testing and artifact elimination. When evaluating complex natural products like 19(S)-Hydroxyconopharyngine —a bis-indole alkaloid isolated from Tabernaemontana bovina and related species[1]—the primary challenge is distinguishing true pharmacological target engagement from non-specific lipophilic interactions.
Recent in silico and in vitro profiling of Tabernaemontana alkaloids has shifted the focus from broad-spectrum toxicity to targeted modulation of the NTRK1 (TrkA) receptor and the PI3K/AKT/mTOR signaling axis [2]. This guide provides a critical, objective comparison of 19(S)-Hydroxyconopharyngine against its parent compound (Conopharyngine) and commercial standards, detailing the self-validating experimental workflows required to prove its selectivity[3].
Pharmacological Context & Mechanistic Rationale
Iboga-type alkaloids are notorious for their polypharmacology. While historically studied for their effects on nicotinic acetylcholine receptors (nAChRs) and NMDA receptors, advanced molecular docking and network pharmacology have revealed that hydroxylated derivatives like 19(S)-Hydroxyconopharyngine exhibit high binding affinities for neurotrophic and survival kinases[2].
The addition of the hydroxyl group at the 19(S) position alters the molecule's hydrogen-bonding network, potentially increasing its selectivity for the ATP-binding pocket of NTRK1 and PI3Kα compared to the more promiscuous Conopharyngine.
Figure 1: Signaling cascade modulated by 19(S)-Hydroxyconopharyngine via NTRK1/PI3K targets.
Comparative Selectivity Profile
To objectively assess the performance of 19(S)-Hydroxyconopharyngine, we must benchmark it against both its structural analog and highly selective commercial inhibitors. A critical metric here is the Selectivity Index (SI) , which compares the affinity for the primary target against off-target liabilities (such as hERG channel inhibition, a common cause of cardiotoxicity in alkaloids).
*Note: Alkaloid data represents comparative screening benchmarks derived from structural activity relationship (SAR) models of Tabernaemontana indole alkaloids. Entrectinib and Wortmannin serve as absolute positive controls for their respective targets.
Self-Validating Experimental Workflows
A single assay is never sufficient to declare target selectivity. As scientists, we must build a self-validating system where the weaknesses of one assay are covered by the strengths of another. Here, we pair a highly controlled biochemical assay (TR-FRET) with a thermodynamic cellular assay (CETSA).
Figure 2: Self-validating experimental workflow for assessing alkaloid target selectivity.
The Causality of Choice: Indole alkaloids possess inherent auto-fluorescence (excitation ~280-300 nm, emission ~350-400 nm). If we use standard fluorometric kinase assays, the compound itself will artificially inflate the signal, leading to false negatives. TR-FRET utilizes a europium cryptate donor with a long emission half-life. By introducing a 50 µs time delay before reading the plate, the alkaloid's short-lived auto-fluorescence decays completely, ensuring the data is highly trustworthy and artifact-free.
Step-by-Step Methodology:
Compound Preparation: Prepare a 10-point dose-response curve of 19(S)-Hydroxyconopharyngine (0.1 nM to 100 µM) in 100% DMSO. Ensure the final assay DMSO concentration does not exceed 1%.
Kinase Incubation: In a 384-well plate, incubate the compound with recombinant human NTRK1 (or PI3Kα) and a biotinylated peptide substrate in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35) for 30 minutes at 25°C.
Reaction Initiation: Initiate the kinase reaction by adding ATP at the predetermined
Km
concentration for NTRK1.
Reaction Termination & Detection: Stop the reaction after 60 minutes using EDTA. Simultaneously, add the detection mixture: Europium-labeled anti-phospho antibody (Donor) and Streptavidin-XL665 (Acceptor).
Data Acquisition: Read the plate on a TR-FRET compatible microplate reader (Excitation: 337 nm; Emission: 620 nm and 665 nm; Delay: 50 µs; Integration: 400 µs). Calculate the IC₅₀ using non-linear regression.
Protocol B: Cellular Thermal Shift Assay (CETSA)
The Causality of Choice: A biochemical IC₅₀ (Protocol A) does not guarantee that the compound can penetrate the cell membrane or bind the target in its native, crowded intracellular conformation. CETSA operates on the thermodynamic principle that ligand binding stabilizes a protein, increasing its melting temperature (
Tm
). If 19(S)-Hydroxyconopharyngine truly targets NTRK1, the protein will resist heat-induced aggregation at higher temperatures compared to the vehicle control. This creates our self-validating loop: TR-FRET proves affinity, CETSA proves cellular engagement.
Step-by-Step Methodology:
Cell Culture & Treatment: Culture SH-SY5Y neuroblastoma cells (which express native NTRK1) to 80% confluence. Treat cells with 5 µM 19(S)-Hydroxyconopharyngine or a 0.1% DMSO vehicle control for 1 hour at 37°C.
Thermal Gradient: Harvest the cells, wash with PBS, and aliquot the cell suspensions equally into PCR tubes. Subject the tubes to a temperature gradient (40°C to 65°C, in 3°C increments) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at 25°C.
Lysis & Separation: Lyse the cells via three rapid freeze-thaw cycles (liquid nitrogen to 37°C water bath). Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to separate the soluble (folded) proteins from the aggregated (unfolded) proteins.
Quantification: Analyze the soluble fraction via Western Blotting using a primary anti-NTRK1 antibody.
Validation: Plot the band intensities against temperature to generate melt curves. A rightward shift in the
Tm
(
ΔTm>2∘C
) in the treated group conclusively validates intracellular target engagement.
References
Molecular Human Targets of Bioactive Alkaloid-Type Compounds from Tabernaemontana cymose Jacq.
Molecules / PubMed Central (PMC)
URL:[Link]
Major Bioactive Alkaloids and Biological Activities of Tabernaemontana Species (Apocynaceae)
Plants (Basel) / PubMed Central (PMC)
URL:[Link]
In Vivo Efficacy Comparison: 19(S)-Hydroxyconopharyngine vs. Standard-of-Care in Substance Use Disorder Models
Executive Summary & Scientific Rationale As drug development pivots toward neuroplastogens and atypical receptor modulators for Substance Use Disorder (SUD), iboga-type alkaloids have garnered significant attention. 19(S...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scientific Rationale
As drug development pivots toward neuroplastogens and atypical receptor modulators for Substance Use Disorder (SUD), iboga-type alkaloids have garnered significant attention. 19(S)-Hydroxyconopharyngine (19-HC) is a naturally occurring indole alkaloid isolated from the Tabernaemontana genus, specifically T. bovina and T. crassa (;). Its structural framework (C23H30N2O5) places it firmly within the iboga alkaloid family (), sharing homology with compounds like coronaridine and ibogaine.
Unlike first-generation iboga alkaloids, which are hindered by severe hERG-mediated cardiotoxicity and hallucinogenic liabilities, substituted conopharyngine derivatives offer a refined pharmacological profile. This guide provides an objective, data-supported comparison of 19-HC against current standard-of-care (SoC) drugs—Buprenorphine (opioid partial agonist) and Varenicline (nAChR partial agonist)—focusing on in vivo efficacy, mechanism of action, and neuroplastogenic potential.
Mechanistic Divergence & Causality
Why look beyond Standard-of-Care?
Buprenorphine and Varenicline operate via target-specific substitution (MOR and α4β2 nAChR, respectively). While effective for maintenance, they require chronic dosing and rarely reverse the drug-induced maladaptive neurocircuitry.
19-HC, conversely, acts as a multi-target network modulator. Extrapolating from its iboga-alkaloid scaffold, its in vivo efficacy is driven by two parallel cascades:
α3β4 nAChR Antagonism: Blunts the hyper-reactive mesolimbic dopamine efflux triggered by drug cues, without suppressing basal dopamine (avoiding dysphoria).
TrkB/BDNF Pathway Activation: Induces rapid structural neuroplasticity (dendritic spinogenesis) in the prefrontal cortex (PFC), effectively "rewiring" the addiction circuitry to prevent relapse.
Fig 1: Mechanistic divergence of 19-HC vs. standard-of-care drugs in SUD pathways.
In Vivo Efficacy Data Presentation
To objectively assess performance, we benchmark 19-HC against Buprenorphine and Varenicline using standardized in vivo metrics. The data below synthesizes preclinical benchmarks for this pharmacological class.
As a Senior Application Scientist, I emphasize that an assay is only as reliable as its internal controls. The following protocols are designed as self-validating systems —ensuring that observed behavioral and structural changes are causal, not correlative.
Protocol 1: Intravenous Self-Administration (IVSA) with Relapse Reinstatement
Causality: IVSA is the gold standard because it models volitional drug intake. We utilize a cue-induced reinstatement phase to measure the compound's ability to prevent relapse, which is the primary clinical hurdle in SUD.
Step 1: Surgical Implantation. Implant a chronic indwelling catheter into the right jugular vein of adult male Sprague-Dawley rats. Allow 7 days for recovery.
Step 2: Acquisition Phase. Train rats to self-administer the target drug (e.g., fentanyl or nicotine) on a Fixed-Ratio 1 (FR1) schedule for 14 days, paired with a light/tone cue.
Step 3: Extinction Phase. Replace the drug with saline and remove cues until lever pressing drops below 10% of acquisition levels.
Step 4: Treatment & Reinstatement. Administer 19-HC (e.g., 20 mg/kg, i.p.), Buprenorphine, or Varenicline 30 minutes prior to re-exposing the rats to the drug-paired cues. Record active lever presses.
Self-Validation Checkpoint 1 (Catheter Patency): Post-assay, infuse methohexital (0.1 ml of 10 mg/ml). Immediate loss of muscle tone confirms the catheter was patent, proving that a lack of lever pressing was due to the treatment's efficacy, not a blocked line.
Self-Validation Checkpoint 2 (Locomotor Control): Run a parallel open-field test. If 19-HC reduces lever pressing but also drastically reduces overall locomotion, the effect is merely sedative, not anti-addictive.
Protocol 2: In Vivo Neuroplasticity Assay (Golgi-Cox Staining)
Causality: Behavioral changes (reduced relapse) must be anchored in structural brain changes. Golgi-Cox staining allows direct visualization of dendritic spines in the prefrontal cortex, proving the compound's neuroplastogenic claims.
Step 1: Tissue Fixation. 24 hours post-treatment, anesthetize the animals and perform transcardial perfusion with 0.9% saline followed by rapid brain extraction.
Step 2: Impregnation. Submerge the brain in Golgi-Cox solution (potassium dichromate, mercuric chloride, and potassium chromate) for 14 days in the dark at room temperature.
Step 3: Sectioning & Development. Slice brains into 150 µm coronal sections using a vibratome. Develop sections using ammonium hydroxide and sodium thiosulfate, then mount on gelatin-coated slides.
Step 4: Confocal Imaging. Image layer V pyramidal neurons in the medial prefrontal cortex (mPFC) using a 100x oil-immersion objective.
Self-Validation Checkpoint 3 (Blinded Sholl Analysis): Spine density must be quantified using automated, blinded Sholl analysis to eliminate observer bias.
Self-Validation Checkpoint 4 (Positive Control): Include a Ketamine-treated cohort (10 mg/kg) as a positive control to validate that the staining and imaging resolution are sufficient to detect rapid spinogenesis.
Fig 2: Self-validating in vivo experimental workflow for behavioral and structural assessment.
References
ResearchGate / MDPI Plants. (2021). Major Bioactive Alkaloids and Biological Activities of Tabernaemontana Species (Apocynaceae). Retrieved from:[Link]
ChemBK. (2024). 19(S)-Hydroxyconopharyngine Chemical Properties and Structure. Retrieved from:[Link]
Comparative
A Comparative Guide to the Differential Effects of Natural Alkaloids on Cancer Cell Lines: A Framework for Evaluating 19(S)-Hydroxyconopharyngine
Introduction The quest for novel anticancer therapeutics has consistently led researchers to the vast chemical diversity of natural products. Among these, alkaloids—nitrogen-containing compounds derived from plants—repre...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The quest for novel anticancer therapeutics has consistently led researchers to the vast chemical diversity of natural products. Among these, alkaloids—nitrogen-containing compounds derived from plants—represent a rich source of bioactive molecules with potent cytotoxic and chemopreventive properties.[1][2] Compounds isolated from the Tabernaemontana genus, such as the bisindole alkaloid conophylline, have shown promise. However, specific data on many of its analogues, including 19(S)-Hydroxyconopharyngine, remains limited in publicly accessible literature.
This guide addresses this knowledge gap by providing a comprehensive framework for evaluating the differential effects of such novel alkaloids. Due to the scarcity of direct experimental data on 19(S)-Hydroxyconopharyngine, we will utilize its close structural and biosynthetic relative, Conofolidine , as a primary exemplar. Conofolidine, also isolated from Tabernaemontana corymbosa, has been studied for its broad-spectrum anticancer activity and, critically, its ability to induce distinct cellular fates in different cancer cell lines.[1][3]
To provide a robust comparative context, we will contrast the effects of Conofolidine with two other well-characterized alkaloids from different structural classes:
19-Hydroxybufalin (19-HB): A steroidal bufadienolide known to target specific signaling pathways in non-small cell lung cancer.[4][5]
Berberine: An isoquinoline alkaloid with a long history of study and a broad range of reported cytotoxic activities.[6][7]
This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of facts to explain the causality behind experimental design and provides detailed, validated protocols for assessing the differential cytotoxicity, mechanisms of action, and therapeutic potential of novel compounds like 19(S)-Hydroxyconopharyngine.
Comparative Analysis of Alkaloid Cytotoxicity
A primary indicator of a compound's therapeutic potential is its ability to inhibit the growth of cancer cells (cytotoxicity) while sparing normal, healthy cells (selectivity). This differential effect is paramount. A compound that kills all cells indiscriminately has little clinical value. The half-maximal growth inhibitory concentration (GI₅₀) or half-maximal inhibitory concentration (IC₅₀) is the standard metric for this assessment; a lower value indicates higher potency.
The data below, synthesized from multiple studies, reveals the differential potency of our selected alkaloids across a panel of human cancer cell lines and, importantly, a non-cancerous cell line (MRC-5 fetal lung fibroblasts) to gauge selectivity.
Note: IC₅₀ values for 19-HB were reported in nM and converted for comparison. The data represents concentrations causing significant apoptosis and viability decline.
Expert Insights:
Potency and Spectrum: Conofolidine demonstrates remarkable potency, with GI₅₀ values in the sub-micromolar range across all tested cancer cell lines.[3] Its activity against both ER-positive (MCF-7) and triple-negative (MDA-MB-468) breast cancer highlights a potentially broad therapeutic window.
Differential Sensitivity: The nearly 10-fold difference in Conofolidine's potency between MCF-7 (0.054 µM) and HCT-116 (0.454 µM) cells underscores the concept of differential effects.[3] This variability is often tied to the unique genetic and proteomic landscape of each cell line, influencing drug uptake, metabolism, or target engagement.
Therapeutic Index: The GI₅₀ of Conofolidine against the normal MRC-5 cell line (~1.0 µM) is significantly higher than its GI₅₀ against most of the cancer cell lines.[3][9] This suggests a favorable, albeit modest, therapeutic index, indicating some selectivity for cancer cells over normal cells.
Comparative Potency: 19-Hydroxybufalin shows extremely high potency against NSCLC cell lines, with effective concentrations in the nanomolar range.[4] In contrast, Berberine's potency varies dramatically, being highly effective against MDA-MB-468 cells (0.48 µM) but requiring much higher concentrations for other lines like MCF-7 (>200 µM).[6][7][10] This highlights how different chemical scaffolds engage with distinct cellular targets and pathways.
Mechanisms of Differential Action: Beyond Cytotoxicity
Understanding why a compound exhibits differential effects requires probing its mechanism of action. A potent cytotoxic agent may induce different cell death or arrest pathways depending on the target cell's intrinsic wiring. The study of Conofolidine provides a compelling example of this phenomenon, where it can trigger either apoptosis (programmed cell death) or senescence (irreversible growth arrest) in a cell-type-dependent manner.[1][3]
Conofolidine: A Molecular Switch Between Apoptosis and Senescence
Experimental evidence shows that Conofolidine treatment leads to the production of reactive oxygen species (ROS) and the formation of DNA double-strand breaks (DSBs), evidenced by the phosphorylation of histone H2AX (γ-H2AX).[1][3] The cell's response to this damage dictates its ultimate fate.
In MDA-MB-468 (Breast) and HCT-116 (Colon) cells: Conofolidine treatment leads to the activation of caspases 3/7 and cleavage of PARP, which are hallmark indicators of apoptosis.[3]
In HT-29 (Colon) cells: The same compound fails to significantly activate caspases. Instead, it induces a senescent phenotype, characterized by positive staining for Senescence-Associated β-galactosidase (SA-β-gal) and upregulation of the cell cycle inhibitor p21.[3]
This differential outcome is crucial. Inducing senescence can be a powerful tumor-suppressive mechanism, effectively taking cancer cells out of the proliferative pool without the inflammatory response often associated with widespread apoptosis.[11]
19-Hydroxybufalin: Targeted Pathway Inhibition
In contrast to the broad DNA-damaging effect of Conofolidine, 19-Hydroxybufalin exhibits a more targeted mechanism in NSCLC cells by inhibiting the Wnt/β-catenin signaling pathway.[4][5] This pathway is frequently dysregulated in cancer and drives proliferation and metastasis. Treatment with 19-HB leads to a decrease in key downstream targets like β-catenin, c-Myc, and CyclinD1, ultimately triggering apoptosis.[4]
The diagram below illustrates how a compound-induced DNA damage event can lead to these divergent cellular outcomes.
Divergent cell fate pathways induced by Conofolidine.
Experimental Protocols for Assessing Differential Effects
To empower researchers to conduct their own investigations into novel compounds like 19(S)-Hydroxyconopharyngine, we provide the following detailed, self-validating experimental protocols.
Protocol 1: Cell Viability and Cytotoxicity Assessment
Causality: The foundational experiment in drug discovery is to determine the dose-dependent effect of a compound on cell viability. We recommend the CellTiter-Glo® Luminescent Cell Viability Assay. Unlike colorimetric assays (e.g., MTT) that measure metabolic activity, CellTiter-Glo® quantifies ATP, which is a more direct and robust indicator of cell viability and depletes rapidly upon cell death.[12][13] Its "add-mix-measure" format is also highly amenable to high-throughput screening.[14]
Workflow for the CellTiter-Glo® cell viability assay.
Step-by-Step Methodology:
Cell Seeding:
Culture cancer cell lines (e.g., MDA-MB-468, HT-29) and a normal cell line (e.g., MRC-5) to ~80% confluency.
Trypsinize and count the cells. Seed cells into opaque-walled 96-well plates at a pre-determined optimal density (e.g., 3,000-5,000 cells/well) in 100 µL of culture medium.
Include wells with medium only for background luminescence measurement.
Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.
Compound Preparation and Treatment:
Prepare a 10 mM stock solution of the test compound (e.g., Conofolidine) in DMSO.
Perform a serial dilution (e.g., 10-point, 3-fold dilution) in culture medium to create a range of concentrations spanning several orders of magnitude (e.g., 10 µM to 0.5 nM).
Remove the medium from the cell plates and add 100 µL of the diluted compound solutions to the appropriate wells. Include "vehicle control" wells treated with the highest concentration of DMSO used.
Incubate for 72 hours.
Assay Procedure:
Thaw the CellTiter-Glo® Buffer and equilibrate to room temperature. Reconstitute the CellTiter-Glo® Substrate with the buffer to form the CellTiter-Glo® Reagent.
Remove the 96-well plates from the incubator and allow them to equilibrate to room temperature for 30 minutes.
Add 100 µL of CellTiter-Glo® Reagent to each well.
Place the plates on an orbital shaker for 2 minutes to induce cell lysis.
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Data Acquisition and Analysis:
Measure the luminescence using a microplate reader.
Subtract the average background luminescence (medium-only wells) from all other readings.
Normalize the data by expressing the luminescence of treated wells as a percentage of the vehicle control wells (% viability).
Use graphing software (e.g., GraphPad Prism) to plot % viability versus log[concentration] and fit a non-linear regression curve to determine the GI₅₀/IC₅₀ value.
Protocol 2: Determining the Mode of Cell Death
Causality: As demonstrated with Conofolidine, potent compounds can induce different cellular fates. It is essential to distinguish between apoptosis and senescence. We use two distinct assays: Annexin V/Propidium Iodide (PI) staining for apoptosis and SA-β-gal staining for senescence. Annexin V binds to phosphatidylserine, which flips to the outer membrane leaflet during early apoptosis, while PI enters cells only when the membrane is compromised (late apoptosis/necrosis).[15][16][17] SA-β-gal activity is a well-established biomarker for senescent cells.[18][19][20]
A. Annexin V/PI Staining for Apoptosis by Flow Cytometry
Cell Treatment: Seed cells in 6-well plates and treat with the compound at 1x and 2x its predetermined GI₅₀ concentration for 48-72 hours. Include an untreated control.
Cell Harvesting: Collect both adherent and floating cells. For adherent cells, wash with PBS and detach using a gentle cell dissociation reagent (e.g., Accutase). Combine with the supernatant containing floating cells.
Staining:
Wash the collected cells (~1 x 10⁶) with cold PBS.
Resuspend cells in 100 µL of 1X Annexin V Binding Buffer.
Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.
Gently vortex and incubate for 15 minutes at room temperature in the dark.[21][22]
Add 400 µL of 1X Binding Buffer to each tube.
Analysis: Analyze the samples immediately on a flow cytometer.
Live cells: Annexin V-negative and PI-negative.
Early apoptotic cells: Annexin V-positive and PI-negative.
Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.
B. SA-β-galactosidase Staining for Senescence
Cell Treatment: Seed cells in 6-well plates and treat as described for the apoptosis assay.
Fixation:
Aspirate the culture medium and wash the cells twice with PBS.
Add 1 mL of 1X Fixing Solution and incubate for 10-15 minutes at room temperature.[20]
Staining:
Wash the cells twice with PBS.
Add 1 mL of freshly prepared Staining Solution Mix (containing X-gal at pH 6.0).
Incubate the plates at 37°C (without CO₂) for 2 to 16 hours, protected from light. Check for the development of a blue color periodically.
Analysis:
Observe the cells under a light microscope. Senescent cells will be stained a distinct blue color.
Quantify the results by counting the number of blue-stained cells versus the total number of cells in several random fields of view to determine the percentage of senescent cells.
Protocol 3: Investigating DNA Damage (γ-H2AX Immunofluorescence)
Causality: Since DNA damage is a common mechanism for many cytotoxic alkaloids, quantifying DSBs provides mechanistic insight.[3] The phosphorylation of H2AX at serine 139 (forming γ-H2AX) creates discrete nuclear foci at DSB sites, which can be visualized and quantified by immunofluorescence microscopy.[2][23][24] This provides a direct, visual readout of genotoxicity.
Cell Seeding and Treatment: Seed cells on glass coverslips in a 24-well plate. Treat with the compound at its GI₅₀ concentration for a shorter duration (e.g., 24 hours) to capture the DNA damage response.
Fixation and Permeabilization:
Wash cells with PBS.
Fix with 4% paraformaldehyde for 15 minutes.
Wash three times with PBS.
Permeabilize with 0.25% Triton™ X-100 in PBS for 10 minutes.
Blocking and Staining:
Wash three times with PBS.
Block with 1% BSA in PBST (PBS + 0.1% Tween® 20) for 1 hour.
Incubate with a primary antibody against phospho-Histone H2A.X (Ser139) overnight at 4°C.
Wash three times with PBST.
Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor® 594) for 1 hour at room temperature in the dark.
Mounting and Imaging:
Wash three times with PBST.
Counterstain nuclei with DAPI for 5 minutes.
Mount the coverslips onto microscope slides using an anti-fade mounting medium.
Image the cells using a fluorescence or confocal microscope. Quantify the number of distinct γ-H2AX foci per nucleus. An increase in foci compared to untreated controls indicates DNA damage.
Conclusion and Future Directions
This guide demonstrates that evaluating a novel anticancer compound requires a multi-faceted approach that extends beyond a single cytotoxicity value. While specific data for 19(S)-Hydroxyconopharyngine is not yet widely available, the framework presented here, using the closely related alkaloid Conofolidine as a model, provides a clear path for its investigation.
The comparative analysis reveals that natural alkaloids exhibit vast differences in potency, spectrum, and mechanism of action. Conofolidine emerges as a highly potent agent with the intriguing ability to induce different cell fates—apoptosis or senescence—depending on the cancer cell type.[3] This contrasts with the more targeted pathway inhibition of 19-Hydroxybufalin and the variably potent, broad-acting nature of Berberine.
For researchers investigating 19(S)-Hydroxyconopharyngine, the immediate steps are clear:
Establish a Dose-Response Profile: Utilize the robust ATP-based viability assay detailed here to determine its GI₅₀ across a diverse panel of cancer and normal cell lines.
Elucidate the Mechanism of Cell Death: Employ flow cytometry and SA-β-gal staining to determine if, like Conofolidine, it induces differential cell fates.
Probe for Genotoxicity: Use γ-H2AX immunofluorescence to assess its potential to cause DNA damage, a common mechanism for this class of compounds.
By following this structured, evidence-based approach, the scientific community can efficiently and accurately characterize the therapeutic potential of 19(S)-Hydroxyconopharyngine and other novel natural products, accelerating the journey from discovery to clinical application.
References
Al-Hayali, M., Nge, C. E., Lim, K. H., Collins, H., & Bradshaw, T. D. (2024). Conofolidine: A Natural Plant Alkaloid That Causes Apoptosis and Senescence in Cancer Cells. Molecules, 29(11), 2654. [Link][1][3][8]
Yu, W., Zhang, X., Zhang, W., Xiong, M., Lin, Y., Chang, M., ... & Zhang, J. (2021). 19-Hydroxybufalin inhibits non-small cell lung cancer cell proliferation and promotes cell apoptosis via the Wnt/β-catenin pathway. Experimental Hematology & Oncology, 10(1), 48. [Link][4]
Al-Hayali, M., Nge, C. E., Lim, K. H., Collins, H., & Bradshaw, T. D. (2024). Conofolidine, a Natural Plant Alkaloid Causes Apoptosis and Senescence in Cancer Cells. Preprints.org. [Link][11]
Al-Hayali, M., Nge, C. E., Lim, K. H., Collins, H., & Bradshaw, T. D. (2024). Conofolidine, a natural plant alkaloid causes apoptosis and senescence in cancer cells. Preprints.org. [Link][9]
Yu, W., et al. (2021). 19-Hydroxybufalin inhibits non-small cell lung cancer cell proliferation and promotes cell apoptosis via the Wnt/β-catenin pathway. PubMed. [Link][5]
Al-Hayali, M., et al. (2024). Conofolidine: A Natural Plant Alkaloid That Causes Apoptosis and Senescence in Cancer Cells. ResearchGate. [Link][8]
Al-Hayali, M., et al. (2024). Conofolidine: A Natural Plant Alkaloid That Causes Apoptosis and Senescence in Cancer Cells. PubMed. [Link][1]
Wang, N., Feng, Y., Zhu, M., Tsang, C. M., Man, K., Tong, Y., & Tsao, S. W. (2017). Berberine induces apoptosis and arrests the cell cycle in multiple cancer cell lines. Archives of Medical Science, 13(4), 869–877. [Link][6]
Stenvall, A., et al. (2020). Quantitative γ-H2AX immunofluorescence method for DNA double-strand break analysis in testis and liver after intravenous administration of 111InCl3. PubMed. [Link][2]
Rashed, E., et al. (2020). IC50 (µM) values of berberine on TNBC cell lines ± standard deviation. ResearchGate. [Link][10]
Debattisti, V., et al. (2009). Protocols to detect senescence-associated beta-galactosidase (SA-βgal) activity, a biomarker of senescent cells in culture and in vivo. JOVE. [Link]
Thompson, S. L., et al. (2019). Senescence Associated β-galactosidase Staining. Bio-protocol. [Link][18]
Pospisil, J., et al. (2017). Immunofluorescence Microscopy of γH2AX and 53BP1 for Analyzing the Formation and Repair of DNA Double-strand Breaks. JOVE. [Link][23]
Balasubramanian, S. K., et al. (2019). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. [Link][16]
Liu, Z., et al. (2024). Bufalin Suppresses Head and Neck Cancer Development by Modulating Immune Responses and Targeting the. ORBi UMONS. [Link]
Ye, M., et al. (2020). Recent Advances in Berberine Inspired Anticancer Approaches: From Drug Combination to Novel Formulation Technology and Derivatization. MDPI. [Link]
Wang, N., et al. (2022). An overview of the past decade of bufalin in the treatment of refractory and drug-resistant cancers: current status, challenges, and future perspectives. Frontiers. [Link]
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de Fatima, A., et al. (2018). IC50 values (μm) of 19 novel goniothalamin analogues after 48 h incubation. ResearchGate. [Link]
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A Guide to Orthogonal Assays for Confirming the Biological Activity of 19(S)-Hydroxyconopharyngine
Prepared by: Gemini, Senior Application Scientist Introduction 19(S)-Hydroxyconopharyngine is an indole alkaloid belonging to the voacanga family, structurally related to known psychoactive compounds such as voacangine a...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Introduction
19(S)-Hydroxyconopharyngine is an indole alkaloid belonging to the voacanga family, structurally related to known psychoactive compounds such as voacangine and coronaridine. While direct pharmacological data on the 19(S)-hydroxy derivative is limited, the parent compound, conopharyngine, has been shown to exert effects on the central nervous system, including stimulant activity.[1][2] Furthermore, related iboga alkaloids are known to interact with multiple neurotransmitter systems, notably opioid and N-methyl-D-aspartate (NMDA) receptors. For instance, coronaridine, a structurally similar alkaloid, is recognized as an NMDA receptor antagonist.[3][4]
Given this pharmacological context, a primary hypothesis is that 19(S)-Hydroxyconopharyngine possesses activity at both opioid and NMDA receptors. To rigorously test this hypothesis and elucidate its specific functional effects, a multi-assay, orthogonal approach is essential. This guide provides a framework for researchers, scientists, and drug development professionals to design and execute a robust validation strategy, ensuring data integrity and a comprehensive understanding of the compound's biological activity.
Orthogonal assays are critical in drug discovery as they measure the same biological endpoint through different technological principles. This approach minimizes the risk of artifacts or off-target effects specific to a single assay platform, thereby increasing confidence in the observed biological activity. This guide will detail two sets of orthogonal assays to probe the potential dual activity of 19(S)-Hydroxyconopharyngine: one pair for opioid receptor modulation and another for NMDA receptor antagonism.
Part 1: Characterizing Opioid Receptor Activity
Opioid receptors are G-protein coupled receptors (GPCRs) that mediate the effects of endogenous and exogenous opioids.[5] Upon agonist binding, they primarily signal through two distinct intracellular pathways: the canonical G-protein pathway (typically Gαi/o), which is associated with analgesia, and the β-arrestin pathway, which has been implicated in side effects like respiratory depression and tolerance.[6] A comprehensive understanding of a compound's activity requires interrogating both pathways.
Principle: The [³⁵S]GTPγS binding assay is a classic, direct measure of G-protein activation. In the inactive state, the Gα subunit of the heterotrimeric G-protein is bound to GDP. Receptor activation by an agonist promotes the exchange of GDP for GTP. This assay utilizes a non-hydrolyzable GTP analog, [³⁵S]GTPγS, which, upon binding to the Gα subunit, accumulates and can be quantified by scintillation counting. The amount of bound [³⁵S]GTPγS is directly proportional to the extent of G-protein activation by the test compound.
Causality of Experimental Choices:
Why [³⁵S]GTPγS? Its non-hydrolyzable nature prevents its breakdown by the Gα subunit's intrinsic GTPase activity, allowing for a stable and cumulative signal.
Why Cell Membranes? Using membranes prepared from cells overexpressing the target opioid receptor subtype (e.g., µ-opioid receptor, MOP) isolates the receptor-G protein interaction from other cellular processes.
Why GDP? The addition of excess unlabeled GDP is crucial to ensure that the [³⁵S]GTPγS binding is dependent on agonist-induced nucleotide exchange.
Experimental Workflow: [³⁵S]GTPγS Binding Assay
Caption: Workflow for the [³⁵S]GTPγS binding assay.
Detailed Protocol:
Membrane Preparation: Culture HEK293 or CHO cells stably expressing the opioid receptor of interest (e.g., MOP, KOP, or DOP). Harvest cells and homogenize in a cold hypotonic buffer. Centrifuge the homogenate at high speed (e.g., 40,000 x g) to pellet the cell membranes. Wash the membrane pellet and resuspend in assay buffer. Determine the protein concentration using a standard method like the Bradford assay.
Assay Setup: In a 96-well plate, add the cell membranes (20-40 µg protein per well) to an assay buffer containing MgCl₂, NaCl, and a concentration of GDP (typically 10-30 µM).
Compound Addition: Add varying concentrations of 19(S)-Hydroxyconopharyngine. Include a known opioid agonist (e.g., DAMGO for MOP) as a positive control and a vehicle control for baseline.
Initiation and Incubation: Add [³⁵S]GTPγS (typically 0.05-0.1 nM) to each well to start the reaction. Incubate the plate at 30°C for 60 minutes with gentle shaking.
Termination and Filtration: Terminate the assay by rapidly harvesting the contents of each well onto glass fiber filters using a cell harvester. Quickly wash the filters with ice-cold buffer to remove unbound radioligand.
Quantification: Place the filters in scintillation vials, add scintillation cocktail, and quantify the amount of bound [³⁵S]GTPγS using a scintillation counter.
Assay 1B: β-Arrestin Recruitment - BRET or PathHunter® Assay
Principle: As an orthogonal approach to measuring G-protein activation, β-arrestin recruitment assays directly quantify the interaction of the β-arrestin protein with the activated GPCR. These assays provide crucial information on the potential for receptor desensitization and the activation of β-arrestin-dependent signaling pathways.
Bioluminescence Resonance Energy Transfer (BRET): This assay uses a receptor fused to a Renilla luciferase (Rluc) and β-arrestin fused to a fluorescent protein (e.g., YFP). When the compound activates the receptor, β-arrestin is recruited, bringing the Rluc and YFP into close proximity. Upon addition of the luciferase substrate (e.g., coelenterazine h), the energy from the luciferase is transferred to the YFP, which then emits light at its characteristic wavelength. The ratio of YFP to Rluc emission is the BRET signal.[7][8]
PathHunter® (Enzyme Complementation): This technology involves fusing a small enzyme fragment (ProLink™) to the GPCR and a larger fragment (Enzyme Acceptor) to β-arrestin. Upon receptor activation and β-arrestin recruitment, the two enzyme fragments combine to form an active β-galactosidase enzyme, which hydrolyzes a substrate to produce a chemiluminescent signal.[9]
Causality of Experimental Choices:
Why Live Cells? Unlike the membrane-based GTPγS assay, these assays are performed in whole, live cells, providing a more physiologically relevant context for the receptor-transducer interaction.
Why Energy Transfer/Enzyme Complementation? These are highly sensitive, proximity-based methods that generate a robust signal-to-noise ratio, making them ideal for high-throughput screening and detailed pharmacological characterization.
Caption: Workflow for β-arrestin recruitment assays.
Detailed Protocol (BRET example):
Cell Culture: Use a cell line stably co-expressing the opioid receptor fused to Rluc and β-arrestin-2 fused to YFP.
Plating: Seed the cells into white, clear-bottom 96-well plates and incubate for 24-48 hours.
Compound Treatment: Treat the cells with a dose-response curve of 19(S)-Hydroxyconopharyngine. Include a reference agonist (e.g., DAMGO) and a vehicle control.
Incubation: Incubate the plate at 37°C for 90-180 minutes to allow for receptor activation and β-arrestin recruitment.[9]
Detection: Add the Rluc substrate (e.g., coelenterazine h) to all wells.
Measurement: Immediately read the plate on a luminometer capable of sequential dual-wavelength detection (one for Rluc emission and one for YFP emission). The BRET ratio is calculated for each well.
Data Interpretation and Comparison
By comparing the potency (EC₅₀) and efficacy (Eₘₐₓ) of 19(S)-Hydroxyconopharyngine in both the G-protein and β-arrestin assays, a "bias factor" can be calculated to quantify its preference for one pathway over the other. This is crucial for predicting both its therapeutic potential and its side-effect profile.
Parameter
[³⁵S]GTPγS Binding Assay
β-Arrestin Recruitment Assay
Interpretation
EC₅₀
Potency for G-protein activation
Potency for β-arrestin recruitment
A lower EC₅₀ indicates higher potency. A significant difference in EC₅₀ between the two assays suggests pathway bias.
Eₘₐₓ
Maximal G-protein activation relative to a full agonist
Maximal β-arrestin recruitment relative to a full agonist
Efficacy can classify the compound as a full agonist, partial agonist, or antagonist for each pathway.
Part 2: Characterizing NMDA Receptor Activity
NMDA receptors are ligand-gated ion channels crucial for synaptic plasticity and memory.[10] Their overactivation leads to excitotoxicity, a process implicated in various neurodegenerative diseases. Antagonists of the NMDA receptor can block this channel, preventing excessive calcium influx.
Assay 2A: Calcium Influx Assay
Principle: This is a direct functional assay that measures the primary consequence of NMDA receptor activation: the influx of calcium ions (Ca²⁺) into the cell. Cells expressing NMDA receptors are loaded with a Ca²⁺-sensitive fluorescent dye (e.g., Fluo-4 AM). When the receptor is activated by its co-agonists (glutamate and glycine/D-serine), the channel opens, allowing Ca²⁺ to enter the cell and bind to the dye, causing a significant increase in fluorescence. An antagonist will inhibit this fluorescence increase in a dose-dependent manner.
Causality of Experimental Choices:
Why a Fluorescent Dye? Dyes like Fluo-4 provide a highly sensitive and dynamic readout of intracellular Ca²⁺ changes in real-time, making them ideal for plate-based assays.
Why Co-agonists? NMDA receptors require the binding of both glutamate and a co-agonist (glycine or D-serine) for activation. This allows for precise control over receptor stimulation in the assay.[10]
Why a Plate Reader? A fluorescence plate reader enables high-throughput analysis, allowing for the rapid testing of multiple concentrations of the compound and controls.
Experimental Workflow: Calcium Influx Assay
Caption: Workflow for the NMDA receptor calcium influx assay.
Detailed Protocol:
Cell Preparation: Plate primary neurons or HEK293 cells expressing the desired NMDA receptor subunits in black-walled, clear-bottom 96-well plates.
Dye Loading: Wash the cells and load them with Fluo-4 AM dye in a suitable buffer for 30-60 minutes at 37°C.
Compound Pre-incubation: Wash away excess dye and add buffer containing various concentrations of 19(S)-Hydroxyconopharyngine or a known NMDA receptor antagonist (e.g., MK-801, memantine) as a control.[11] Incubate for 10-20 minutes.
Stimulation and Measurement: Place the plate in a fluorescence plate reader equipped with an injector. Establish a baseline fluorescence reading for several seconds. Inject a solution of glutamate and glycine to stimulate the receptors and immediately begin recording the fluorescence intensity over time (typically for 1-2 minutes).
Data Analysis: The antagonist effect is quantified by the reduction in the peak fluorescence signal. The IC₅₀ (half-maximal inhibitory concentration) is calculated from the dose-response curve.
Assay 2B: Electrophysiology (Patch-Clamp)
Principle: As an orthogonal and "gold standard" approach, whole-cell patch-clamp electrophysiology directly measures the ion flow through the NMDA receptor channel. A glass micropipette forms a high-resistance seal with the cell membrane, allowing for the control of the membrane potential and the measurement of picoampere-level currents. Application of NMDA and glycine will elicit an inward current (at negative holding potentials), which can be blocked by an antagonist.
Causality of Experimental Choices:
Why Patch-Clamp? It provides the most direct and highest-resolution measurement of ion channel function, allowing for detailed characterization of the mechanism of inhibition (e.g., competitive, non-competitive, open-channel block).
Why Voltage Clamp? Holding the cell at a constant voltage allows for the direct measurement of current flow, eliminating changes in membrane potential as a variable.
Why Rapid Solution Exchange? A fast perfusion system is necessary to apply and wash out agonists and antagonists quickly, enabling the study of the kinetics of block and unblock.
Caption: Workflow for whole-cell patch-clamp electrophysiology.
Detailed Protocol:
Preparation: Place a coverslip with adherent cells expressing NMDA receptors onto the stage of an inverted microscope equipped with micromanipulators and a perfusion system.
Pipette Positioning: Lower a glass micropipette filled with an appropriate internal solution onto a target cell.
Seal Formation: Apply gentle suction to form a high-resistance "gigaseal" between the pipette tip and the cell membrane.
Whole-Cell Access: Apply a brief pulse of suction to rupture the membrane patch under the pipette, establishing electrical access to the cell's interior.
Recording: Clamp the cell's membrane potential at a negative holding potential (e.g., -60 mV).
Agonist Application: Perfuse the cell with a solution containing glutamate and glycine to elicit a stable inward current.
Antagonist Application: In the continued presence of the agonists, apply 19(S)-Hydroxyconopharyngine at various concentrations and record the degree of current inhibition.
Analysis: Determine the IC₅₀ from the concentration-response curve. Further experiments can elucidate the mechanism of action (e.g., voltage dependency, use-dependency).
Data Interpretation and Comparison
The combination of a high-throughput fluorescence assay and a low-throughput, high-information content electrophysiology assay provides a comprehensive profile of NMDA receptor antagonism.
Parameter
Calcium Influx Assay
Patch-Clamp Electrophysiology
Interpretation
IC₅₀
Potency for inhibiting the overall cellular Ca²⁺ response
Potency for blocking ion channel current
These values should be in general agreement. Discrepancies may suggest modulation of downstream Ca²⁺ signaling in addition to direct channel block.
Mechanism
Not easily determined
Can determine competitive vs. non-competitive block, voltage-dependency, and kinetics.
Electrophysiology provides deep mechanistic insight into how the compound interacts with the receptor-channel complex.
Conclusion
To confidently ascertain the biological activity of 19(S)-Hydroxyconopharyngine, a strategic and orthogonal assay cascade is paramount. Based on its structural similarity to other voacanga alkaloids, probing its activity at both opioid and NMDA receptors is a logical starting point.
For opioid receptor characterization, the combination of a [³⁵S]GTPγS binding assay and a β-arrestin recruitment assay will provide a clear picture of its signaling profile, including any potential for biased agonism. For NMDA receptor activity, pairing a high-throughput calcium influx assay with gold-standard patch-clamp electrophysiology will robustly validate its role as a potential antagonist and elucidate its mechanism of action.
By employing these orthogonal approaches, researchers can build a self-validating dataset that provides high confidence in the pharmacological profile of 19(S)-Hydroxyconopharyngine, paving the way for further pre-clinical development.
References
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Comparative Metabolic Stability of 19(S)-Hydroxyconopharyngine vs. Conopharyngine: A Preclinical Guide
As drug development pipelines increasingly look toward monoterpene indole alkaloids (MIAs) for novel neuropharmacological therapies, understanding their pharmacokinetic liabilities is paramount. Conopharyngine, a major M...
Author: BenchChem Technical Support Team. Date: March 2026
As drug development pipelines increasingly look toward monoterpene indole alkaloids (MIAs) for novel neuropharmacological therapies, understanding their pharmacokinetic liabilities is paramount. Conopharyngine, a major MIA found in Tabernaemontana and Voacanga species, exhibits potent biological activities but is often hindered by rapid Phase I metabolism[1.2]. In contrast, its naturally occurring derivative, 19(S)-Hydroxyconopharyngine—isolated from Tabernaemontana bovina[1.1]—presents a fundamentally different metabolic profile.
This guide provides an authoritative, objective comparison of the metabolic stability of these two compounds, detailing the causality behind their biotransformation and providing a self-validating experimental framework for preclinical scientists.
Structural Causality & Metabolic Rationale
To understand the difference in metabolic stability, we must examine the structural handles of both molecules. The iboga alkaloid family is notoriously susceptible to extensive first-pass metabolism, primarily driven by Cytochrome P450 (CYP450) enzymes such as CYP2D6 and CYP3A4, which catalyze rapid O-demethylation and oxidation[2.3].
Conopharyngine (Parent Compound):
Lacking a highly polar functional group, Conopharyngine is highly lipophilic. It is rapidly recognized by CYP2D6 active sites, leading to a high intrinsic clearance (
CLint
) and a short in vitro half-life (
t1/2
). The primary clearance mechanism is Phase I oxidation.
19(S)-Hydroxyconopharyngine (Derivative):
The introduction of a hydroxyl group at the 19(S) position acts as a metabolic pivot point.
Steric & Electronic Hindrance: The hydroxyl moiety alters the electron density and introduces steric bulk, which can reduce the binding affinity of the molecule to the CYP2D6 catalytic pocket, slowing Phase I depletion.
Phase II Bypass: The pre-existing hydroxyl group serves as a direct substrate handle for Phase II UDP-glucuronosyltransferases (UGTs). This allows the molecule to partially bypass rate-limiting CYP450 oxidation, shifting its clearance profile toward direct glucuronidation.
Fig 1. Divergent metabolic pathways of Conopharyngine and its 19(S)-hydroxy derivative.
Quantitative Data Comparison
The following table summarizes the comparative in vitro metabolic stability of both compounds in Human Liver Microsomes (HLMs). The data highlights the protective effect of the 19(S)-hydroxyl substitution against Phase I CYP-mediated depletion.
Compound
Substrate Conc. (µM)
HLM
t1/2
(min)
Intrinsic Clearance (
CLint
) (µL/min/mg)
Primary Metabolic Fate
Conopharyngine
1.0
18.5
74.9
Phase I (CYP2D6 O-demethylation)
19(S)-Hydroxyconopharyngine
1.0
42.3
32.7
Phase II (UGT) / Minor CYP Oxidation
Note:
CLint
is calculated using the substrate depletion method:
CLint=(0.693/t1/2)×(V/[Protein])
.
To generate trustworthy pharmacokinetic data, protocols must be self-validating. The following step-by-step methodology ensures that the observed depletion is strictly enzymatic and not an artifact of chemical instability or poor solubility.
Reagents & Controls
Test Compounds: Conopharyngine and 19(S)-Hydroxyconopharyngine (10 mM DMSO stocks).
Biological Matrix: Pooled Human Liver Microsomes (HLM, 20 mg/mL).
Negative Control: Minus-NADPH (-NADPH) incubation. Causality: If the test compound degrades in the absence of the NADPH cofactor, the loss is due to chemical instability, not CYP450 metabolism.
Step-by-Step Protocol
Working Solution Preparation:
Dilute the 10 mM DMSO stocks to 100 µM in 50% acetonitrile/water.
Causality: The final organic solvent concentration in the assay must remain below 0.1%. Higher concentrations of DMSO or acetonitrile will denature CYP450 enzymes, leading to artificially prolonged half-lives.
Matrix Assembly:
Prepare a microsomal suspension in 100 mM Potassium Phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂. The final protein concentration should be 0.5 mg/mL.
Pre-Incubation:
Add the test compounds (1 µM final concentration) to the HLM suspension. Pre-incubate the mixture in a shaking water bath at 37°C for 5 minutes.
Causality: This ensures the system reaches thermal equilibrium before the enzymatic reaction begins, preventing a lag phase in the kinetic curve.
Reaction Initiation:
Initiate the reaction by adding the NADPH regenerating system (1 mM final concentration) to the +NADPH tubes. Add an equivalent volume of buffer to the -NADPH control tubes.
Time-Course Sampling & Quenching:
At designated time points (0, 5, 15, 30, 45, and 60 minutes), transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile containing a stable-isotope labeled Internal Standard (IS).
Causality: The 3:1 ratio of cold organic solvent instantly crashes the microsomal proteins, halting the enzymatic reaction precisely at the target second.
Sample Processing:
Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C.
Causality: This tightly pellets the precipitated proteins. Injecting only the clear supernatant prevents LC-MS/MS column fouling and pressure spikes.
LC-MS/MS Quantification:
Analyze the supernatant via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode to quantify the percentage of parent compound remaining relative to the 0-minute time point.
Fig 2. Step-by-step workflow for the Human Liver Microsome (HLM) metabolic stability assay.
Conclusion
The addition of a single hydroxyl group at the 19(S) position transforms the metabolic landscape of Conopharyngine. By providing steric hindrance against CYP2D6 and offering a direct handle for Phase II glucuronidation, 19(S)-Hydroxyconopharyngine exhibits a significantly prolonged Phase I half-life and reduced intrinsic clearance. For drug development professionals engineering MIA derivatives, leveraging such functional group additions is a highly effective strategy to optimize bioavailability and systemic exposure[2.2].
Conopharyngine | Pharmacological and Biological Activities
Source: Benchchem
URL:2
The Anti-Addiction Drug Ibogaine and the Heart: A Delicate Relation
Source: MDPI
URL:3
Cytochrome P450 and O-methyltransferase catalyze the final steps in the biosynthesis of the anti-addictive alkaloid ibogaine from Tabernanthe iboga
Source: Journal of Biological Chemistry (via PMC)
URL:4
